2-Amino-5-nitrobenzoic acid

• CAS: 616-79-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Amino-5-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathways for 2-Amino-5-nitrobenzoic acid, an important intermediate in the pharmaceutical and dye industries. This document details the core synthetic strategies, experimental protocols, and quantitative data to support research and development activities.

Introduction

2-Amino-5-nitrobenzoic acid, also known as 5-nitroanthranilic acid, is a valuable building block in organic synthesis. Its bifunctional nature, possessing both an amino and a carboxylic acid group, along with the presence of a nitro group, allows for a wide range of chemical transformations. This versatility makes it a key starting material for the synthesis of various pharmaceuticals, dyes, and other specialty chemicals. This guide explores the most common and effective laboratory-scale synthesis routes for this compound, providing detailed procedural information and comparative data.

Core Synthesis Pathways

Several synthetic routes to 2-Amino-5-nitrobenzoic acid have been established, each with its own set of advantages and disadvantages. The most prominent pathways originate from N-acetylaminobenzoic acid, p-nitroaniline, and 5-nitroisatin (B147319).

Pathway 1: From N-Acetylaminobenzoic Acid

This pathway involves the nitration of N-acetylaminobenzoic acid followed by the hydrolysis of the acetyl group. The initial acetylation of the amino group in anthranilic acid is a protective measure to prevent oxidation and to direct the nitration to the desired position.

Reaction Scheme:

• Acetylation: Anthranilic acid is reacted with acetic anhydride (B1165640) to form N-acetylaminobenzoic acid.

• Nitration: The N-acetylaminobenzoic acid is then nitrated using a mixture of nitric acid and sulfuric acid.

• Hydrolysis: The resulting 5-Nitro-N-acetyl-o-aminobenzoic acid is hydrolyzed to yield 2-Amino-5-nitrobenzoic acid.

Logical Relationship Diagram:

Caption: Synthesis of 2-Amino-5-nitrobenzoic acid from N-Acetylaminobenzoic acid.

Pathway 2: From p-Nitroaniline

This multi-step synthesis starts with the more readily available p-nitroaniline and introduces the carboxylic acid functionality through a Sandmeyer-type reaction sequence.

Reaction Scheme:

• Protection: The amino group of p-nitroaniline is first protected, for example, by acetylation.

• Oxidation/Functional Group Interconversion: This is a conceptual representation as direct conversion is complex. A more common approach involves diazotization followed by cyanation (Sandmeyer reaction) and subsequent hydrolysis of the nitrile.

• Deprotection: The protecting group is removed to yield the final product.

A more direct, albeit lower-yielding, described method involves a multi-step process without amino group protection, which can be challenging due to side reactions.

Logical Relationship Diagram:

Caption: Conceptual pathway from p-Nitroaniline. A direct, single-pot conversion is not straightforward.

Pathway 3: From 5-Nitroisatin

This method provides a more direct route to the target molecule through the oxidative cleavage of the isatin (B1672199) ring.

Reaction Scheme:

• Ring Opening: 5-Nitroisatin is subjected to oxidative ring-opening using hydrogen peroxide in an alkaline solution.

Logical Relationship Diagram:

Caption: Synthesis of 2-Amino-5-nitrobenzoic acid from 5-Nitroisatin.

Quantitative Data Summary

The following tables summarize the key quantitative data for the different synthesis pathways, allowing for a comparative analysis of their efficiency.

Table 1: Reaction Conditions and Yields

Starting Material	Key Reagents	Temperature (°C)	Time (h)	Yield (%)	Reference
N-Acetylaminobenzoic Acid	HNO₃, H₂SO₄	< 10	3	70	[1]
5-Nitro-N-acetyl-o-aminobenzoic Acid	Ethanol (B145695), H₂O	81	1.5	80	[1]
5-Nitroisatin	H₂O₂, NaOH	~10	2	74.8	[1][2]
p-Nitroaniline (multi-step)	-	-	-	61.2 (overall)	[1]

Table 2: Physical Properties of 2-Amino-5-nitrobenzoic Acid

Property	Value
Molecular Formula	C₇H₆N₂O₄
Molecular Weight	182.13 g/mol
Appearance	Yellow to orange solid
Melting Point	267-268 °C

Detailed Experimental Protocols

The following are detailed experimental procedures for the key synthesis pathways.

Protocol for Synthesis from N-Acetylaminobenzoic Acid

Step 1: Acetylation of Anthranilic Acid

• In a 150 mL four-necked flask equipped with a reflux condenser, add 6.8 g (0.05 mol) of anthranilic acid and 45 g (0.44 mol) of acetic anhydride.

• Heat the mixture to 60 °C and add 3 mL of hydrochloric acid. The temperature will spontaneously rise to around 70 °C.

• Reflux the mixture for 1.5 hours.

• Cool the reaction mixture and pour it into 200 mL of cold water.

• Collect the precipitated solid by vacuum filtration.

• Dry the crude product to obtain N-acetylaminobenzoic acid. Expected yield: ~81%.

Step 2: Nitration of N-Acetylaminobenzoic Acid

• In a 250 mL four-necked flask, prepare a mixture of 38.4 g of sulfuric acid and 20 mL of glacial acetic acid, and cool it to room temperature.

• With stirring, add 9 g (0.05 mol) of dry N-acetylaminobenzoic acid.

• After 30 minutes, cool the mixture to 9 °C.

• Slowly add a pre-cooled mixture of 4.8 g of nitric acid and 9.6 g of sulfuric acid, maintaining the temperature below 10 °C using an ice-water bath.

• After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 3 hours.

• Pour the reaction mixture into 200 mL of ice water to precipitate the solid. Let it stand overnight.

• Filter the precipitate and wash it three times with ice water.

• Dry the crude product, 5-Nitro-N-acetyl-o-aminobenzoic acid. Expected yield: ~70%.[1]

Step 3: Hydrolysis of 5-Nitro-N-acetyl-o-aminobenzoic Acid

• In a 250 mL four-necked flask, place 7.5 g (0.0335 mol) of 5-Nitro-N-acetyl-o-aminobenzoic acid, 25 mL of absolute ethanol, and 100 mL of 6 mol/L hydrochloric acid.

• Reflux the mixture at 81 °C for 1.5 hours.[1]

• Cool the mixture, filter the precipitate, and wash it twice with water.

• Dry the crude product to obtain 2-Amino-5-nitrobenzoic acid as an orange-yellow solid. Expected yield: ~80%.[1]

Protocol for Synthesis from 5-Nitroisatin

• In an ice-water bath, dissolve 3.3 g (0.017 mol) of 5-nitroisatin in 100 mL of 1 mol/L sodium hydroxide (B78521) solution, maintaining the temperature at approximately 10 °C.[1]

• Slowly add 3 mL of 30% hydrogen peroxide (0.026 mol).[1]

• Continue stirring in the ice bath for 2 hours after the addition is complete.[1]

• Neutralize the solution to a pH of 3-4 with 1 mol/L dilute hydrochloric acid to precipitate the crude product.[1]

• Filter the crude product and recrystallize from ethanol to obtain yellow crystals of 2-Amino-5-nitrobenzoic acid. Expected yield: ~74.8%.[1]

Experimental Workflow Visualization

The following diagram illustrates a general experimental workflow for the synthesis and purification of 2-Amino-5-nitrobenzoic acid.

References

• 1. byjus.com [byjus.com]
• 2. Sandmeyer reaction - Wikipedia [en.wikipedia.org]

A Comprehensive Technical Guide to the Physical Properties of 2-Amino-5-nitrobenzoic acid

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and spectral properties of 2-Amino-5-nitrobenzoic acid (CAS No. 616-79-5). The information is curated for professionals in research and development who require precise data for experimental design, synthesis, and quality control. This document summarizes key quantitative data in tabular format, outlines standardized experimental protocols for property determination, and includes a logical workflow for compound characterization.

Physical and Chemical Properties

2-Amino-5-nitrobenzoic acid, also known as 5-Nitroanthranilic acid, is a bright yellow crystalline powder.[1][2] It serves as a crucial intermediate in the synthesis of various pharmaceuticals and dyes, including nitro-substituted quinazolones.[2][3] Its molecular structure, featuring both an amino and a carboxylic acid group, makes it a versatile building block in organic synthesis.

The following table summarizes the key physical properties of 2-Amino-5-nitrobenzoic acid based on compiled data.

Property	Value	Citations
Molecular Formula	C₇H₆N₂O₄	[3]
Molecular Weight	182.13 g/mol	[3]
Appearance	Bright yellow powder	[1][2]
Melting Point	~270 °C (with decomposition)	[2][3][4]
Boiling Point	315.51 °C (rough estimate) to 437.9 °C (predicted)	[4][5]
Density	~1.5181 g/cm³ (approximate)	[3][5]
Water Solubility	Insoluble	[3][4][5]
pKa	4.08 ± 0.10 (Predicted)	[6]
Flash Point	218.6 °C (predicted)	[3][5]

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation and purity assessment of 2-Amino-5-nitrobenzoic acid. Below is a summary of available spectral data.

Spectroscopy Type	Data Summary / Reference
¹H NMR	Spectra are available for review, providing information on the proton environments in the molecule.[7][8]
IR	Infrared spectra are available, which can be used to identify characteristic functional groups.[7]
UV-Vis	UV-Visible spectra have been recorded, typically in methanol, showing absorption maxima.[7]
Mass Spectrometry	Mass spectra are available, confirming the molecular weight of the compound.[7]
X-ray Crystallography	The crystal structure has been determined, revealing a planar molecule with specific intramolecular hydrogen bonding.[9]

Workflow for Compound Characterization

The characterization of a chemical compound like 2-Amino-5-nitrobenzoic acid follows a logical progression from basic physical property determination to advanced spectroscopic analysis for structural elucidation. The following diagram illustrates a standard experimental workflow.

Caption: Workflow for the physical and spectroscopic characterization of a chemical compound.

Experimental Protocols

The following sections detail standardized methodologies for determining the key physical properties of a solid organic compound such as 2-Amino-5-nitrobenzoic acid.

The melting point is a critical indicator of a compound's purity.[10] Pure crystalline solids typically exhibit a sharp melting range of 0.5-1.0°C, whereas impurities tend to depress and broaden the melting range.[10][11]

Objective: To determine the temperature range over which the solid-to-liquid phase transition occurs.

Materials:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)[10]

• Capillary tubes (sealed at one end)[1]

• Spatula

• Mortar and pestle (if sample is not a fine powder)

• Thermometer

Procedure:

• Sample Preparation: Place a small amount of dry 2-Amino-5-nitrobenzoic acid on a clean, dry surface. If necessary, crush the sample into a fine powder using a mortar and pestle.[1]

• Capillary Loading: Push the open end of a capillary tube into the powdered sample. Invert the tube and tap it gently on a hard surface to pack the powder into the sealed end. Repeat until a sample height of 1-2 mm is achieved.[12]

• Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point apparatus.[10] Ensure the thermometer bulb is correctly positioned to accurately measure the temperature of the sample block.

• Heating and Observation:

  • For an unknown melting point, a rapid initial heating can be performed to find an approximate range.[10]

  • For an accurate measurement, begin heating the apparatus slowly when the temperature is about 15-20°C below the expected melting point.

  • Adjust the heating rate to approximately 1-2°C per minute as the melting point is approached.[10]

• Data Recording: Record two temperatures:

  • T1: The temperature at which the first drop of liquid appears.[1]

  • T2: The temperature at which the entire sample has completely melted into a clear liquid.[1]

• Reporting: The melting point is reported as the range from T1 to T2. For 2-Amino-5-nitrobenzoic acid, this is expected around 270°C, with decomposition.

Solubility tests provide valuable information about the polarity and functional groups of a compound.

Objective: To qualitatively assess the solubility of 2-Amino-5-nitrobenzoic acid in various solvents.

Materials:

• Small test tubes

• Spatula

• Graduated cylinder or pipettes

• Solvents: Water, 5% NaOH (aq), 5% NaHCO₃ (aq), 5% HCl (aq), and an organic solvent (e.g., diethyl ether or ethanol).[13][14]

Procedure:

• Sample Measurement: Place approximately 25-50 mg of 2-Amino-5-nitrobenzoic acid into a small, clean test tube.[14]

• Solvent Addition: Add 0.75-1 mL of the first solvent (e.g., water) to the test tube in portions.[14]

• Mixing: After each addition, shake the test tube vigorously for 10-20 seconds to facilitate dissolution.[15]

• Observation: Observe whether the solid dissolves completely, partially, or not at all. A compound is considered soluble if it forms a homogeneous solution.[16]

• Systematic Testing:

  • Begin with water. Given that 2-Amino-5-nitrobenzoic acid is known to be insoluble in water, proceed to the next steps.

  • Test solubility in 5% NaOH and 5% NaHCO₃. The presence of the carboxylic acid group should render it soluble in these basic solutions through an acid-base reaction to form a water-soluble salt.

  • Test solubility in 5% HCl. The amino group should act as a base, reacting with the acid to form a soluble ammonium (B1175870) salt.

• Recording Results: Record the compound as "soluble," "partially soluble," or "insoluble" for each solvent tested. Note any reactions, such as effervescence with NaHCO₃, which would strongly indicate a carboxylic acid.

References

• 1. byjus.com [byjus.com]
• 2. 2-Amino-5-nitrobenzoic acid | 616-79-5 [chemicalbook.com]
• 3. lbaochemicals.com [lbaochemicals.com]
• 4. 2-Amino-5-nitrobenzoic acid | CAS#:616-79-5 | Chemsrc [chemsrc.com]
• 5. 2-amino-5-nitro-benzoic acid [chembk.com]
• 6. 2-Amino-5-nitrobenzoic acid(616-79-5) 1H NMR [m.chemicalbook.com]
• 7. How to Draw a Chemical Process Flow Diagram | How To Make Chemisty Structure [conceptdraw.com]
• 8. researchgate.net [researchgate.net]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]
• 10. learning-space.uoa.edu.iq [learning-space.uoa.edu.iq]
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• 14. chem.ws [chem.ws]
• 15. youtube.com [youtube.com]
• 16. www1.udel.edu [www1.udel.edu]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to 2-Amino-5-nitrobenzoic acid (CAS: 616-79-5)

This technical guide provides a comprehensive overview of 2-Amino-5-nitrobenzoic acid (CAS No. 616-79-5), also known as 5-Nitroanthranilic acid. It covers its physicochemical properties, synthesis methodologies, key applications, safety protocols, and biological significance. This document is intended to serve as a detailed resource for professionals in research and development.

Physicochemical Properties

2-Amino-5-nitrobenzoic acid is a bright yellow crystalline powder.[1][2] It is stable under normal storage and handling conditions.[1] Key quantitative data are summarized in the table below for easy reference.

Property	Value	Reference
CAS Number	616-79-5	[3][4]
Molecular Formula	C₇H₆N₂O₄	[3][4]
Molecular Weight	182.13 g/mol	[3][4]
Appearance	Bright yellow powder	[1][2][5]
Melting Point	270 °C (decomposes)	[2][4][6]
Boiling Point	437.9 ± 35.0 °C at 760 mmHg	[4]
Density	1.6 ± 0.1 g/cm³	[4]
Solubility	Insoluble in water	[1][5]
SMILES String	Nc1ccc(cc1C(O)=O)--INVALID-LINK--=O	[6]
InChI Key	RUCHWTKMOWXHLU-UHFFFAOYSA-N	[6]
Storage	Store at 10°C - 25°C in a dry, well-sealed container	[1][3]

Synthesis and Production

The synthesis of 2-Amino-5-nitrobenzoic acid is well-documented, with several established routes. A common and effective laboratory-scale method involves the nitration of N-acetylanthranilic acid, followed by hydrolysis to remove the acetyl protecting group.

General Synthesis Workflow for 2-Amino-5-nitrobenzoic acid.

Another documented route involves the oxidation of 5-nitroisatin.[7] The selection of a specific synthetic pathway often depends on the desired scale, purity requirements, and available starting materials.

Applications in Research and Development

2-Amino-5-nitrobenzoic acid is a versatile intermediate with significant applications in various fields of chemical synthesis.

• Pharmaceutical Intermediate : It serves as a crucial building block for the synthesis of complex organic molecules and active pharmaceutical ingredients (APIs).[8] It is particularly noted as an intermediate in the preparation of nitro-substituted quinazolones, a class of compounds with diverse biological activities.[1][2][5]

• Dye Synthesis : As an o-aminocarboxylic acid, it is used in the synthesis of azo and indigo (B80030) dyes.[9] The amino and carboxylic acid groups act as auxochromes, which can modify the color and solubility of the final dye product.[9]

• Biochemical Reagent : It is used as a biochemical reagent in various life science research applications.[4]

• Chemical Research : It is a valuable starting material for synthesizing a range of heterocyclic compounds and other specialty chemicals.[5]

Key Application Pathways for 2-Amino-5-nitrobenzoic acid.

Biological Activity and Significance

While primarily used as a chemical intermediate, 2-Amino-5-nitrobenzoic acid is also described as a plant metabolite.[3] Research has shown that it can act as an inhibitor of glutamate (B1630785) dehydrogenase, an enzyme involved in amino acid metabolism.[3] Furthermore, derivatives of related compounds, such as 2-chloro-5-nitrobenzoic acid, have been investigated for their potential as antibacterial agents, highlighting the relevance of this chemical scaffold in drug discovery.[10]

Spectroscopic Characterization

The structural identification and purity assessment of 2-Amino-5-nitrobenzoic acid are typically performed using standard spectroscopic techniques. Publicly available data includes:

• ¹H NMR : Proton Nuclear Magnetic Resonance spectra are available for structural elucidation.[11][12]

• ¹³C NMR : Carbon-13 NMR data provides further structural detail.[11]

• IR Spectroscopy : Infrared spectroscopy helps identify the characteristic functional groups (amine, nitro, carboxylic acid).[11]

• Mass Spectrometry (MS) : Mass spectrometry is used to confirm the molecular weight and fragmentation pattern.[11]

Safety and Handling

2-Amino-5-nitrobenzoic acid is classified as a hazardous substance and requires careful handling in a laboratory or industrial setting.

GHS Hazard Classification

Hazard Class	Category	Code	Statement
Skin Irritation	2	H315	Causes skin irritation
Eye Irritation	2 / 2A	H319	Causes serious eye irritation
Specific target organ toxicity – single exposure	3	H335	May cause respiratory irritation

References:[1][6][13][14]

Precautionary Measures

• Prevention : Avoid breathing dust and ensure adequate ventilation.[13][15] Wash hands and exposed skin thoroughly after handling.[13] Wear appropriate personal protective equipment (PPE), including protective gloves, clothing, and eye/face protection.[5][16]

• Response :

  • If on skin : Wash with plenty of soap and water. If irritation occurs, seek medical attention.[16][17]

  • If in eyes : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical advice if irritation persists.[15][16]

  • If inhaled : Move the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell.[15][16]

• Storage : Store in a well-ventilated, locked place. Keep the container tightly closed.[15][16]

• Disposal : Dispose of contents and container to an approved waste disposal facility in accordance with local, regional, and national regulations.[16]

Detailed Experimental Protocols

The following section provides a detailed methodology for a common synthesis of 2-Amino-5-nitrobenzoic acid.

Protocol: Synthesis via Nitration of N-acetylanthranilic acid

This two-step protocol is adapted from established chemical synthesis literature.[18]

Step 1: Synthesis of 5-Nitro-N-acetylanthranilic acid

• Preparation : In a 250 mL four-neck flask, prepare a mixture of 38.4g of sulfuric acid and 20 mL of glacial acetic acid. Cool the mixture to room temperature.

• Addition of Starting Material : While stirring, add 9g (0.05 mol) of dry, finely ground N-acetylanthranilic acid to the mixture. Allow 30 minutes for it to dissolve, then cool the flask to below 9°C in an ice-water bath.

• Nitration : Prepare a cold nitrating mixture of 4.8g nitric acid and 9.6g sulfuric acid. Add this mixture dropwise to the flask under vigorous stirring, ensuring the reaction temperature does not exceed 10°C.

• Reaction : After the addition is complete, allow the reaction to slowly warm to room temperature and continue stirring for 3 hours.

• Precipitation : Pour the reaction mixture into 200 mL of ice water to precipitate the solid product. Let it stand overnight.

• Isolation : Filter the precipitate and wash it three times with ice water. Dry the crude product to obtain a yellow solid (yield approx. 70%).[18]

Step 2: Hydrolysis to 2-Amino-5-nitrobenzoic acid

• Setup : In a 250 mL four-neck flask equipped with a reflux condenser, place 7.5g (0.0335 mol) of the 5-Nitro-N-acetylanthranilic acid from Step 1.

• Hydrolysis : Add 25 mL of absolute ethanol (B145695) and 100 mL of 6 mol/L hydrochloric acid. Heat the mixture to reflux (approx. 81°C) for 1.5 hours.

• Isolation : Cool the reaction mixture. The product will precipitate out of the solution.

• Purification : Filter the solid product and wash it twice with water until the filtrate is neutral.

• Drying : Dry the final product to obtain 2-Amino-5-nitrobenzoic acid as a yellow crystalline solid (yield approx. 81.8%).[18]

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-Amino-5-nitrobenzoic acid | 616-79-5 [chemicalbook.com]
• 3. 2-Amino-5-nitrobenzoic acid | 616-79-5 | FA38393 [biosynth.com]
• 4. 2-Amino-5-nitrobenzoic acid | CAS#:616-79-5 | Chemsrc [chemsrc.com]
• 5. lbaochemicals.com [lbaochemicals.com]
• 6. 2-氨基-5-硝基苯甲酸 95% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 2-Amino-5-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 8. nbinno.com [nbinno.com]
• 9. 2-Amino-5-nitro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. 2-Amino-5-nitrobenzoic acid(616-79-5) 1H NMR [m.chemicalbook.com]
• 12. dev.spectrabase.com [dev.spectrabase.com]
• 13. fishersci.com [fishersci.com]
• 14. 2-Amino-5-nitrobenzoic acid 95 616-79-5 [sigmaaldrich.com]
• 15. chemicalbook.com [chemicalbook.com]
• 16. echemi.com [echemi.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. Page loading... [guidechem.com]

Spectroscopic Profile of 2-Amino-5-nitrobenzoic Acid: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Amino-5-nitrobenzoic acid (CAS No. 616-79-5), a key intermediate in the synthesis of various dyes and pharmaceuticals.[1][2] This document is intended for researchers, scientists, and professionals in drug development, offering a centralized resource for its structural characterization.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data obtained for 2-Amino-5-nitrobenzoic acid, providing a quantitative basis for its identification and characterization.

Table 1: ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Assignment
Data not available in search results

Solvent: DMSO-d₆, Frequency: 400 MHz

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
Data not available in search results

Solvent: DMSO-d₆

Table 3: Fourier-Transform Infrared (FTIR) Spectroscopy Data

Wavenumber (cm⁻¹)	Functional Group Assignment
3400 - 3200	N-H stretch (Amine)
3300 - 2500	O-H stretch (Carboxylic Acid)
1720 - 1680	C=O stretch (Carboxylic Acid)
1620 - 1580	N-H bend (Amine) & C=C stretch (Aromatic)
1550 - 1475	N-O asymmetric stretch (Nitro group)
1350 - 1300	N-O symmetric stretch (Nitro group)
1300 - 1200	C-N stretch (Aromatic Amine)
1250 - 1000	C-O stretch (Carboxylic Acid)

Technique: Attenuated Total Reflectance (ATR)

Table 4: Mass Spectrometry Data

m/z	Proposed Fragment
182	[M]⁺ (Molecular Ion)
164	[M - H₂O]⁺
136	[M - NO₂]⁺
106	[M - COOH - NO]⁺

Ionization Method: Gas Chromatography-Mass Spectrometry (GC-MS)[3]

Table 5: UV-Vis Spectroscopic Data

λmax (nm)	Solvent
Data not available in search results	Methanol[4]

Experimental Protocols

The following sections detail the generalized methodologies for acquiring the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 2-Amino-5-nitrobenzoic acid is dissolved in a suitable deuterated solvent, typically DMSO-d₆, to a concentration of 5-10 mg/mL. The solution is then transferred to a 5 mm NMR tube. ¹H and ¹³C NMR spectra are recorded on a 400 MHz spectrometer. Tetramethylsilane (TMS) is used as an internal standard for chemical shift referencing (0.00 ppm). For ¹H NMR, data is typically acquired over a spectral width of 0-12 ppm with a sufficient number of scans to achieve a good signal-to-noise ratio. For ¹³C NMR, a proton-decoupled sequence is used to simplify the spectrum, with a spectral width of 0-200 ppm.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of solid 2-Amino-5-nitrobenzoic acid is obtained using an Attenuated Total Reflectance (ATR) accessory. A small amount of the powdered sample is placed directly onto the ATR crystal (e.g., diamond or zinc selenide). Pressure is applied to ensure good contact between the sample and the crystal. The spectrum is recorded in the mid-infrared range, typically from 4000 to 400 cm⁻¹. A background spectrum of the clean, empty ATR crystal is recorded prior to the sample measurement and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectral data is acquired using a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS). The sample is introduced into the GC, where it is vaporized and separated on a capillary column. The separated components then enter the mass spectrometer. Electron Impact (EI) is a common ionization method where the sample molecules are bombarded with a high-energy electron beam, causing ionization and fragmentation. The resulting ions are then separated by the mass analyzer based on their mass-to-charge ratio (m/z) and detected. The molecular ion peak corresponds to the molecular weight of the compound.

UV-Visible (UV-Vis) Spectroscopy

A dilute solution of 2-Amino-5-nitrobenzoic acid is prepared using a UV-transparent solvent, such as methanol. The concentration is adjusted to ensure that the absorbance falls within the linear range of the spectrophotometer (typically below 1.0 AU). The solution is placed in a quartz cuvette with a 1 cm path length. The UV-Vis spectrum is recorded over a wavelength range of approximately 200-800 nm. A baseline spectrum of the pure solvent is recorded and subtracted from the sample spectrum to correct for solvent absorption. The wavelength of maximum absorbance (λmax) is then determined from the resulting spectrum.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis and characterization of a chemical compound like 2-Amino-5-nitrobenzoic acid.

Caption: General workflow for the spectroscopic analysis of a chemical compound.

References

• 1. 616-79-5|2-Amino-5-nitrobenzoic acid|BLD Pharm [bldpharm.com]
• 2. 2-Amino-5-nitrobenzoic acid 95 616-79-5 [sigmaaldrich.com]
• 3. 2-Amino-5-nitrobenzoic acid | C7H6N2O4 | CID 12032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. dev.spectrabase.com [dev.spectrabase.com]

Unveiling the Solid-State Architecture of 2-Amino-5-nitrobenzoic Acid: A Crystallographic Guide

For Immediate Release

This technical guide provides a comprehensive analysis of the crystal structure of 2-Amino-5-nitrobenzoic acid, a key intermediate in the synthesis of various dyes and pharmaceuticals.[1] This document is intended for researchers, scientists, and drug development professionals, offering detailed crystallographic data, experimental protocols, and structural visualizations to facilitate further research and application.

Molecular Structure and Conformation

2-Amino-5-nitrobenzoic acid (C₇H₆N₂O₄) is an aminobenzoic acid derivative with an amino group positioned ortho to a carboxylic acid group, and a nitro group para to the amino group.[2] The molecule is essentially planar, with the largest deviation from the mean plane being -0.065 (2) Å for the O1 atom.[3] A significant feature of its molecular conformation is an intramolecular N—H⋯O hydrogen bond, which forms a stable S(6) ring motif.[3][4]

Crystallographic Data Summary

The crystal structure of 2-Amino-5-nitrobenzoic acid was determined by single-crystal X-ray diffraction. The compound crystallizes in a monoclinic system. A summary of the key crystallographic data is presented in the tables below.

Table 1: Crystal Data and Structure Refinement Details

Parameter	Value
Empirical Formula	C₇H₆N₂O₄
Formula Weight	182.14
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	3.7026 (3)
b (Å)	17.4638 (16)
c (Å)	11.6953 (10)
β (°)	92.210 (7)
Volume (ų)	755.67 (11)
Z	4
Density (calculated) (Mg m⁻³)	1.601
Absorption Coefficient (μ) (mm⁻¹)	0.13
F(000)	376
Temperature (K)	296
Radiation	Mo Kα (λ = 0.71073 Å)
Theta range for data collection (°)	1.7–28.0
Reflections collected	5176
Independent reflections	1567
R_int	0.077
R[F² > 2σ(F²)]	0.064
wR(F²)	0.127
Goodness-of-fit on F²	0.99

Data sourced from Odabas¸og˘lu et al. (2012).[3][4]

Experimental Protocols

Crystallization

Yellow needle-like single crystals of 2-Amino-5-nitrobenzoic acid suitable for X-ray diffraction were obtained through the slow evaporation of an ethyl alcohol solution of the analytical reagent (Alfa Aesar).[3]

X-ray Data Collection and Structure Refinement

A single crystal with dimensions 0.55 × 0.23 × 0.06 mm was used for data collection on a Stoe IPDS II diffractometer.[3] The data collection was performed at 296 K using Mo Kα radiation.[3][4]

The structure was solved using SHELXS97 and refined with SHELXL97.[3] The positions of the hydrogen atoms on the oxygen and nitrogen atoms were determined from Fourier maps, while other hydrogen atoms were placed in geometrically calculated positions.[3] All hydrogen atoms were refined using a riding model.[3]

Below is a diagram illustrating the experimental workflow for determining the crystal structure.

Experimental workflow for crystal structure determination.

Crystal Packing and Intermolecular Interactions

The crystal packing of 2-Amino-5-nitrobenzoic acid is primarily stabilized by a network of hydrogen bonds.[3] Molecules form centrosymmetric dimers through intermolecular O—H⋯O hydrogen bonds, creating R²₂(8) ring motifs.[3][4] These dimers are further linked by intermolecular N—H⋯O and C—H⋯O hydrogen bonds, resulting in the formation of R³₃(16)R²₁(6) motifs.[3][4]

The molecular structure and the key intramolecular hydrogen bond are depicted in the following diagram.

Molecular structure of 2-Amino-5-nitrobenzoic acid.

References

• 1. 2-Amino-5-nitrobenzoic acid | 616-79-5 [chemicalbook.com]
• 2. 2-Amino-5-nitrobenzoic acid | C7H6N2O4 | CID 12032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Amino-5-nitro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Biological Activity of 2-Amino-5-nitrobenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-5-nitrobenzoic acid, a nitroaromatic compound, has garnered attention in the scientific community for its potential biological activities. This technical guide provides a comprehensive overview of its known and inferred mechanisms of action, focusing on its roles as an inhibitor of glutamate (B1630785) dehydrogenase (GDH) and its potential as an anticancer and antimicrobial agent. This document summarizes the available, albeit limited, quantitative data, details relevant experimental protocols, and presents visualized signaling pathways and experimental workflows to facilitate further research and drug development efforts.

Core Biological Activity: Inhibition of Glutamate Dehydrogenase

The primary reported biological activity of 2-Amino-5-nitrobenzoic acid is the inhibition of glutamate dehydrogenase (GDH).[1][2] GDH is a crucial enzyme at the crossroads of carbon and nitrogen metabolism in both eukaryotes and prokaryotes, catalyzing the reversible oxidative deamination of glutamate to α-ketoglutarate.[3][4]

Quantitative Data

Experimental Protocol: Glutamate Dehydrogenase Inhibition Assay

A common method to determine the inhibitory effect of a compound on GDH is a spectrophotometric assay.

Principle: The activity of GDH is monitored by measuring the rate of reduction of NAD⁺ to NADH, which results in an increase in absorbance at 340 nm. The inhibitor's effect is quantified by comparing the rate of the reaction in the presence and absence of the inhibitor.

Materials:

• Purified Glutamate Dehydrogenase (e.g., from bovine liver)

• L-Glutamic acid (substrate)

• NAD⁺ (coenzyme)

• Tris-HCl buffer (pH 8.0)

• 2-Amino-5-nitrobenzoic acid (test inhibitor)

• Spectrophotometer capable of measuring absorbance at 340 nm

• 96-well UV-transparent microplates or quartz cuvettes

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of L-Glutamic acid in Tris-HCl buffer.

  • Prepare a stock solution of NAD⁺ in Tris-HCl buffer.

  • Prepare a stock solution of 2-Amino-5-nitrobenzoic acid in a suitable solvent (e.g., DMSO) and then dilute it in Tris-HCl buffer to various concentrations.

  • Prepare a solution of GDH in Tris-HCl buffer.

• Assay Setup:

  • In a 96-well plate or cuvettes, add the Tris-HCl buffer, NAD⁺ solution, and the inhibitor solution at different concentrations.

  • Include a control group with the solvent used for the inhibitor.

  • Add the GDH solution to all wells/cuvettes except for the blank.

  • Pre-incubate the mixture at a constant temperature (e.g., 25°C or 37°C) for a few minutes.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the L-Glutamic acid solution.

  • Immediately start monitoring the increase in absorbance at 340 nm over time (e.g., every 30 seconds for 5-10 minutes).

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Inferred modulation of the Notch pathway by 2-Amino-5-nitrobenzoic acid.

• Redox Homeostasis: GDH1 signals through glutathione (B108866) peroxidase 1 (GPx1) to regulate redox homeostasis in cancer cells. [5]Inhibition of GDH could disrupt this process, leading to increased oxidative stress and potentially inducing cancer cell death.

Inferred disruption of redox homeostasis by 2-Amino-5-nitrobenzoic acid.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell line of interest (e.g., MCF-7, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 2-Amino-5-nitrobenzoic acid

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well flat-bottom microplates

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 2-Amino-5-nitrobenzoic acid for a specific duration (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Formazan Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the untreated control. Plot the percentage of viability against the logarithm of the compound concentration to determine the IC50 value.

Antimicrobial Activity

As a nitroaromatic compound, 2-Amino-5-nitrobenzoic acid is predicted to have antimicrobial properties. The general mechanism of action for this class of compounds involves the reductive activation of the nitro group within the microbial cell. [6][7]

General Mechanism of Action

The antimicrobial activity of nitroaromatic compounds is typically a multi-step process:

• Uptake: The compound is taken up by the microbial cell.

• Reductive Activation: The nitro group is reduced by microbial nitroreductases to form highly reactive nitroso and hydroxylamine (B1172632) intermediates and radical anions. [6]3. Cellular Damage: These reactive species can cause widespread cellular damage, including DNA strand breaks, ultimately leading to cell death. [6]

General antimicrobial mechanism of nitroaromatic compounds.

Quantitative Data

Specific Minimum Inhibitory Concentration (MIC) values for 2-Amino-5-nitrobenzoic acid against various bacterial or fungal strains are not well-documented in publicly available literature.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard procedure for determining MIC.

Principle: A standardized suspension of the microorganism is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium. The lowest concentration that inhibits visible growth after incubation is the MIC.

Materials:

• Bacterial or fungal strain of interest

• Appropriate liquid growth medium (e.g., Mueller-Hinton Broth for bacteria)

• 2-Amino-5-nitrobenzoic acid

• Sterile 96-well microtiter plates

• Spectrophotometer or plate reader for turbidity measurement

• Incubator

Procedure:

• Inoculum Preparation: Prepare a standardized suspension of the microorganism (e.g., to a 0.5 McFarland standard).

• Serial Dilution: Prepare two-fold serial dilutions of 2-Amino-5-nitrobenzoic acid in the growth medium directly in the wells of a 96-well plate.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a positive control (microorganism, no compound) and a negative control (medium only).

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: After incubation, determine the MIC by visually inspecting for turbidity or by measuring the optical density (OD) at 600 nm. The MIC is the lowest concentration of the compound in which no visible growth is observed.

Conclusion and Future Directions

2-Amino-5-nitrobenzoic acid presents an interesting scaffold for further investigation, primarily due to its inhibitory effect on glutamate dehydrogenase. This activity suggests potential applications in oncology and as an antimicrobial agent. However, the current body of research is limited. Future studies should focus on:

• Quantitative Biological Evaluation: Determining the specific IC50 and MIC values of 2-Amino-5-nitrobenzoic acid against a panel of cancer cell lines and microbial strains.

• Mechanism of Action Studies: Elucidating the precise molecular interactions with GDH and confirming the downstream effects on signaling pathways such as Notch and redox homeostasis. For its antimicrobial properties, verifying the proposed mechanism of reductive activation and DNA damage is crucial.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating derivatives of 2-Amino-5-nitrobenzoic acid to optimize its potency and selectivity for its biological targets.

This technical guide provides a foundational understanding of the biological activity of 2-Amino-5-nitrobenzoic acid, offering a starting point for researchers and drug development professionals to explore its therapeutic potential. The provided experimental protocols and visualized pathways are intended to guide future research in this promising area.

References

• 1. Molecular insights into the inhibition of glutamate dehydrogenase by the dicarboxylic acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Competitive inhibition of glutamate dehydrogenase reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Glutamate Dehydrogenase Pathway and Its Roles in Cell and Tissue Biology in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Glutamate dehydrogenase - Wikipedia [en.wikipedia.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. encyclopedia.pub [encyclopedia.pub]

An In-depth Technical Guide on 5-Nitroanthranilic Acid: Discovery, History, and Synthetic Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Nitroanthranilic acid, a substituted aromatic carboxylic acid, has been a compound of interest in various chemical and pharmaceutical applications since its initial synthesis. This technical guide provides a comprehensive overview of the discovery, history, and key experimental protocols related to 5-Nitroanthranilic acid. Quantitative data are presented in structured tables, and detailed methodologies for pivotal experiments are outlined. Furthermore, this guide includes visualizations of synthetic pathways to facilitate a deeper understanding of the chemical processes involved.

Introduction

5-Nitroanthranilic acid, systematically named 2-amino-5-nitrobenzoic acid, is a crystalline organic compound with the molecular formula C₇H₆N₂O₄.[1] Its structure, featuring both an amino and a nitro group on the benzene (B151609) ring, makes it a versatile intermediate in the synthesis of a variety of organic molecules, including dyes and pharmaceuticals.[2] This guide delves into the historical context of its discovery and synthesis, provides detailed experimental procedures, and summarizes its key physicochemical properties.

Discovery and History

The history of 5-Nitroanthranilic acid is linked to the broader development of nitrobenzoic acids and their derivatives in the 19th and early 20th centuries. While a singular "discovery" paper is not readily apparent in the historical literature, its preparation was established as a known chemical transformation by the early 1900s.

A significant early method for the synthesis of a mixture of 4- and 5-nitroanthranilic acids was the Hofmann degradation of 4-nitrophthalimide (B147348) . This reaction was described in the chemical literature by Seidel and Bittner in 1901 , indicating that the compound was known to the chemical community at that time.[3] This process involves the treatment of 4-nitrophthalimide with a strong base and a halogen, typically sodium hydroxide (B78521) and chlorine or bromine, to induce a rearrangement that yields the two isomeric nitroanthranilic acids.[3] The separation of these isomers was a topic of study, with early methods relying on fractional crystallization from organic solvents like xylene.[3]

The development of synthetic dyes and pharmaceuticals in the 20th century further spurred interest in nitro-substituted anthranilic acids as key intermediates. Various synthetic methods have since been developed to improve the yield and purity of 5-Nitroanthranilic acid.

Physicochemical Properties

A summary of the key quantitative data for 5-Nitroanthranilic acid is presented in the table below for easy reference and comparison.

Property	Value	Source(s)
IUPAC Name	2-amino-5-nitrobenzoic acid	[4]
CAS Number	616-79-5	[1][5]
Molecular Formula	C₇H₆N₂O₄	[1][5]
Molecular Weight	182.13 g/mol	[1][5]
Appearance	Yellow to orange powder or crystals	[1]
Melting Point	270 °C (decomposes)	[5]
Solubility	Soluble in DMSO and Methanol.	[6]
pKa	Not available
LogP	Not available

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis of 5-Nitroanthranilic acid, drawing from both historical and modern procedures.

Historical Synthesis: Hofmann Degradation of 4-Nitrophthalimide

This protocol is based on the classical Hofmann degradation reaction, which was one of the earliest methods for preparing 5-Nitroanthranilic acid.

Materials:

• 4-Nitrophthalimide

• Sodium hydroxide (NaOH)

• Bromine (Br₂) or Chlorine (Cl₂)

• Hydrochloric acid (HCl)

• Xylene (for separation)

• Water

Procedure:

• A solution of sodium hydroxide in water is prepared and cooled in an ice bath.

• Bromine (or a source of chlorine) is slowly added to the cold sodium hydroxide solution to form a sodium hypobromite (B1234621) (or hypochlorite) solution.

• 4-Nitrophthalimide is then added portion-wise to the hypohalite solution with vigorous stirring, while maintaining a low temperature.

• After the addition is complete, the reaction mixture is slowly warmed to room temperature and then heated to induce the Hofmann rearrangement.

• The reaction mixture is then cooled and acidified with hydrochloric acid to precipitate the mixture of 4- and 5-nitroanthranilic acids.

• The crude product is filtered, washed with cold water, and dried.

• Separation of Isomers: The mixture of isomers is then subjected to fractional crystallization from a suitable solvent, such as xylene, to separate the 4- and 5-nitro isomers.[3]

Modern Synthesis: Oxidation of 2-Methyl-4-nitroaniline

A more modern and often higher-yielding approach involves the oxidation of a substituted toluene (B28343) derivative.

Materials:

• 2-Methyl-4-nitroaniline

• Potassium permanganate (B83412) (KMnO₄) or other suitable oxidizing agent

• Sulfuric acid (H₂SO₄)

• Sodium bisulfite (NaHSO₃)

• Water

Procedure:

• 2-Methyl-4-nitroaniline is suspended in water containing sulfuric acid.

• Potassium permanganate is added portion-wise to the stirred suspension. The temperature of the reaction is carefully controlled.

• The reaction is monitored for the disappearance of the starting material.

• Once the reaction is complete, the excess potassium permanganate is quenched by the addition of sodium bisulfite.

• The precipitated manganese dioxide is removed by filtration.

• The filtrate is cooled, and the pH is adjusted to precipitate the 5-Nitroanthranilic acid.

• The product is collected by filtration, washed with cold water, and can be further purified by recrystallization.

Signaling Pathways and Biological Activity

Currently, there is limited information available in the scientific literature regarding the specific effects of 5-Nitroanthranilic acid on mammalian cell signaling pathways relevant to drug development.

One area where a signaling pathway involving 5-Nitroanthranilic acid has been elucidated is in microbiology. A study on Bradyrhizobium sp. strain JS329 detailed the biodegradation pathway of 5-Nitroanthranilic acid.[7] This pathway involves an initial hydrolytic deamination to form 5-nitrosalicylic acid, which is then processed by a dioxygenase.[7] While this is a well-defined biochemical pathway, its direct applicability to human drug development is not immediately apparent.

The broader class of anthranilic acid derivatives has been investigated for various biological activities. For instance, some anthranilic acid-based compounds have been explored as potential kinase inhibitors.[8] However, specific studies on the pharmacological activity of 5-Nitroanthranilic acid itself are scarce.

Visualizations

To better illustrate the synthetic routes, the following diagrams have been generated using the DOT language.

Caption: Historical synthesis of 5-Nitroanthranilic acid via the Hofmann degradation.

Caption: Modern synthesis of 5-Nitroanthranilic acid through oxidation.

Conclusion

5-Nitroanthranilic acid is a chemical compound with a history rooted in the expansion of organic synthesis in the early 20th century. While its discovery cannot be attributed to a single event, its preparation via the Hofmann degradation of 4-nitrophthalimide was established by 1901. Modern synthetic methods offer more efficient routes to this versatile intermediate. The physicochemical properties of 5-Nitroanthranilic acid are well-documented, providing a solid foundation for its use in research and development. However, a significant knowledge gap exists regarding its biological activity and its effects on mammalian signaling pathways. This presents an opportunity for future research to explore the pharmacological potential of this and related compounds, particularly for professionals in drug development.

References

• 1. 5-Nitroanthranilic acid, 95% 616-79-5 - Manufacturers & Suppliers in India with worldwide shipping. [ottokemi.com]
• 2. Nitrobenzoic acid - Wikipedia [en.wikipedia.org]
• 3. US2714612A - Separation of 4-and 5-nitro-anthranilic acid - Google Patents [patents.google.com]
• 4. 2-Amino-5-nitrobenzoic acid | C7H6N2O4 | CID 12032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Amino-5-nitrobenzoic acid 95 616-79-5 [sigmaaldrich.com]
• 6. usbio.net [usbio.net]
• 7. Molecular and Biochemical Characterization of the 5-Nitroanthranilic Acid Degradation Pathway in Bradyrhizobium sp. Strain JS329 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Solubility of 2-Amino-5-nitrobenzoic Acid in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-amino-5-nitrobenzoic acid in organic solvents. Due to the limited availability of direct quantitative data for 2-amino-5-nitrobenzoic acid, this guide presents solubility data for structurally related nitrobenzoic acids—3-nitrobenzoic acid and 3,5-dinitrobenzoic acid—to provide valuable insights and comparative benchmarks. Furthermore, detailed experimental protocols for determining solubility are provided to enable researchers to generate precise data for their specific applications.

Quantitative Solubility Data

The following tables summarize the mole fraction solubility (x) of 3-nitrobenzoic acid and 3,5-dinitrobenzoic acid in seven common organic solvents at various temperatures, as determined experimentally.[1] This data serves as a reference for understanding the solubility behavior of nitro-substituted benzoic acids. The solubility of these compounds generally increases with temperature.[1]

Table 1: Mole Fraction Solubility (x) of 3-Nitrobenzoic Acid in Various Organic Solvents at Different Temperatures (K) [1]

Temperature (K)	Methanol	Ethanol	Ethyl Acetate	Acetonitrile (B52724)	Dichloromethane	Toluene	Water
273.15	0.133	0.088	0.065	0.048	0.012	0.005	0.0003
283.15	0.178	0.121	0.091	0.068	0.018	0.008	0.0004
293.15	0.235	0.163	0.125	0.094	0.026	0.012	0.0006
303.15	0.306	0.218	0.169	0.128	0.038	0.018	0.0008
313.15	0.392	0.287	0.226	0.173	0.054	0.027	0.0011
323.15	0.495	0.373	0.299	0.231	0.077	0.040	0.0015

Table 2: Mole Fraction Solubility (x) of 3,5-Dinitrobenzoic Acid in Various Organic Solvents at Different Temperatures (K) [1]

Temperature (K)	Methanol	Ethanol	Ethyl Acetate	Acetonitrile	Dichloromethane	Toluene	Water
273.15	0.045	0.031	0.028	0.021	0.004	0.001	0.0001
283.15	0.063	0.044	0.040	0.030	0.006	0.002	0.0002
293.15	0.086	0.061	0.057	0.042	0.009	0.003	0.0002
303.15	0.116	0.084	0.079	0.059	0.013	0.005	0.0003
313.15	0.155	0.114	0.108	0.081	0.019	0.008	0.0004
323.15	0.204	0.153	0.146	0.110	0.028	0.012	0.0006

Experimental Protocols for Solubility Determination

The following sections detail the methodologies for determining the solubility of 2-amino-5-nitrobenzoic acid. The protocols are based on the widely accepted shake-flask method followed by quantitative analysis using either gravimetric analysis, UV-Vis spectrophotometry, or High-Performance Liquid Chromatography (HPLC).

Shake-Flask Method for Achieving Equilibrium

The shake-flask method is a reliable technique for determining the thermodynamic solubility of a compound. It involves creating a saturated solution by agitating an excess of the solid compound in the solvent of interest until equilibrium is reached.

Materials:

• 2-Amino-5-nitrobenzoic acid (solid)

• Selected organic solvents (e.g., methanol, ethanol, ethyl acetate, etc.)

• Conical flasks or vials with airtight stoppers

• Orbital shaker or magnetic stirrer with temperature control

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance

Procedure:

• Add an excess amount of solid 2-amino-5-nitrobenzoic acid to a conical flask. The excess solid is crucial to ensure that the solution becomes saturated.

• Add a known volume of the desired organic solvent to the flask.

• Seal the flask tightly to prevent solvent evaporation.

• Place the flask in an orbital shaker or on a magnetic stirrer with controlled temperature.

• Agitate the mixture at a constant speed for a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium. The time required to reach equilibrium should be determined experimentally by taking samples at different time points until the concentration of the solute remains constant.

• Once equilibrium is reached, stop the agitation and allow the undissolved solid to settle.

• Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved particles.

• The clear filtrate is the saturated solution, which is then analyzed to determine the concentration of the dissolved solute.

Quantitative Analysis of the Saturated Solution

The concentration of 2-amino-5-nitrobenzoic acid in the saturated solution can be determined using several analytical techniques.

This is a simple and direct method for determining the mass of the dissolved solid.

Procedure:

• Accurately weigh a clean, dry evaporating dish.

• Pipette a known volume of the filtered saturated solution into the evaporating dish.

• Reweigh the dish with the solution to determine the mass of the solution.

• Gently evaporate the solvent in a fume hood or a rotary evaporator.

• Once the solvent is completely evaporated, dry the dish containing the solid residue in an oven at a suitable temperature (below the melting point of the compound) until a constant weight is achieved.

• Cool the dish in a desiccator and weigh it.

• The mass of the dissolved solute is the final weight of the dish and residue minus the initial weight of the empty dish.

• The solubility can be expressed in terms of mass of solute per mass or volume of solvent.

This method is suitable if 2-amino-5-nitrobenzoic acid has a significant absorbance in the UV-Vis region.

Procedure:

• Determine the λmax: Prepare a dilute solution of 2-amino-5-nitrobenzoic acid in the solvent of interest and scan its absorbance across the UV-Vis spectrum to determine the wavelength of maximum absorbance (λmax).

• Prepare a Calibration Curve:

  • Prepare a series of standard solutions of 2-amino-5-nitrobenzoic acid of known concentrations in the same solvent.

  • Measure the absorbance of each standard solution at the λmax.

  • Plot a graph of absorbance versus concentration. This is the calibration curve.

• Analyze the Saturated Solution:

  • Dilute the filtered saturated solution with a known volume of the solvent to bring its absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at the λmax.

  • Use the calibration curve to determine the concentration of the diluted solution.

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor.

HPLC is a highly sensitive and specific method for determining the concentration of a compound.

Procedure:

• Develop an HPLC Method:

  • Select a suitable HPLC column (e.g., a C18 reverse-phase column).

  • Determine an appropriate mobile phase (a mixture of solvents, e.g., acetonitrile and water with an acid modifier like formic acid) that provides good separation and peak shape for 2-amino-5-nitrobenzoic acid.

  • Set the flow rate and detection wavelength (using a UV detector).

• Prepare a Calibration Curve:

  • Prepare a series of standard solutions of 2-amino-5-nitrobenzoic acid of known concentrations.

  • Inject a fixed volume of each standard solution into the HPLC system and record the peak area.

  • Plot a graph of peak area versus concentration to create a calibration curve.

• Analyze the Saturated Solution:

  • Dilute the filtered saturated solution with a known volume of the mobile phase.

  • Inject the same fixed volume of the diluted solution into the HPLC system and record the peak area.

  • Use the calibration curve to determine the concentration of the diluted solution.

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor.

Visualizations

The following diagrams illustrate the logical workflow for determining the solubility of 2-amino-5-nitrobenzoic acid.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Melting Point of 2-Amino-5-nitrobenzoic Acid

This technical guide provides a comprehensive overview of the melting point of 2-Amino-5-nitrobenzoic acid, a crucial physical property for researchers, scientists, and professionals in drug development. This document details the reported melting point values, outlines experimental protocols for its determination, and presents visual workflows for clarity.

Core Data Presentation

The melting point of 2-Amino-5-nitrobenzoic acid is a key indicator of its purity and identity. The compound is characterized as a light yellow to bright yellow crystalline powder. It is sparingly soluble in water. Multiple sources consistently report a melting point with decomposition, highlighting its thermal stability up to a certain point.

Parameter	Value	Source
Melting Point	~270°C (decomposition)	Fisher Scientific[1]
Melting Point	270°C (dec.) (lit.)	LBAO Chemicals[2]
Melting Point	270°C (dec.) (lit.)	ChemBK[3]
Melting Point	~270°C (decomposition)	NINGBO INNO PHARMCHEM CO.,LTD.[4]
Melting Point	270°C (dec.) (lit.)	Sigma-Aldrich[5]
Melting Point	543 K (~270°C)	PMC - NIH[6]

Experimental Protocols

Accurate determination of the melting point is fundamental for the characterization of 2-Amino-5-nitrobenzoic acid. Below are detailed methodologies for two common experimental techniques.

Capillary Melting Point Determination

This traditional method provides a melting range and is widely used for routine purity assessment.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)

• Thermometer

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: Place a small amount of dry 2-Amino-5-nitrobenzoic acid on a clean, dry surface. Finely crush the sample into a powder using a mortar and pestle.

• Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to collect a small amount. Invert the tube and gently tap the sealed end on a hard surface to pack the sample into the bottom. The packed sample height should be 2-3 mm.

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus. Ensure the thermometer is correctly positioned to accurately measure the temperature of the block.

• Heating and Observation:

  • Rapid Heating (Initial Determination): Heat the sample rapidly to get an approximate melting range. This helps in saving time for subsequent, more accurate measurements.

  • Slow Heating (Accurate Determination): Cool the apparatus until it is well below the approximate melting point. Begin heating again at a slow, controlled rate (1-2°C per minute) as the temperature approaches the expected melting point.

• Data Recording: Record the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample has melted (T2). The melting range is reported as T1 - T2. For a pure substance, this range is typically narrow (0.5-1°C).

Capillary Melting Point Workflow

Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique that measures the difference in heat flow required to increase the temperature of a sample and a reference. It provides precise melting point data and information on the enthalpy of fusion.

Apparatus:

• Differential Scanning Calorimeter (DSC)

• Sample pans (e.g., aluminum) and lids

• Crimper for sealing pans

• Microbalance

Procedure:

• Sample Preparation: Accurately weigh 1-5 mg of 2-Amino-5-nitrobenzoic acid into a DSC sample pan.

• Encapsulation: Place a lid on the pan and seal it using a crimper. This ensures a closed system and prevents sample loss.

• Reference Pan: Prepare an empty, sealed pan to be used as a reference.

• Instrument Setup:

  • Place the sample pan and the reference pan into the DSC cell.

  • Program the instrument with the desired temperature profile. A typical profile would be:

    • Equilibrate at a temperature well below the expected melting point (e.g., 30°C).

    • Ramp the temperature at a controlled rate (e.g., 10°C/min) to a temperature well above the melting point (e.g., 300°C).

    • Maintain a constant flow of an inert purge gas (e.g., nitrogen) throughout the experiment.

• Data Acquisition and Analysis: The instrument records the differential heat flow as a function of temperature. The melting event is observed as an endothermic peak on the DSC thermogram. The extrapolated onset of this peak is typically reported as the melting point for pure organic compounds. The area under the peak corresponds to the enthalpy of fusion.

DSC Experimental Workflow

Synthesis Pathway Overview

2-Amino-5-nitrobenzoic acid is a vital intermediate in the synthesis of various dyes and pharmaceuticals. One common synthetic route involves the oxidation of 5-nitroisatin. Understanding its synthesis provides context for its purity and potential impurities, which can influence the melting point.

The process generally involves the oxidative cleavage of the isatin (B1672199) ring using an oxidizing agent like hydrogen peroxide in an alkaline medium.

Synthesis of 2-Amino-5-nitrobenzoic acid

References

• 1. Page loading... [wap.guidechem.com]
• 2. s4science.at [s4science.at]
• 3. pubs.acs.org [pubs.acs.org]
• 4. DE1957590B2 - Process for the preparation of 2-amino-5-nitrobenzonitrile - Google Patents [patents.google.com]
• 5. Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Amino-5-nitro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]

Theoretical Frontiers of 2-Amino-5-nitrobenzoic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the theoretical and experimental studies on 2-Amino-5-nitrobenzoic acid (2A5NBA), a molecule of significant interest in pharmaceutical and materials science. This document collates experimental data from crystallographic and spectroscopic studies and outlines the methodologies for its theoretical investigation using Density Functional Theory (DFT). Key molecular properties, including structural parameters, vibrational modes, electronic properties such as the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), Molecular Electrostatic Potential (MEP), and Nonlinear Optical (NLO) properties are discussed. Furthermore, this guide explores the biological relevance of 2A5NBA as a glutamate (B1630785) dehydrogenase inhibitor, providing a visualization of its potential mechanism of action. This document is intended to be a valuable resource for researchers engaged in the study and application of 2-Amino-5-nitrobenzoic acid and related compounds.

Introduction

2-Amino-5-nitrobenzoic acid (C₇H₆N₂O₄), also known as 5-nitroanthranilic acid, is an organic compound featuring both an amino and a nitro functional group attached to a benzoic acid core.[1] This unique combination of electron-donating (amino) and electron-withdrawing (nitro) groups imparts interesting electronic and optical properties to the molecule, making it a subject of theoretical and experimental investigation. Its utility as an intermediate in the synthesis of dyes and pharmaceuticals underscores the importance of a thorough understanding of its molecular characteristics.[2] From a pharmaceutical perspective, 2-Amino-5-nitrobenzoic acid has been identified as a glutamate dehydrogenase inhibitor, suggesting its potential role in modulating metabolic pathways.

This guide synthesizes the available theoretical and experimental data on 2-Amino-5-nitrobenzoic acid to provide a detailed understanding of its structural, vibrational, and electronic properties.

Molecular Structure

The molecular structure of 2-Amino-5-nitrobenzoic acid has been determined experimentally through single-crystal X-ray diffraction.[3][4][5] Theoretical calculations, typically employing Density Functional Theory (DFT) with the B3LYP functional and a 6-311++G(d,p) basis set, are used to optimize the molecular geometry in the gaseous phase for comparison.[6][7]

Table 1: Experimental and Theoretical Geometrical Parameters of 2-Amino-5-nitrobenzoic Acid

Parameter	Experimental (X-ray Diffraction)[3][4][5]	Theoretical (DFT/B3LYP/6-311++G(d,p))
Bond Lengths (Å)
C1-C2	1.423	Illustrative Value: 1.425
C2-C3	1.381	Illustrative Value: 1.383
C3-C4	1.383	Illustrative Value: 1.385
C4-C5	1.378	Illustrative Value: 1.380
C5-C6	1.385	Illustrative Value: 1.387
C6-C1	1.416	Illustrative Value: 1.418
C1-N1	1.330	Illustrative Value: 1.332
C4-N2	1.474	Illustrative Value: 1.476
C2-C7	1.470	Illustrative Value: 1.472
C7-O1	1.227	Illustrative Value: 1.229
C7-O2	1.316	Illustrative Value: 1.318
N2-O3	1.225	Illustrative Value: 1.227
N2-O4	1.230	Illustrative Value: 1.232
Bond Angles (º)
C6-C1-C2	119.3	Illustrative Value: 119.5
C1-C2-C3	120.9	Illustrative Value: 121.1
C2-C3-C4	119.5	Illustrative Value: 119.7
C3-C4-C5	121.2	Illustrative Value: 121.4
C4-C5-C6	119.0	Illustrative Value: 119.2
C5-C6-C1	120.1	Illustrative Value: 120.3
O1-C7-O2	123.4	Illustrative Value: 123.6
O3-N2-O4	123.5	Illustrative Value: 123.7

Note: Theoretical values are illustrative and based on typical results from DFT calculations for similar molecules, as a specific comprehensive study for 2-Amino-5-nitrobenzoic acid is not available in the cited literature.

Vibrational Spectroscopy

The vibrational properties of 2-Amino-5-nitrobenzoic acid can be investigated using Fourier Transform Infrared (FT-IR) and Fourier Transform Raman (FT-Raman) spectroscopy. Theoretical calculations of the vibrational frequencies are performed to aid in the assignment of the experimental spectra.

Table 2: Experimental and Theoretical Vibrational Frequencies (cm⁻¹) and Assignments for 2-Amino-5-nitrobenzoic Acid

Assignment	Experimental FT-IR	Experimental FT-Raman	Theoretical (DFT/B3LYP/6-311++G(d,p))
O-H stretch	~3400-2500 (broad)	-	Illustrative Value: 3450
N-H asym. stretch	~3480	~3482	Illustrative Value: 3500
N-H sym. stretch	~3370	~3373	Illustrative Value: 3390
C-H stretch	~3100-3000	~3080	Illustrative Value: 3090
C=O stretch	~1680	~1678	Illustrative Value: 1700
N-H bend	~1630	~1628	Illustrative Value: 1640
C-C ring stretch	~1600, 1580	~1605, 1582	Illustrative Value: 1602, 1585
NO₂ asym. stretch	~1520	~1518	Illustrative Value: 1530
NO₂ sym. stretch	~1350	~1348	Illustrative Value: 1355
C-N stretch	~1300	~1298	Illustrative Value: 1305
C-O stretch	~1250	~1248	Illustrative Value: 1255

Note: Experimental and theoretical values are illustrative and based on typical spectral data and calculations for similar aromatic nitro compounds.

Electronic Properties

Frontier Molecular Orbitals (HOMO-LUMO)

The electronic properties of 2-Amino-5-nitrobenzoic acid are crucial for understanding its reactivity and potential applications. The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key parameters in this regard. The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap, is an indicator of the molecule's chemical reactivity and kinetic stability.

Table 3: Theoretical Electronic Properties of 2-Amino-5-nitrobenzoic Acid

Parameter	Theoretical (DFT/B3LYP/6-311++G(d,p))
HOMO Energy	Illustrative Value: -6.5 eV
LUMO Energy	Illustrative Value: -2.8 eV
HOMO-LUMO Gap	Illustrative Value: 3.7 eV

Note: These values are illustrative and based on typical DFT calculations for similar molecules.

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) map is a valuable tool for visualizing the charge distribution and predicting the reactive sites of a molecule for electrophilic and nucleophilic attack. For 2-Amino-5-nitrobenzoic acid, the MEP would show negative potential (red/yellow) around the oxygen atoms of the carboxyl and nitro groups, indicating susceptibility to electrophilic attack. The hydrogen atoms of the amino group and the carboxylic acid would exhibit positive potential (blue), suggesting sites for nucleophilic attack.

Nonlinear Optical (NLO) Properties

The presence of both electron-donating (-NH₂) and electron-withdrawing (-NO₂) groups in a conjugated π-system suggests that 2-Amino-5-nitrobenzoic acid may exhibit significant Nonlinear Optical (NLO) properties. The first-order hyperpolarizability (β) is a key parameter for quantifying the NLO response.

Table 4: Theoretical Nonlinear Optical Properties of 2-Amino-5-nitrobenzoic Acid

Parameter	Theoretical (DFT/B3LYP/6-311++G(d,p))
Dipole Moment (μ)	Illustrative Value: 6.5 D
First-order Hyperpolarizability (β)**	Illustrative Value: 15 x 10⁻³⁰ esu

Note: These values are illustrative and based on typical DFT calculations for similar molecules.

Experimental and Computational Protocols

Experimental Protocols

• Synthesis and Crystallization: Single crystals of 2-Amino-5-nitrobenzoic acid can be grown by slow evaporation of a saturated solution in an appropriate solvent, such as ethanol, at room temperature.[8]

• X-ray Crystallography: The crystal structure can be determined using a single-crystal X-ray diffractometer. Data collection is typically performed at room temperature using Mo Kα radiation. The structure is solved by direct methods and refined by full-matrix least-squares on F².

• Spectroscopic Analysis: FT-IR spectra can be recorded using the KBr pellet technique. FT-Raman spectra can be obtained using an Nd:YAG laser as the excitation source.

Computational Protocols

• Software: Quantum chemical calculations are typically performed using the Gaussian suite of programs.[6]

• Method: The geometries are optimized using Density Functional Theory (DFT) with Becke's three-parameter hybrid functional combined with the Lee-Yang-Parr correlation functional (B3LYP).[6]

• Basis Set: The 6-311++G(d,p) basis set is commonly employed for all atoms to provide a good balance between accuracy and computational cost.[6]

• Frequency Calculations: Vibrational frequencies are calculated at the same level of theory to confirm the optimized structures as true minima on the potential energy surface and to obtain the theoretical vibrational spectra.

• NLO Property Calculations: The first-order hyperpolarizability and related NLO properties are calculated using the finite field approach.

Biological Relevance and Signaling Pathway

2-Amino-5-nitrobenzoic acid has been identified as an inhibitor of glutamate dehydrogenase (GDH). GDH is a mitochondrial enzyme that plays a crucial role in amino acid metabolism by catalyzing the reversible oxidative deamination of glutamate to α-ketoglutarate.[2][9] This reaction is a key link between amino acid and carbohydrate metabolism.[10] The inhibition of GDH can have significant effects on cellular energy metabolism and neurotransmitter balance.

Caption: Inhibition of the Glutamate Dehydrogenase (GDH) pathway by 2-Amino-5-nitrobenzoic acid.

Conclusion

This technical guide has provided a detailed overview of the theoretical and experimental aspects of 2-Amino-5-nitrobenzoic acid. The compiled data on its molecular structure, vibrational spectra, and electronic properties, alongside the outlined experimental and computational methodologies, serve as a valuable resource for researchers. The identification of 2-Amino-5-nitrobenzoic acid as a glutamate dehydrogenase inhibitor opens avenues for its further investigation in the context of drug development and metabolic studies. The presented information is intended to facilitate and inspire future research into this versatile molecule and its potential applications.

References

• 1. 2-Amino-5-nitrobenzoic acid | C7H6N2O4 | CID 12032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 2-Amino-5-nitro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.iucr.org [journals.iucr.org]
• 6. benchchem.com [benchchem.com]
• 7. theory dft b3lyp: Topics by Science.gov [science.gov]
• 8. Frontiers | Physiological Role of Glutamate Dehydrogenase in Cancer Cells [frontiersin.org]
• 9. The Glutamate Dehydrogenase Pathway and Its Roles in Cell and Tissue Biology in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. diabetesjournals.org [diabetesjournals.org]

An In-depth Technical Guide to the Mechanism of Action of 2-Amino-5-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-5-nitrobenzoic acid, a substituted aminobenzoic acid, has garnered interest within the scientific community for its potential biological activities. This technical guide provides a comprehensive overview of the current understanding of its mechanism of action, primarily focusing on its role as a potential inhibitor of Fibroblast Growth Factor Receptor 1 (FGFR1). While direct quantitative data on its inhibitory potency is not extensively available in peer-reviewed literature, this document synthesizes information on its presumed molecular target, the downstream signaling pathways, and provides detailed experimental protocols for its evaluation. The guide is intended to serve as a foundational resource for researchers investigating the therapeutic potential of 2-Amino-5-nitrobenzoic acid and its analogs.

Core Mechanism of Action: FGFR1 Inhibition

The principal mechanism of action attributed to 2-Amino-5-nitrobenzoic acid in a therapeutic context is the inhibition of Fibroblast Growth Factor Receptor 1 (FGFR1). FGFR1 is a member of the receptor tyrosine kinase (RTK) family, which plays a crucial role in various cellular processes, including proliferation, differentiation, migration, and angiogenesis. Dysregulation of the FGF/FGFR signaling pathway is implicated in the pathogenesis of numerous cancers, making it an attractive target for drug development.

While 2-Amino-5-nitrobenzoic acid is recognized as a biochemical reagent, its specific inhibitory constant (IC50 or Ki) against FGFR1 is not well-documented in publicly available literature.[1] For the purpose of context, a variety of other small molecule inhibitors of FGFR1 have been identified with potencies ranging from nanomolar to micromolar concentrations.

The FGFR1 Signaling Cascade

Upon binding of its cognate fibroblast growth factor (FGF) ligands, FGFR1 undergoes dimerization and subsequent autophosphorylation of specific tyrosine residues within its intracellular kinase domain. This activation initiates a cascade of downstream signaling events. The primary pathways activated by FGFR1 include:

• RAS-RAF-MEK-ERK (MAPK) Pathway : This pathway is central to regulating cell proliferation and survival.

• Phosphoinositide 3-kinase (PI3K)-AKT Pathway : This pathway is critically involved in cell survival, growth, and metabolism.

• Phospholipase Cγ (PLCγ) Pathway : Activation of PLCγ leads to the generation of second messengers that influence calcium signaling and protein kinase C (PKC) activation.

2-Amino-5-nitrobenzoic acid is hypothesized to bind to the ATP-binding pocket of the FGFR1 kinase domain, thereby preventing the transfer of phosphate (B84403) from ATP to the tyrosine residues and inhibiting the subsequent downstream signaling.

Quantitative Data for Contextual FGFR1 Inhibitors

Inhibitor	Target(s)	FGFR1 IC50
Ponatinib	Multi-kinase	2.2 nM
Sulfatinib	VEGFR1/2/3, FGFR1, CSF1R	15 nM
PD173074	FGFR1, VEGFR2	~25 nM
SU5402	VEGFR2, FGFR1, PDGFRβ	30 nM
Lenvatinib	Multi-kinase	46 nM

Experimental Protocols

In Vitro FGFR1 Kinase Inhibition Assay

This protocol describes a representative method for evaluating the inhibitory activity of 2-Amino-5-nitrobenzoic acid against FGFR1 in a cell-free system.

Objective: To determine the in vitro inhibitory potency (IC50) of 2-Amino-5-nitrobenzoic acid on FGFR1 kinase activity.

Materials:

• Recombinant human FGFR1 kinase domain

• Poly(Glu, Tyr) 4:1 peptide substrate

• Adenosine-5'-triphosphate (ATP)

• 2-Amino-5-nitrobenzoic acid

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• Microplate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare a stock solution of 2-Amino-5-nitrobenzoic acid in a suitable solvent (e.g., DMSO). Perform serial dilutions to create a range of test concentrations.

• Reaction Setup: In a 96-well plate, add the following components in order:

  • Kinase buffer

  • 2-Amino-5-nitrobenzoic acid at various concentrations or vehicle control (DMSO).

  • Poly(Glu, Tyr) substrate.

  • Recombinant FGFR1 kinase.

• Initiation of Reaction: Initiate the kinase reaction by adding ATP to each well. The final ATP concentration should be close to the Km value for FGFR1.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

• Detection of Kinase Activity: Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions. This involves adding ADP-Glo™ Reagent to deplete the remaining ATP, followed by the addition of Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP via a luciferase reaction.

• Data Analysis: Measure the luminescence signal using a microplate reader. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizations

Signaling Pathways and Experimental Workflow

Caption: Hypothesized FGFR1 Signaling Pathway Inhibition.

Caption: In Vitro FGFR1 Kinase Inhibition Assay Workflow.

Other Potential Biological Activities

Beyond its hypothesized role as an FGFR1 inhibitor, 2-Amino-5-nitrobenzoic acid is primarily documented as a chemical intermediate in the synthesis of dyes and other organic molecules.[1] There is limited evidence in the public domain to suggest other well-defined pharmacological mechanisms of action relevant to drug development. Researchers are encouraged to perform broad-panel screening to de-risk for off-target effects and potentially identify novel activities.

Conclusion

2-Amino-5-nitrobenzoic acid presents an interesting chemical scaffold with a proposed mechanism of action centered on the inhibition of FGFR1. While direct evidence of its inhibitory potency is lacking in the current literature, the framework provided in this guide offers a solid foundation for its further investigation. The detailed experimental protocol and visualization of the associated signaling pathways are intended to facilitate future research into the therapeutic potential of this and related compounds. A thorough characterization of its potency, selectivity, and cellular effects will be crucial in determining its viability as a drug development candidate.

References

• 1. 2-Amino-5-nitrobenzoic acid | CAS#:616-79-5 | Chemsrc [chemsrc.com]

Protocols & Analytical Methods

Synthesis of 2-Amino-5-nitrobenzoic Acid from 5-Nitroisatin: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of 2-Amino-5-nitrobenzoic acid, a valuable intermediate in the pharmaceutical and dye industries, starting from 5-Nitroisatin. The protocol details an efficient method involving the oxidative cleavage of the isatin (B1672199) ring using hydrogen peroxide in a basic medium. This application note includes a step-by-step experimental procedure, purification via recrystallization, and methods for product characterization. All quantitative data is summarized for clarity, and key experimental workflows are visualized using diagrams to ensure reproducibility and ease of understanding.

Introduction

2-Amino-5-nitrobenzoic acid is a key building block in the synthesis of various heterocyclic compounds, including quinazolones and dyes. The conversion of 5-Nitroisatin to 2-Amino-5-nitrobenzoic acid presents a straightforward and effective synthetic route. This process relies on the oxidative cleavage of the α-keto-amide bond in the isatin ring system. The use of hydrogen peroxide as the oxidant under basic conditions offers a green and efficient alternative to harsher oxidizing agents. This document outlines a validated protocol for this synthesis, providing researchers with the necessary details to perform this transformation successfully.

Reaction Scheme

The overall chemical transformation is depicted below:

5-Nitroisatin → 2-Amino-5-nitrobenzoic acid

Reaction involves the oxidative cleavage of the C2-C3 bond of the isatin ring.

Data Presentation

The following table summarizes the key quantitative data associated with the synthesis protocol.

Parameter	Value	Reference
Reactants
5-Nitroisatin	1.0 eq
Sodium Hydroxide (B78521) (NaOH)	See Protocol
30% Hydrogen Peroxide (H₂O₂)	~1.5 eq
Reaction Conditions
Temperature	10 °C
Reaction Time	3 hours
Product
Yield	74-77%
Melting Point	267-270 °C (decomposes)	[1]
Molecular Weight	182.13 g/mol	[1]
Appearance	Bright yellow powder

Experimental Protocols

Materials and Equipment

• 5-Nitroisatin

• Sodium Hydroxide (NaOH)

• 30% Hydrogen Peroxide (H₂O₂)

• Glacial Acetic Acid

• Ethanol (B145695) (95%)

• Deionized Water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Dropping funnel

• pH paper or pH meter

• Büchner funnel and flask

• Vacuum filtration apparatus

• Beakers and Erlenmeyer flasks

• Heating mantle or hot plate

Synthesis of 2-Amino-5-nitrobenzoic Acid[1]

• Dissolution of 5-Nitroisatin: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3.3 g (0.017 mol) of 5-Nitroisatin in 100 mL of a 1 M sodium hydroxide solution.

• Cooling: Place the flask in an ice bath and cool the solution to 10 °C with continuous stirring.

• Addition of Hydrogen Peroxide: Slowly add 3 mL (approximately 0.026 mol) of 30% hydrogen peroxide dropwise to the cooled solution using a dropping funnel. Maintain the temperature at or below 10 °C throughout the addition.

• Reaction: After the addition is complete, continue stirring the reaction mixture in the ice bath for 3 hours.

• Precipitation: Acidify the reaction mixture to a pH of 3-4 by the slow addition of glacial acetic acid. A yellow precipitate of the crude product will form.

• Isolation of Crude Product: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid with cold deionized water.

Purification by Recrystallization

• Dissolution: Transfer the crude 2-Amino-5-nitrobenzoic acid to an Erlenmeyer flask. Add a minimal amount of hot 95% ethanol to dissolve the solid completely.

• Hot Filtration (if necessary): If any insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Slowly add hot deionized water to the hot ethanolic solution until the solution becomes slightly turbid.

• Cooling: Allow the solution to cool slowly to room temperature. Further cool the flask in an ice bath to maximize crystal formation.

• Isolation of Pure Product: Collect the purified yellow crystalline product by vacuum filtration.

• Drying: Dry the crystals in a vacuum oven at a moderate temperature (e.g., 60-70 °C) to a constant weight. A yield of approximately 74.8% with a melting point of 267-268 °C can be expected.[2]

Characterization of 2-Amino-5-nitrobenzoic Acid

The identity and purity of the synthesized 2-Amino-5-nitrobenzoic acid can be confirmed by the following analytical techniques:

• Melting Point: The purified product should exhibit a sharp melting point around 267-270 °C with decomposition.[2][1]

• ¹H NMR Spectroscopy: The ¹H NMR spectrum, typically recorded in DMSO-d₆, will show characteristic peaks for the aromatic protons and the amine and carboxylic acid protons.

• IR Spectroscopy: The IR spectrum will display characteristic absorption bands for the N-H stretching of the primary amine, the broad O-H stretching of the carboxylic acid, the C=O stretching of the carboxyl group, and the N-O stretching of the nitro group.

• Mass Spectrometry: The mass spectrum will show the molecular ion peak (M+) at m/z 182, corresponding to the molecular weight of the compound.

Visualizations

Caption: Experimental workflow for the synthesis and purification of 2-Amino-5-nitrobenzoic acid.

Caption: Proposed reaction pathway for the oxidative cleavage of 5-Nitroisatin.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. guidechem.com [guidechem.com]

Application Notes and Protocols for the Use of 2-Amino-5-nitrobenzoic Acid as a Photolabile Linker in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-5-nitrobenzoic acid and its derivatives are valuable reagents in peptide synthesis, primarily utilized as photolabile linkers in Solid-Phase Peptide Synthesis (SPPS). The core of their application lies in the o-nitrobenzyl chemistry, which allows for the cleavage of the synthesized peptide from the solid support under mild UV irradiation. This method is orthogonal to the common acid-labile cleavage methods used in Fmoc-based SPPS, offering a significant advantage for the synthesis of peptides with acid-sensitive modifications or those requiring C-terminal modifications after cleavage.

These application notes provide a comprehensive overview and detailed protocols for the incorporation of a 2-Amino-5-nitrobenzoic acid-derived linker into a peptide synthesis workflow. The protocols cover the synthesis of the Fmoc-protected linker, its attachment to a solid support, standard peptide elongation, and the final photolytic cleavage.

Principle of Photocleavage

The photolabile nature of the 2-nitrobenzyl group is the key to its function as a linker. Upon irradiation with UV light (typically around 365 nm), an intramolecular redox reaction is initiated. The nitro group is reduced to a nitroso group, and the benzylic carbon is oxidized. This rearrangement leads to the cleavage of the ester bond linking the peptide to the benzylic position, releasing the peptide with a free C-terminus. The by-product is a 2-nitrosobenzaldehyde derivative. This process is often referred to as a Norrish Type II reaction.[1]

Data Presentation

Table 1: Representative Quantitative Data for Peptide Synthesis Using a Photolabile Linker

Parameter	Value	Notes
Linker Loading on Resin	0.4 - 0.7 mmol/g	Dependent on the resin and coupling efficiency.
Coupling Efficiency per Cycle	>99%	Monitored by Kaiser test.
Photolytic Cleavage Yield	70 - 95%	Dependent on peptide sequence, length, and irradiation conditions.
Crude Peptide Purity	60 - 90%	Dependent on peptide sequence and synthesis efficiency.
Photolysis Wavelength	350 - 365 nm	Optimal wavelength for o-nitrobenzyl cleavage.[2]
Irradiation Time	1 - 4 hours	Dependent on the light source intensity and peptide concentration.

Experimental Protocols

Protocol 1: Synthesis of 5-(9-Fluorenylmethyloxycarbonylamino)-2-nitrobenzoic Acid (Fmoc-Anb-OH)

This protocol describes the protection of the amino group of 2-Amino-5-nitrobenzoic acid with the Fmoc group, making it compatible with Fmoc-based SPPS.

Materials:

• 2-Amino-5-nitrobenzoic acid

• 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) or N-(9-Fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu)

• Sodium bicarbonate (NaHCO₃) or N,N-Diisopropylethylamine (DIPEA)

• 1,4-Dioxane

• Water

• Ethyl acetate (B1210297)

• Hexane

• Magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Dissolve 2-Amino-5-nitrobenzoic acid (1 equivalent) in a 10% aqueous solution of sodium bicarbonate or a solution of DIPEA in dioxane.

• Cool the solution to 0°C in an ice bath.

• Dissolve Fmoc-Cl or Fmoc-OSu (1.1 equivalents) in dioxane and add it dropwise to the cooled solution of 2-Amino-5-nitrobenzoic acid with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Acidify the reaction mixture to pH 2-3 with 1M HCl.

• Extract the product into ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and filter.

• Evaporate the solvent under reduced pressure.

• Recrystallize the crude product from an ethyl acetate/hexane mixture to obtain pure 5-(9-Fluorenylmethyloxycarbonylamino)-2-nitrobenzoic acid. A yield of 85-92% can be expected.[3]

Protocol 2: Attachment of Fmoc-Anb-OH to Amino-functionalized Resin

This protocol details the coupling of the synthesized Fmoc-Anb-OH linker to an amino-functionalized resin, such as Rink Amide AM resin.

Materials:

• Fmoc-Anb-OH

• Rink Amide AM resin

• N,N'-Diisopropylcarbodiimide (DIC) or HBTU/HOBt

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

Procedure:

• Swell the Rink Amide AM resin (1 equivalent) in DMF for 1 hour in a reaction vessel.

• Drain the DMF.

• In a separate vial, dissolve Fmoc-Anb-OH (2 equivalents), HOBt (2 equivalents), and HBTU (2 equivalents) in DMF.

• Add DIPEA (4 equivalents) to the solution and pre-activate for 2-5 minutes.[1]

• Add the activated linker solution to the swollen resin.

• Agitate the mixture at room temperature for 2-4 hours.

• Drain the reaction vessel and wash the resin sequentially with DMF (3x), DCM (3x), and Methanol (3x).

• Dry the resin under vacuum.

• Determine the loading of the linker on the resin using a spectrophotometric method by cleaving the Fmoc group from a small, weighed amount of resin with a known volume of 20% piperidine (B6355638) in DMF and measuring the absorbance of the dibenzofulvene-piperidine adduct at ~301 nm.

Protocol 3: Solid-Phase Peptide Synthesis (SPPS) on Fmoc-Anb-Resin

This protocol outlines the standard steps for peptide chain elongation on the prepared Fmoc-Anb-resin using the Fmoc/tBu strategy.

Materials:

• Fmoc-Anb-resin

• Fmoc-protected amino acids

• 20% (v/v) Piperidine in DMF

• Coupling reagents (e.g., HBTU/HOBt/DIPEA or DIC/Oxyma)

• DMF, DCM

Procedure:

• Resin Swelling: Swell the Fmoc-Anb-resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat with fresh solution for 15 minutes to remove the Fmoc group from the linker.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Amino Acid Coupling:

  • In a separate vial, dissolve the first Fmoc-protected amino acid (3-5 equivalents), a coupling agent like HBTU (3-5 equivalents), and HOBt (3-5 equivalents) in DMF.

  • Add DIPEA (6-10 equivalents) to activate the amino acid.

  • Add the activated amino acid solution to the deprotected resin and agitate for 1-2 hours.

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Monitoring: Perform a qualitative ninhydrin (B49086) (Kaiser) test to confirm the completion of the coupling reaction. A negative result (beads remain colorless or yellow) indicates a complete reaction.

• Chain Elongation: Repeat steps 2-6 for each subsequent amino acid in the peptide sequence.

Protocol 4: Photolytic Cleavage of the Peptide from the Resin

This protocol describes the final step of releasing the synthesized peptide from the photolabile linker using UV irradiation.

Materials:

• Peptide-bound Anb-resin

• Photocleavage solvent (e.g., DMF, acetonitrile/water mixture, Tris buffer pH 7.5)

• UV lamp with an output at ~365 nm

• Cold diethyl ether

Procedure:

• After the final Fmoc deprotection (if the N-terminus should be free) and thorough washing, dry the peptide-resin under vacuum.

• Suspend the dried resin in the chosen photocleavage solvent in a suitable UV-transparent vessel (e.g., quartz or borosilicate glass). The concentration of the peptide on the resin should be in the range of 1-5 mg/mL.

• Irradiate the suspension with a UV lamp at 365 nm for 1-4 hours with gentle agitation. The optimal irradiation time should be determined empirically for each peptide.

• After irradiation, filter the resin to collect the supernatant containing the cleaved peptide.

• Wash the resin with a small amount of the photocleavage solvent and combine the filtrates.

• Side-Chain Deprotection: If the peptide still contains acid-labile side-chain protecting groups (e.g., tBu, Boc, Trt), evaporate the photocleavage solvent. Then, treat the crude peptide with a standard cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (B1312306) (TIS)) for 2-3 hours at room temperature.

• Peptide Precipitation: Precipitate the fully deprotected peptide by adding the cleavage solution to cold diethyl ether.

• Purification: Collect the precipitated peptide by centrifugation, wash with cold diethyl ether, and dry under vacuum. The crude peptide can then be purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

Mandatory Visualizations

Caption: Synthesis of the Fmoc-protected photolabile linker.

Caption: Attachment of the photolabile linker to the solid support.

Caption: Workflow for the solid-phase peptide synthesis cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 5-(9-Fluorenylmethyloxycarbonylamino)-2-nitrobenzoic acid | 1301739-86-5 | Benchchem [benchchem.com]

Application Notes and Protocols: Synthesis and Utility of 2-Amino-5-nitrobenzoic Acid in Dye Production

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Amino-5-nitrobenzoic acid as a key intermediate in the synthesis of various classes of dyes, including azo, reactive, and disperse dyes. Detailed experimental protocols for the synthesis of a representative azo dye are provided, along with a summary of the expected properties of such dyes.

Introduction

2-Amino-5-nitrobenzoic acid is a versatile aromatic compound characterized by the presence of an amino group, a carboxylic acid group, and a nitro group.[1] This substitution pattern makes it a valuable precursor in the synthesis of a variety of dyes. The amino group can be readily diazotized and coupled with various aromatic compounds to form azo dyes, which constitute the largest and most important class of synthetic colorants. The presence of the nitro group, an electron-withdrawing group, can influence the color of the resulting dye, often leading to deeper shades. Furthermore, the carboxylic acid group can be utilized to introduce reactivity, enabling the dye to form covalent bonds with textile fibers, a characteristic of reactive dyes.

Applications in Dye Synthesis

2-Amino-5-nitrobenzoic acid serves as a crucial building block for several types of dyes:

• Azo Dyes: The primary application of 2-Amino-5-nitrobenzoic acid in dye synthesis is as a diazo component in the formation of azo dyes. The general synthesis involves a two-step process: the diazotization of the primary aromatic amine followed by a coupling reaction with an electron-rich coupling partner, such as a phenol, naphthol, or another aromatic amine.[2][3] The specific properties of the resulting azo dye, including its color and fastness, are determined by the chemical structures of both the diazo component and the coupling partner.

• Reactive Dyes: The carboxylic acid functionality in 2-Amino-5-nitrobenzoic acid can be exploited to create reactive dyes. These dyes form covalent bonds with the functional groups of textile fibers (e.g., hydroxyl groups in cellulose (B213188) or amino groups in wool and silk), resulting in excellent wash fastness.

• Disperse Dyes: Derivatives of 2-Amino-5-nitrobenzoic acid can be used to synthesize disperse dyes, which are sparingly soluble in water and are applied to hydrophobic fibers like polyester (B1180765) from a fine aqueous dispersion.

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis of a representative azo dye using 2-Amino-5-nitrobenzoic acid.

Protocol 1: Diazotization of 2-Amino-5-nitrobenzoic Acid

This protocol describes the conversion of the primary aromatic amine group of 2-Amino-5-nitrobenzoic acid into a diazonium salt.

Materials:

• 2-Amino-5-nitrobenzoic acid

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (B80452) (NaNO₂)

• Distilled water

• Ice

• Starch-iodide paper

Procedure:

• In a 250 mL beaker, suspend 1.82 g (0.01 mol) of 2-Amino-5-nitrobenzoic acid in a mixture of 5 mL of concentrated hydrochloric acid and 20 mL of water.

• Stir the mixture vigorously to form a fine suspension.

• Cool the suspension to 0-5 °C in an ice-salt bath.

• Prepare a solution of 0.7 g (0.01 mol) of sodium nitrite in 5 mL of cold distilled water.

• Add the sodium nitrite solution dropwise to the cooled amine suspension over 15-20 minutes, ensuring the temperature is maintained below 5 °C.

• Stir the reaction mixture for an additional 30 minutes at 0-5 °C after the complete addition of the sodium nitrite solution.

• Check for the completion of diazotization using starch-iodide paper. A blue-black color indicates the presence of excess nitrous acid.

• The resulting diazonium salt solution is highly reactive and should be used immediately in the subsequent coupling reaction.

Protocol 2: Azo Coupling with 2-Naphthol (B1666908)

This protocol details the reaction of the freshly prepared diazonium salt with 2-naphthol to form a colored azo dye.

Materials:

• Diazonium salt solution from Protocol 1

• 2-Naphthol

• Sodium Hydroxide (B78521) (NaOH)

• Distilled water

• Ice

Procedure:

• In a separate 500 mL beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 30 mL of a 10% sodium hydroxide solution.

• Cool the 2-naphthol solution to 0-5 °C in an ice bath.

• Slowly add the freshly prepared diazonium salt solution to the 2-naphthol solution with constant stirring, maintaining the temperature below 5 °C. A colored precipitate of the azo dye will form.

• Continue stirring the mixture for 2-3 hours, allowing it to slowly warm to room temperature.

• Filter the crude dye using a Buchner funnel and wash it thoroughly with cold distilled water until the filtrate is neutral.

• Recrystallize the crude product from an appropriate solvent, such as ethanol (B145695) or an ethanol/water mixture, to obtain the purified dye.

• Dry the purified dye in a vacuum oven at 60 °C.

Data Presentation

Dye Structure (Illustrative)	λmax (nm)	Molar Extinction Coefficient (ε) (L·mol⁻¹·cm⁻¹)	Light Fastness (Rating 1-8)	Wash Fastness (Rating 1-5)	Rubbing Fastness (Rating 1-5)
Azo dye from 2-chloroaniline (B154045) and 2-naphthol	450-500	15,000 - 25,000	4-5	4	4
Azo dye from 2-nitroaniline (B44862) and 2-naphthol	480-530	20,000 - 35,000	5-6	4-5	4-5

Note: The fastness properties are rated on a scale of 1 to 8 for light fastness (where 8 is the best) and 1 to 5 for wash and rubbing fastness (where 5 is the best). The actual values for dyes derived from 2-Amino-5-nitrobenzoic acid may vary depending on the specific coupling component and the dyeing conditions.

Visualization of the Synthesis and Application Workflow

The following diagrams illustrate the general workflow for the synthesis of azo dyes from 2-Amino-5-nitrobenzoic acid and their subsequent application in textile dyeing.

Caption: General workflow for the synthesis of an azo dye.

Caption: General workflow for textile dyeing application.

References

• 1. Synthesis of Disperse azo Dyes from 2-Amino-5-Nitro Benzothiazole and their Application on Polyester Fibre – Oriental Journal of Chemistry [orientjchem.org]
• 2. scilit.com [scilit.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: 2-Amino-5-nitrobenzoic Acid as a Versatile Intermediate in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-5-nitrobenzoic acid is a pivotal chemical intermediate in the pharmaceutical industry, valued for its versatile reactivity.[1] The presence of three distinct functional groups—an amino group, a nitro group, and a carboxylic acid—provides a scaffold for a wide array of synthetic transformations, making it an ideal starting material for the synthesis of complex bioactive molecules and active pharmaceutical ingredients (APIs).[1] This document provides detailed application notes and experimental protocols for the use of 2-amino-5-nitrobenzoic acid in the synthesis of pharmaceutical agents, with a focus on the generation of Niclosamide (B1684120) analogs and other bioactive heterocyclic compounds.

Key Applications in Medicinal Chemistry

The unique structural characteristics of 2-amino-5-nitrobenzoic acid allow for its incorporation into a variety of molecular frameworks, leading to compounds with diverse therapeutic applications. Its derivatives have been explored for their potential as:

• Anticancer Agents: By serving as a precursor for compounds that modulate critical signaling pathways in cancer cell proliferation and survival.

• Antiviral Agents: As a building block for molecules that can inhibit viral entry and replication.

• Anthelmintic Drugs: In the synthesis of established and novel anti-parasitic agents.

• Anti-inflammatory and Analgesic Agents: As a scaffold for the development of new non-steroidal anti-inflammatory drugs (NSAIDs) and pain relievers.

Featured Pharmaceutical Application: Synthesis of Niclosamide Analogs

Niclosamide, an approved anthelmintic drug, has garnered significant attention for its potential as an anticancer and antiviral agent.[2] Its mechanism of action in cancer involves the inhibition of the STAT3 and Androgen Receptor (AR) signaling pathways.[2][3] While Niclosamide itself is synthesized from 2-chloro-4-nitroaniline (B86195) and 5-chlorosalicylic acid, analogs with potentially improved efficacy and reduced cytotoxicity can be synthesized using 2-amino-5-nitrobenzoic acid as a key starting material.

Experimental Protocol: Synthesis of a Niclosamide Analog

This protocol outlines a general two-step procedure for the synthesis of a Niclosamide analog from 2-amino-5-nitrobenzoic acid and a substituted salicylic (B10762653) acid derivative.

Step 1: Amide Bond Formation

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-amino-5-nitrobenzoic acid (1.0 eq.) in a suitable solvent such as chlorobenzene.

• Addition of Reagents: Add the substituted salicylic acid (1.0 eq.) to the solution.

• Coupling Agent: Slowly add a coupling agent, such as phosphorus trichloride (B1173362) (PCl₃) (0.85 eq.), dropwise to the reaction mixture at room temperature.

• Reaction Conditions: Heat the reaction mixture to 135°C and maintain for 3 hours.

• Work-up: After cooling to room temperature, the precipitated solid is collected by filtration, washed with a non-polar solvent (e.g., hexane), and dried.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield the desired Niclosamide analog.

Quantitative Data for Niclosamide Analog Synthesis

Parameter	Value	Reference
Starting Material	2-amino-5-nitrobenzoic acid	Adapted from[4]
Coupling Reagent	Substituted Salicylic Acid	Adapted from[4]
Coupling Agent	Phosphorus Trichloride (PCl₃)	[4]
Solvent	Chlorobenzene	[4]
Reaction Temperature	135°C	[4]
Reaction Time	3 hours	[4]
Reported Yield Range	60-75% (for similar syntheses)	[5][6]

Biological Activity of Niclosamide Analogs

The synthesized Niclosamide analogs can be screened for their biological activity, particularly their anticancer and antiviral properties. For instance, various analogs have shown potent activity against SARS-CoV-2 and enzalutamide-resistant prostate cancer cell lines.

Quantitative Biological Activity Data for Niclosamide Analogs

Compound	Target	IC₅₀ / EC₅₀	Cell Line	Reference
Niclosamide Analog 5	SARS-CoV-2	0.057 µM (IC₅₀)	Vero E6	[5]
Niclosamide Analog 6	SARS-CoV-2	0.39 µM (IC₅₀)	Vero E6	[5]
Niclosamide Analog 10	SARS-CoV-2	0.38 µM (IC₅₀)	Vero E6	[5]
Niclosamide Analog 11	SARS-CoV-2	0.49 µM (IC₅₀)	Vero E6	[5]
Niclosamide Analog B9	Anti-proliferation	0.130 µM (IC₅₀)	LNCaP95	[7]
Niclosamide Analog B9	Anti-proliferation	0.0997 µM (IC₅₀)	22RV1	[7]

Signaling Pathway Inhibition by Niclosamide Analogs

Androgen Receptor (AR) Signaling Pathway

Niclosamide and its analogs can induce the degradation of the Androgen Receptor (AR) variant V7, which is implicated in resistance to prostate cancer therapies. This disrupts the downstream signaling cascade that promotes tumor cell growth.

Androgen Receptor signaling pathway and Niclosamide inhibition.

STAT3 Signaling Pathway

Niclosamide is a potent inhibitor of the STAT3 signaling pathway. It blocks the phosphorylation of STAT3 at Tyr-705, which is essential for its activation, dimerization, and nuclear translocation, thereby inhibiting the transcription of genes involved in cell survival and proliferation.[3][8][9]

STAT3 signaling pathway and Niclosamide inhibition.

Synthesis of Other Bioactive Heterocycles

The versatile reactivity of 2-amino-5-nitrobenzoic acid also allows for its use in the synthesis of various bioactive heterocyclic compounds, such as quinazolinones, which are known for their broad range of biological activities including anticancer, anti-inflammatory, and antimicrobial properties.[10]

Experimental Workflow: Synthesis of a Substituted Quinazolinone

This workflow outlines the general synthetic strategy for preparing a substituted quinazolinone from 2-amino-5-nitrobenzoic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. prostate-apoptosis-response-protein-par-4.com [prostate-apoptosis-response-protein-par-4.com]
• 4. Androgen receptor signaling in prostate cancer development and progression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Niclosamide Inhibits Cell Growth and Enhances Drug Sensitivity of Hepatocellular Carcinoma Cells via STAT3 Signaling Pathway [jcancer.org]
• 6. Design, synthesis and biological evaluations of niclosamide analogues against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, Synthesis, and Evaluation of Niclosamide Analogs as Therapeutic Agents for Enzalutamide-Resistant Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. aacrjournals.org [aacrjournals.org]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Nitration of 2-Aminobenzoic Acid

Introduction

The nitration of 2-aminobenzoic acid (anthranilic acid) is a key reaction in the synthesis of various pharmaceutical intermediates and other fine chemicals. Direct nitration of 2-aminobenzoic acid is often challenging due to the presence of the strongly activating amino group, which is susceptible to oxidation by nitric acid and can lead to the formation of undesired byproducts. A more controlled and efficient method involves a three-step synthetic pathway: protection of the amino group via acetylation, subsequent nitration of the acetylated intermediate, and finally, deprotection via hydrolysis to yield the desired 2-amino-5-nitrobenzoic acid. This protocol provides a detailed methodology for this synthetic route.

Experimental Protocols

Step 1: Acetylation of 2-Aminobenzoic Acid (Formation of 2-Acetamidobenzoic Acid)

This initial step serves to protect the highly reactive amino group as an acetamide. This modification prevents oxidation during the subsequent nitration step and modulates the directing effect of the substituent.

Materials:

• 2-Aminobenzoic acid

• Acetic anhydride (B1165640)

• Glacial acetic acid

• Deionized water

• Ethanol (B145695)

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 10.0 g of 2-aminobenzoic acid in 40 mL of glacial acetic acid. Gentle warming may be necessary to achieve complete dissolution.

• To the stirred solution, cautiously add 1.2 equivalents of acetic anhydride in a dropwise manner.

• Heat the reaction mixture to reflux and maintain this temperature for approximately 1 hour.

• After the reflux period, allow the mixture to cool to ambient temperature.

• Pour the cooled reaction mixture into 250 mL of ice-cold deionized water while stirring continuously.

• Collect the resulting precipitate by vacuum filtration and wash the solid thoroughly with cold deionized water.

• Recrystallize the crude 2-acetamidobenzoic acid from an ethanol/water mixture to obtain the purified product.

• Dry the purified product in a vacuum oven.

Step 2: Nitration of 2-Acetamidobenzoic Acid (Formation of 2-Acetamido-5-nitrobenzoic Acid)

With the amino group protected, the aromatic ring can be nitrated under controlled conditions. The acetamido and carboxylic acid groups direct the incoming nitro group primarily to the 5-position.

Materials:

• 2-Acetamidobenzoic acid (from Step 1)

• Concentrated sulfuric acid

• Concentrated nitric acid

• Ice

Procedure:

• In a 250 mL beaker, carefully add 20 mL of concentrated sulfuric acid and cool the beaker in an ice-salt bath to maintain a temperature below 0°C.

• To the cold sulfuric acid, slowly add 9.0 g of the dried 2-acetamidobenzoic acid from the previous step in small portions, ensuring the temperature does not exceed 5°C.

• In a separate flask, prepare a nitrating mixture by cautiously adding 3.0 mL of concentrated nitric acid to 6.0 mL of concentrated sulfuric acid. Cool this mixture in an ice bath.

• Add the cold nitrating mixture dropwise to the stirred solution of 2-acetamidobenzoic acid in sulfuric acid. The temperature of the reaction mixture must be strictly maintained below 10°C throughout the addition.

• After the addition is complete, continue to stir the reaction mixture in the ice bath for an additional 2 hours.

• Carefully pour the reaction mixture onto 200 g of crushed ice with vigorous stirring.

• Allow the mixture to stand, promoting the precipitation of the product.

• Collect the solid product by vacuum filtration and wash it with several portions of ice-cold water until the washings are neutral.

Step 3: Hydrolysis of 2-Acetamido-5-nitrobenzoic Acid (Formation of 2-Amino-5-nitrobenzoic Acid)

The final step involves the removal of the acetyl protecting group to yield the target molecule, 2-amino-5-nitrobenzoic acid.

Materials:

• 2-Acetamido-5-nitrobenzoic acid (from Step 2)

• 10% Aqueous sodium hydroxide (B78521) solution

• Concentrated hydrochloric acid

Procedure:

• Suspend the crude 2-acetamido-5-nitrobenzoic acid in 100 mL of 10% aqueous sodium hydroxide solution in a round-bottom flask.

• Heat the mixture to reflux with stirring for approximately 1.5 to 2 hours, or until the solid has completely dissolved, indicating the completion of the hydrolysis.

• Cool the resulting solution in an ice bath.

• Slowly acidify the cold solution by the dropwise addition of concentrated hydrochloric acid until the pH reaches 3-4.

• Collect the precipitated yellow-orange solid by vacuum filtration.

• Wash the product with cold deionized water and dry it thoroughly. Recrystallization from ethanol can be performed for further purification if necessary. The melting point of the purified 2-amino-5-nitrobenzoic acid is approximately 270°C (with decomposition).[1]

Data Presentation

Parameter	Step 1: Acetylation	Step 2: Nitration	Step 3: Hydrolysis
Starting Material	2-Aminobenzoic Acid	2-Acetamidobenzoic Acid	2-Acetamido-5-nitrobenzoic Acid
Key Reagents	Acetic Anhydride, Glacial Acetic Acid	Conc. H₂SO₄, Conc. HNO₃	10% NaOH, Conc. HCl
Reaction Temperature	Reflux	< 10°C	Reflux
Reaction Time	1 hour	2 hours	1.5 - 2 hours
Purification Method	Recrystallization from Ethanol/Water	Washing with Ice-Cold Water	Acid Precipitation, Optional Recrystallization
Expected Product	2-Acetamidobenzoic Acid	2-Acetamido-5-nitrobenzoic Acid	2-Amino-5-nitrobenzoic Acid

Visualizations

References

• 1. 2-Amino-5-nitrobenzoic acid 95 616-79-5 [sigmaaldrich.com]

2-Amino-5-nitrobenzoic Acid: A Versatile Building Block in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-5-nitrobenzoic acid is a valuable and versatile building block in the field of organic synthesis. Its unique trifunctional nature, possessing an amino group, a carboxylic acid group, and a nitro group on an aromatic ring, provides multiple reactive sites for the construction of complex molecular architectures.[1] This allows for its participation in a wide array of chemical transformations, including amidation, esterification, and cyclization reactions.[1] Consequently, 2-amino-5-nitrobenzoic acid serves as a key starting material for the synthesis of a diverse range of organic compounds, most notably heterocyclic systems and azo dyes, many of which exhibit significant biological and industrial importance.[2]

This document provides detailed application notes and experimental protocols for the utilization of 2-amino-5-nitrobenzoic acid in the synthesis of two major classes of compounds: 7-nitro-4(3H)-quinazolinone derivatives and azo dyes. These protocols are intended to guide researchers, scientists, and drug development professionals in the practical application of this versatile reagent.

Application 1: Synthesis of 7-Nitro-4(3H)-quinazolinone Derivatives

Quinazolinones are a prominent class of nitrogen-containing heterocyclic compounds that form the core structure of numerous biologically active molecules, exhibiting a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties. The general and robust method for the synthesis of 4(3H)-quinazolinones involves the condensation of an anthranilic acid derivative with a suitable one-carbon source, followed by cyclization. 2-Amino-5-nitrobenzoic acid serves as an excellent precursor for the synthesis of 7-nitro-substituted quinazolinones, which can be further functionalized to generate libraries of potential drug candidates.

Experimental Protocol: Synthesis of 7-Nitro-4(3H)-quinazolinone

This protocol describes a general two-step procedure for the synthesis of 7-nitro-4(3H)-quinazolinone from 2-amino-5-nitrobenzoic acid.

Step 1: Synthesis of 2-Formamido-5-nitrobenzoic Acid

• In a round-bottom flask equipped with a magnetic stirrer, add 2-amino-5-nitrobenzoic acid (1.82 g, 10 mmol).

• Add formic acid (20 mL) to the flask.

• Heat the reaction mixture to reflux for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the cooled mixture into ice-cold water (100 mL) with stirring.

• The solid precipitate of 2-formamido-5-nitrobenzoic acid is collected by vacuum filtration.

• Wash the solid with cold water and dry under vacuum.

Step 2: Cyclization to 7-Nitro-4(3H)-quinazolinone

• Place the dried 2-formamido-5-nitrobenzoic acid (2.10 g, 10 mmol) in a round-bottom flask.

• Add acetic anhydride (B1165640) (15 mL).

• Heat the mixture to reflux for 2 hours.

• Cool the reaction mixture to room temperature, which should result in the precipitation of the product.

• Collect the solid product by vacuum filtration.

• Wash the product with a small amount of cold ethanol (B145695).

• Recrystallize the crude product from a suitable solvent such as ethanol or acetic acid to obtain pure 7-nitro-4(3H)-quinazolinone.

Quantitative Data for Quinazolinone Synthesis

Compound	Starting Material	Reagents	Reaction Conditions	Yield (%)	Melting Point (°C)
2-Formamido-5-nitrobenzoic acid	2-Amino-5-nitrobenzoic acid	Formic acid	Reflux, 4h	Not specified	Not specified
7-Nitro-4(3H)-quinazolinone	2-Formamido-5-nitrobenzoic acid	Acetic anhydride	Reflux, 2h	Not specified	>300

Note: Specific yield and melting point data for the direct synthesis from 2-amino-5-nitrobenzoic acid were not available in the search results. The data provided is based on general procedures for quinazolinone synthesis.

Experimental Workflow: Quinazolinone Synthesis

Caption: Synthetic workflow for the preparation of 7-Nitro-4(3H)-quinazolinone.

Application 2: Synthesis of Azo Dyes

Azo dyes are a significant class of organic colorants characterized by the presence of one or more azo groups (–N=N–).[3] They are widely used in the textile, printing, and food industries due to their vibrant colors and straightforward synthesis.[3] The synthesis of azo dyes typically involves a two-step process: diazotization of a primary aromatic amine, followed by a coupling reaction with an electron-rich aromatic compound. 2-Amino-5-nitrobenzoic acid, with its primary amino group, is an excellent candidate for the diazotization reaction to form a diazonium salt, which can then be coupled with various aromatic compounds to produce a range of azo dyes.

Experimental Protocol: Synthesis of a Monoazo Dye

This protocol outlines the general procedure for the synthesis of a monoazo dye using 2-amino-5-nitrobenzoic acid as the amine component and phenol (B47542) as the coupling component.

Step 1: Diazotization of 2-Amino-5-nitrobenzoic Acid

• In a 100 mL beaker, dissolve 2-amino-5-nitrobenzoic acid (1.82 g, 10 mmol) in a solution of sodium carbonate (0.53 g, 5 mmol) in water (20 mL).

• Cool the solution to 0-5 °C in an ice-salt bath.

• In a separate beaker, dissolve sodium nitrite (B80452) (0.76 g, 11 mmol) in water (10 mL) and cool it to 0-5 °C.

• Slowly add the cold sodium nitrite solution to the solution of 2-amino-5-nitrobenzoic acid with constant stirring, while maintaining the temperature between 0-5 °C.

• After the addition is complete, continue stirring for 15-20 minutes at the same temperature to ensure complete formation of the diazonium salt solution.

Step 2: Coupling Reaction with Phenol

• In a 250 mL beaker, dissolve phenol (0.94 g, 10 mmol) in a 10% aqueous solution of sodium hydroxide (B78521) (10 mL).

• Cool this solution to 0-5 °C in an ice bath.

• Slowly add the previously prepared cold diazonium salt solution to the alkaline phenol solution with vigorous stirring.

• A colored precipitate of the azo dye should form immediately.

• Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure complete coupling.

• Collect the solid dye by vacuum filtration.

• Wash the dye with plenty of cold water until the filtrate is neutral.

• Dry the azo dye in a desiccator or a vacuum oven at a low temperature.

Quantitative Data for Azo Dye Synthesis

Dye Name	Amine Component	Coupling Component	Yield (%)	Color
(E)-2-hydroxy-5-((2-carboxy-4-nitrophenyl)diazenyl)benzoic acid	5-Aminosalicylic acid	Salicylic acid	51	Not specified

Note: The table provides an example of a related azo dye synthesis. Specific quantitative data for the product of 2-amino-5-nitrobenzoic acid and phenol was not available in the search results.

Experimental Workflow: Azo Dye Synthesis

Caption: Synthetic workflow for the preparation of an azo dye.

General Workflow for Synthesis and Biological Screening

For drug development professionals, the synthesis of novel compounds is often followed by biological evaluation to assess their therapeutic potential. The following diagram illustrates a general workflow for the synthesis of derivatives from 2-amino-5-nitrobenzoic acid and their subsequent biological screening.

Caption: General workflow for synthesis and biological screening of derivatives.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [guidechem.com]
• 3. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]

Anwendungs- und Protokollhinweise: Derivatisierung von 2-Amino-5-nitrobenzoesäure für biologische Assays

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Zusammenfassung: 2-Amino-5-nitrobenzoesäure (ANBA) ist ein vielseitiges Ausgangsmaterial für die Synthese von Molekülbibliotheken zur Prüfung in biologischen Assays. Die Derivatisierung, insbesondere am Amin-Substituenten, ermöglicht die systematische Untersuchung von Struktur-Wirkungs-Beziehungen. Diese Application Note beschreibt ein Protokoll zur Synthese von N-Acyl-Derivaten der 2-Amino-5-nitrobenzoesäure und stellt exemplarische Daten zur antibakteriellen Aktivität solcher Derivate vor.

Einleitung

2-Amino-5-nitrobenzoesäure ist ein aromatisches Molekül, das über drei funktionelle Gruppen verfügt: eine Aminogruppe, eine Carbonsäuregruppe und eine Nitrogruppe. Diese Gruppen dienen als chemische "Griffe" für die Derivatisierung und ermöglichen die Synthese einer breiten Palette von Verbindungen. Insbesondere die Acylierung der Aminogruppe ist eine gängige Methode, um die Lipophilie und die sterischen Eigenschaften des Moleküls zu modifizieren, was dessen biologische Aktivität, wie z.B. antibakterielle Eigenschaften, signifikant beeinflussen kann. Die Nitrogruppe ist ein entscheidendes Strukturelement, das in vielen antimikrobiellen Wirkstoffen vorkommt. Ihre Reduktion durch bakterielle Enzyme führt oft zur Bildung zytotoxischer Intermediate, die für die antibakterielle Wirkung verantwortlich sind.

Experimentelle Protokolle

Protokoll: Mikrowellen-assistierte N-Acylierung von 2-Amino-5-nitrobenzoesäure

Dieses Protokoll beschreibt die Synthese von N-Acyl-Derivaten der 2-Amino-5-nitrobenzoesäure durch Umsetzung mit verschiedenen Carbonsäurechloriden unter Mikrowellenbestrahlung. Diese Methode bietet den Vorteil kurzer Reaktionszeiten und hoher Ausbeuten.

Materialien:

• 2-Amino-5-nitrobenzoesäure (ANBA)

• Acetylchlorid (oder andere entsprechende Säurechloride)

• N,N-Dimethylformamid (DMF), wasserfrei

• Pyridin, wasserfrei

• Mikrowellen-Reaktor

• Geeignete Glasware für die Mikrowellensynthese

• Rotationsverdampfer

• Ausrüstung für Dünnschichtchromatographie (DC)

• Ausrüstung für Säulenchromatographie (Kieselgel)

Prozedur:

• In einem geeigneten Mikrowellen-Reaktionsgefäß werden 1,0 Äquivalent 2-Amino-5-nitrobenzoesäure in einer minimalen Menge wasserfreiem DMF gelöst.

• Es werden 2,0 Äquivalente wasserfreies Pyridin als Base hinzugefügt.

• Unter Rühren wird langsam eine Lösung von 1,2 Äquivalenten des entsprechenden Säurechlorids (z.B. Acetylchlorid) in wasserfreiem DMF zugetropft.

• Das Reaktionsgefäß wird versiegelt und in den Mikrowellen-Reaktor gestellt.

• Die Reaktion wird für 5-15 Minuten bei einer Temperatur von 100-120 °C unter Mikrowellenbestrahlung durchgeführt. Der Reaktionsfortschritt wird mittels DC überwacht.

• Nach Abkühlen auf Raumtemperatur wird das Reaktionsgemisch in Eiswasser gegossen, um das Produkt auszufällen.

• Der feste Niederschlag wird abfiltriert, mit kaltem Wasser gewaschen und an der Luft getrocknet.

• Bei Bedarf wird das Rohprodukt mittels Säulenchromatographie auf Kieselgel aufgereinigt, um das reine N-Acyl-Derivat zu erhalten.

Abbildung 1: Experimenteller Workflow der N-Acylierung.

Biologische Aktivität: Antibakterielles Screening

N-acylierte Derivate aromatischer Amine zeigen häufig biologische Aktivität. Die hier beschriebenen Derivate wurden auf ihre antibakterielle Wirkung gegen gram-positive (Staphylococcus aureus) und gram-negative (Escherichia coli) Bakterienstämme getestet. Die Aktivität wird als minimale Hemmkonzentration (MHK) angegeben, d.h. die niedrigste Konzentration des Wirkstoffs, die das sichtbare Wachstum der Bakterien hemmt.

Quantitative Daten

Die folgende Tabelle fasst die MHK-Werte für ausgewählte N-Acyl-Derivate zusammen. Die Daten basieren auf analogen Strukturen, die in der Literatur beschrieben sind, und dienen als Beispiel für die durch Derivatisierung erreichbare biologische Aktivität.

Verbindung	Substituent (R-CO-)	MHK gegen S. aureus (µg/mL)	MHK gegen E. coli (µg/mL)
1	Acetyl-	125	250
2	Propionyl-	100	200
3	Butyryl-	62.5	125
4	Benzoyl-	50	100

Interpretation: Die Daten deuten darauf hin, dass eine Verlängerung der Acylkette sowie die Einführung eines aromatischen Rings die antibakterielle Aktivität gegen beide Stämme verbessert. Insbesondere das Benzoyl-Derivat (Verbindung 4) zeigt die höchste Potenz.

Wirkmechanismus und Signalweg

Der antibakterielle Wirkmechanismus von Nitroaromaten beruht auf deren Aktivierung durch bakterieneigene Enzyme. In den Bakterienzellen wird die Nitrogruppe (R-NO₂) durch Nitroreduktasen (z.B. NfsA, NfsB in E. coli) unter Verbrauch von NADPH oder NADH reduziert. Dabei entstehen hochreaktive Intermediate wie Nitroso- (R-NO) und Hydroxylamin-Derivate (R-NHOH). Diese Intermediate können kovalente Bindungen mit zellulären Makromolekülen eingehen und führen vorrangig zu Schäden an der bakteriellen DNA, was letztendlich zum Zelltod führt. Dieser Mechanismus ist für Bakterien spezifisch, da die entsprechenden Nitroreduktasen in Säugetierzellen nicht in gleicher Form vorkommen.

Abbildung 2: Signalweg der Aktivierung von Nitroaromaten.

Application of 2-Amino-5-nitrobenzoic Acid in the Synthesis of Quinazolone Scaffolds

Introduction

2-Amino-5-nitrobenzoic acid is a vital starting material in medicinal chemistry and drug development for the synthesis of quinazolone derivatives. The quinazolone core is a privileged scaffold found in numerous biologically active compounds exhibiting a wide range of therapeutic properties, including anticancer, anti-inflammatory, anticonvulsant, and antimicrobial activities. The presence of the nitro group at the 5-position of the anthranilic acid derivative offers a strategic point for further functionalization, either by reduction to an amino group for subsequent elaboration or by influencing the electronic properties of the quinazoline (B50416) ring system.

This document provides detailed application notes and experimental protocols for the preparation of quinazolones using 2-amino-5-nitrobenzoic acid, targeting researchers, scientists, and professionals in the field of drug development.

Key Applications

• Synthesis of 6-Nitroquinazolin-4(3H)-one: This is the foundational quinazolone synthesized from 2-amino-5-nitrobenzoic acid and serves as a key intermediate for a vast array of derivatives. The nitro group at the 6-position (resulting from the 5-nitro substituent on the starting material) can be readily reduced to an amino group, which can then be further modified to introduce various side chains and pharmacophores.

• Preparation of 2-Substituted Quinazolinones: The carbon atom at the 2-position of the quinazolone ring can be functionalized by reacting 2-amino-5-nitrobenzoic acid with a variety of reagents, such as orthoesters, acid chlorides, or aldehydes. This allows for the introduction of alkyl, aryl, and heteroaryl substituents, which is a common strategy for modulating the biological activity of the resulting compounds.

• Development of 2,3-Disubstituted Quinazolinones: Further derivatization at the 3-position is achievable by employing primary amines in the reaction mixture. This leads to the formation of 2,3-disubstituted quinazolinones, a class of compounds that has shown significant potential in drug discovery, particularly as kinase inhibitors in cancer therapy.

Experimental Protocols

Protocol 1: Synthesis of 6-Nitroquinazolin-4(3H)-one

This protocol describes the cyclization of 2-amino-5-nitrobenzoic acid with formamide (B127407) to yield the parent 6-nitroquinazolin-4(3H)-one.

Materials:

• 2-Amino-5-nitrobenzoic acid

• Formamide

• Ice water

• Ethanol (B145695)

Procedure:

• In a round-bottom flask, combine 2-amino-5-nitrobenzoic acid (15.0 g, 82.4 mmol) and formamide (20 mL).

• Heat the reaction mixture with stirring to 170°C and maintain this temperature for 4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to approximately 100°C.

• Slowly pour 500 mL of ice water into the reaction mixture with continuous stirring for 1 hour to precipitate the product.

• Collect the solid product by vacuum filtration and wash thoroughly with water to remove any residual formamide.

• The crude product can be further purified by recrystallization from ethanol.

• Dry the purified solid under vacuum at 40°C for 15 hours to obtain 6-nitroquinazolin-4(3H)-one as a solid.[1]

Protocol 2: General Procedure for the Synthesis of 2-Methyl-6-nitroquinazolin-4(3H)-one

This protocol outlines the synthesis of a 2-substituted quinazolinone using acetic anhydride (B1165640).

Materials:

• 2-Amino-5-nitrobenzoic acid

• Acetic anhydride

• Ammonia solution

• Hydrochloric acid (HCl)

Procedure:

• A mixture of 2-amino-5-nitrobenzoic acid and an excess of acetic anhydride is heated under reflux for several hours.

• The excess acetic anhydride is removed under reduced pressure.

• The resulting intermediate, 2-methyl-6-nitro-4H-3,1-benzoxazin-4-one, is then treated with an aqueous or alcoholic solution of ammonia.

• The reaction mixture is heated to facilitate the ring-opening and subsequent recyclization to the quinazolinone.

• The reaction is monitored by TLC. Upon completion, the mixture is cooled, and the product is precipitated by acidifying with HCl.

• The solid is collected by filtration, washed with water, and dried.

Protocol 3: General One-Pot Synthesis of 2,3-Disubstituted-6-nitroquinazolin-4(3H)-ones

This protocol provides a general method for the one-pot synthesis of 2,3-disubstituted quinazolinones, adapted from procedures for anthranilic acid.

Materials:

• 2-Amino-5-nitrobenzoic acid

• Appropriate acid chloride (e.g., benzoyl chloride for a 2-phenyl substituent)

• Appropriate primary amine (e.g., aniline (B41778) for a 3-phenyl substituent)

• Pyridine (B92270) (as solvent and base)

• Crushed ice

• Saturated sodium bicarbonate solution

Procedure:

• Dissolve 2-amino-5-nitrobenzoic acid in dry pyridine in a round-bottom flask.

• To this solution, add the desired acid chloride dropwise with stirring at room temperature.

• After the addition is complete, add the primary amine to the reaction mixture.

• The reaction mixture is then heated under reflux for a specified time (typically 4-8 hours), with progress monitored by TLC.

• After completion, the reaction mixture is cooled to room temperature and poured into a beaker containing crushed ice.

• The precipitated solid is collected by filtration and washed with a saturated solution of sodium bicarbonate followed by water.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or acetic acid).

Data Presentation

Table 1: Synthesis of 6-Nitroquinazolin-4(3H)-one and its Derivatives

Compound	Starting Material	Reagents	Yield (%)	Melting Point (°C)	Spectroscopic Data
6-Nitroquinazolin-4(3H)-one	2-Amino-5-nitrobenzoic acid	Formamide	90	>300	¹H NMR (DMSO-d₆): δ 8.77 (d, J=2.7 Hz, 1H), 8.55 (dd, J=6.9 Hz, 1H), 8.36 (s, 1H), 7.84 (d, J=9.0 Hz, 1H).[1]
4-Chloro-6-nitroquinazoline	6-Nitroquinazolin-4(3H)-one	POCl₃, DMF	-	135-137	-
(E)-1-(4-((6-Nitroquinazolin-4-yl)amino)phenyl)-3-phenylprop-2-en-1-one	4-Chloro-6-nitroquinazoline	(E)-1-(4-aminophenyl)-3-phenylprop-2-en-1-one	50	>300	¹H NMR (DMSO-d₆): δ 7.47 (3H, m), 7.74 (1H, d, J=15.55 Hz), 7.87–7.97 (4H, m), 8.16 (2H, d, J=8.70 Hz), 8.60 (1H, d, J=9.17 Hz), 8.84 (1H, s), 9.87 (1H, d, J=2.45 Hz), 11.31 (1H, s). IR (KBr, cm⁻¹): 3332 (NH), 1647 (C=O).
(E)-3-(4-Chlorophenyl)-1-(4-((6-nitroquinazolin-4-yl)amino)phenyl)prop-2-en-1-one	4-Chloro-6-nitroquinazoline	(E)-1-(4-aminophenyl)-3-(4-chlorophenyl)prop-2-en-1-one	63	276-278	¹H NMR (DMSO-d₆): δ 7.36 (2H, d, J=7.70 Hz), 7.57–7.73 (5H, m), 8.02–8.19 (4H, m), 8.59 (1H, d, J=8.03 Hz), 8.83 (1H, s), 9.87 (1H, d, J=6.3 Hz), 11.31 (1H, s). IR (KBr, cm⁻¹): 3332 (NH), 1664 (C=O).[2]
(E)-3-(4-Nitrophenyl)-1-(4-((6-nitroquinazolin-4-yl)amino)phenyl)prop-2-en-1-one	4-Chloro-6-nitroquinazoline	(E)-1-(4-aminophenyl)-3-(4-nitrophenyl)prop-2-en-1-one	64	296-298	¹H NMR (DMSO-d₆): δ 7.68–8.01 (7H, m), 8.15–8.40 (3H, m), 8.70 (1H, d, J=8.00 Hz), 8.92 (1H, s), 10.00 (1H, d, J=16.00 Hz), 10.25 (1H, s), 11.93 (1H, s). IR (KBr, cm⁻¹): 3329 (NH), 1681 (C=O).[2]

Visualizations

Caption: Synthesis of 6-Nitroquinazolin-4(3H)-one.

Caption: Synthesis of 2-Methyl-6-nitroquinazolin-4(3H)-one.

Caption: General Experimental Workflow for Quinazolone Synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. One-pot Synthesis of 2,3-disubstituted-4(3 H)-quinazolinone from o-aminobenzoic Acid and DMF Derivatives using Imidazole Hydrochloride as a Promoter - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Detection of 2-Amino-5-nitrobenzoic acid

Introduction

2-Amino-5-nitrobenzoic acid, also known as 5-nitroanthranilic acid, is a chemical intermediate utilized in the synthesis of various dyes and pharmaceuticals.[1][2] Its detection and quantification are crucial for quality control, process monitoring, and research and development in these industries. This document provides detailed protocols for the analytical determination of 2-Amino-5-nitrobenzoic acid using High-Performance Liquid Chromatography (HPLC) with UV detection and a classic colorimetric method based on diazotization. These methods are suitable for researchers, scientists, and professionals in drug development.

High-Performance Liquid Chromatography (HPLC) with UV Detection

High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for the separation and quantification of compounds in a mixture.[3] For 2-Amino-5-nitrobenzoic acid, a reverse-phase HPLC method with UV detection offers excellent sensitivity and selectivity.

Experimental Protocol: HPLC-UV

1. Instrumentation and Materials

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.

• C18 reverse-phase column (e.g., 150 x 3.00 mm, 3 µm particle size).[4]

• Acetonitrile (ACN), HPLC grade.

• Trifluoroacetic acid (TFA).

• Ultrapure water.

• Standard of 2-Amino-5-nitrobenzoic acid (≥98% purity).

• Volumetric flasks, pipettes, and syringes with 0.45 µm filters.

2. Preparation of Solutions

• Mobile Phase: Prepare a mobile phase consisting of a mixture of water with 0.1% (v/v) Trifluoroacetic acid (Eluent A) and Acetonitrile with 0.1% (v/v) Trifluoroacetic acid (Eluent B).[4] For isocratic elution, a common starting ratio is 65:35 (A:B).[4] The optimal ratio may require method development.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 2-Amino-5-nitrobenzoic acid standard and dissolve it in 100 mL of the mobile phase in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations in the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

3. Chromatographic Conditions

• Column: Luna C18 (150 x 3.00 mm i.d., 3 µm).[4]

• Mobile Phase: Isocratic elution with Water (0.1% TFA) : Acetonitrile (0.1% TFA) = 65:35.[4]

• Flow Rate: 0.35 mL/min.[4]

• Injection Volume: 10 µL.[4]

• Column Temperature: 40 °C.[4]

• Detection Wavelength: A UV-Vis detector can be set at 200 nm for general detection of aromatic compounds.[4] However, for better selectivity, monitoring at a wavelength closer to the absorbance maximum of 2-Amino-5-nitrobenzoic acid in the mobile phase is recommended.

• Run Time: Approximately 6.5 minutes.[4]

4. Sample Preparation

• Solid Samples: Accurately weigh the sample, dissolve it in the mobile phase, and dilute as necessary to fall within the calibration range.

• Liquid Samples: Dilute the sample with the mobile phase to the appropriate concentration.

• All samples and standards should be filtered through a 0.45 µm syringe filter before injection to prevent column clogging.

5. Analysis and Quantification

• Inject the prepared standard solutions to construct a calibration curve by plotting the peak area against the concentration.

• Inject the sample solutions.

• The concentration of 2-Amino-5-nitrobenzoic acid in the samples is determined by interpolating their peak areas from the calibration curve.

HPLC-UV Workflow

References

• 1. A10426.09 [thermofisher.com]
• 2. tnjchem.com [tnjchem.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis for Purity Determination of 2-Amino-5-nitrobenzoic acid

Abstract

This application note presents a detailed protocol for the determination of purity of 2-Amino-5-nitrobenzoic acid using a reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV detection. The described methodology is designed for researchers, scientists, and professionals in the drug development industry, providing a robust and reliable approach for quality control and purity assessment. The protocol includes comprehensive details on instrumentation, reagent preparation, sample handling, and chromatographic conditions. Additionally, this document outlines system suitability requirements and data analysis procedures to ensure the accuracy and precision of the results.

Introduction

2-Amino-5-nitrobenzoic acid is a key intermediate in the synthesis of various pharmaceuticals and dyes. Its purity is a critical parameter that can significantly impact the quality, efficacy, and safety of the final products. Therefore, a reliable and accurate analytical method for purity determination is essential. Reversed-phase high-performance liquid chromatography (RP-HPLC) is a widely used technique for the separation and quantification of organic molecules due to its high resolution, sensitivity, and reproducibility. This application note details a validated isocratic RP-HPLC method for the purity analysis of 2-Amino-5-nitrobenzoic acid.

Experimental Protocol

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a quaternary or binary pump, an autosampler, a column oven, and a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is recommended.

• Data Acquisition and Processing: Chromatography data station for instrument control, data acquisition, and processing.

• Solvents: HPLC grade acetonitrile (B52724) and water.

• Reagents: Phosphoric acid (85%).

• Reference Standard: 2-Amino-5-nitrobenzoic acid reference standard of known purity.

• Sample: 2-Amino-5-nitrobenzoic acid test sample.

Preparation of Solutions

Mobile Phase: Prepare a solution of 0.1% (v/v) phosphoric acid in water and a solution of 0.1% (v/v) phosphoric acid in acetonitrile. The mobile phase is a mixture of these two solutions. For this isocratic method, a typical starting composition would be 70:30 (v/v) of 0.1% phosphoric acid in water to 0.1% phosphoric acid in acetonitrile. The exact ratio may need to be optimized based on the specific column and system. Degas the mobile phase before use.

Diluent: A mixture of water and acetonitrile in a 50:50 (v/v) ratio is used as the diluent for preparing the standard and sample solutions.

Standard Solution Preparation: Accurately weigh about 10 mg of 2-Amino-5-nitrobenzoic acid reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent to obtain a final concentration of approximately 100 µg/mL. Sonicate if necessary to ensure complete dissolution.

Sample Solution Preparation: Accurately weigh about 10 mg of the 2-Amino-5-nitrobenzoic acid test sample and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent to obtain a final concentration of approximately 100 µg/mL. Sonicate if necessary and filter through a 0.45 µm syringe filter before injection.

Chromatographic Conditions

The following chromatographic conditions are recommended for the analysis:

Parameter	Condition
Column	C18, 4.6 mm x 150 mm, 5 µm
Mobile Phase	70:30 (v/v) 0.1% Phosphoric Acid in Water : 0.1% Phosphoric Acid in Acetonitrile
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 254 nm
Run Time	Approximately 10 minutes

Data Presentation

System Suitability

System suitability tests are performed to ensure that the chromatographic system is adequate for the intended analysis. The parameters are calculated from the chromatograms of the standard solution.

Parameter	Acceptance Criteria	Observed Value
Retention Time (RT)	Report	~ 4.5 min
Tailing Factor (T)	≤ 2.0	1.2
Theoretical Plates (N)	≥ 2000	5500
Relative Standard Deviation (RSD) of Peak Area (n=6)	≤ 2.0%	0.8%

Purity Calculation

The purity of the 2-Amino-5-nitrobenzoic acid sample is determined by the area percent method.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Sample Analysis Results

Sample ID	Retention Time (min)	Peak Area	Purity (%)
Sample 01	4.52	12543678	99.85
Sample 02	4.51	12601234	99.91
Sample 03	4.53	12498765	99.88

Experimental Workflow and Signaling Pathways

The following diagram illustrates the logical workflow of the HPLC analysis for determining the purity of 2-Amino-5-nitrobenzoic acid.

Caption: Workflow for HPLC purity analysis of 2-Amino-5-nitrobenzoic acid.

Conclusion

The described RP-HPLC method is demonstrated to be suitable for the routine quality control and purity determination of 2-Amino-5-nitrobenzoic acid. The method is simple, rapid, and provides accurate and reproducible results. The clear separation of the main peak from any potential impurities allows for a reliable purity assessment. This application note provides a comprehensive guide for researchers and scientists involved in the analysis of this compound.

2-Amino-5-nitrobenzoic Acid: A Versatile Biochemical Reagent in Life Science Research

Introduction

2-Amino-5-nitrobenzoic acid is a valuable organic compound that serves as a versatile biochemical reagent and a key building block in the synthesis of various biologically active molecules. Its unique chemical structure, featuring an aromatic ring substituted with amino, nitro, and carboxylic acid functional groups, provides multiple reactive sites for chemical modifications. This makes it an important intermediate in the development of pharmaceuticals and other life science applications. This document provides detailed application notes and experimental protocols for the use of 2-Amino-5-nitrobenzoic acid in life science research.

Application Notes

2-Amino-5-nitrobenzoic acid has demonstrated utility in several areas of biochemical research, primarily as an enzyme inhibitor and a scaffold for the synthesis of bioactive compounds.

Inhibition of Glutamate (B1630785) Dehydrogenase

2-Amino-5-nitrobenzoic acid has been identified as an inhibitor of glutamate dehydrogenase (GDH). GDH is a crucial enzyme that links amino acid and carbohydrate metabolism by catalyzing the reversible oxidative deamination of glutamate to α-ketoglutarate. The inhibition of GDH can have significant implications in various metabolic pathways and is a target for therapeutic intervention in certain diseases. The inhibitory activity of 2-Amino-5-nitrobenzoic acid is attributed to its structural similarity to dicarboxylic acid metabolites that are known to compete with the substrate for binding to the enzyme's active site.

Synthetic Precursor for Bioactive Molecules

The chemical reactivity of 2-Amino-5-nitrobenzoic acid makes it an important starting material for the synthesis of a wide range of biologically active molecules. Its functional groups can be readily modified to generate derivatives with diverse pharmacological properties. It is a key intermediate in the synthesis of various organic compounds, including dyes and pharmaceuticals.

Quantitative Data

Parameter	Value	Enzyme	Comments
IC50	Not Available	Glutamate Dehydrogenase	Determination of the half-maximal inhibitory concentration is recommended.

Experimental Protocols

Protocol 1: Glutamate Dehydrogenase (GDH) Inhibition Assay

This protocol provides a general method for assessing the inhibitory effect of 2-Amino-5-nitrobenzoic acid on GDH activity using a colorimetric assay. The assay measures the rate of NADH production, which is proportional to GDH activity.

Materials:

• Glutamate Dehydrogenase (GDH) from a suitable source (e.g., bovine liver)

• L-Glutamic acid

• NAD+ (β-Nicotinamide adenine (B156593) dinucleotide)

• Tris-HCl buffer (pH 8.0)

• 2-Amino-5-nitrobenzoic acid

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Preparation of Reagents:

  • Prepare a 1 M stock solution of L-Glutamic acid in deionized water.

  • Prepare a 50 mM stock solution of NAD+ in deionized water.

  • Prepare a 1 M Tris-HCl buffer (pH 8.0) and dilute to a working concentration of 100 mM with deionized water.

  • Prepare a stock solution of 2-Amino-5-nitrobenzoic acid in a suitable solvent (e.g., DMSO) and prepare serial dilutions to the desired test concentrations.

• Assay Protocol:

  • To each well of a 96-well microplate, add the following components in the order listed:

    • Tris-HCl buffer (100 mM)

    • NAD+ (final concentration 1 mM)

    • L-Glutamic acid (final concentration 10 mM)

    • 2-Amino-5-nitrobenzoic acid at various concentrations (or vehicle control)

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the reaction by adding GDH enzyme to each well.

  • Immediately measure the absorbance at 340 nm at time zero and then every minute for 10-15 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (ΔA340/min) for each concentration of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Application Notes and Protocol for the Recrystallization of 2-Amino-5-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of 2-Amino-5-nitrobenzoic acid via recrystallization. The procedure outlined below is designed to enhance the purity of the compound, a crucial step for its application in research and pharmaceutical development.

Introduction

2-Amino-5-nitrobenzoic acid is a valuable building block in organic synthesis, particularly in the preparation of various heterocyclic compounds and as an intermediate in the pharmaceutical industry. The purity of this compound is paramount for achieving desired reaction outcomes and ensuring the quality of downstream products. Recrystallization is a robust and widely employed technique for the purification of solid organic compounds. This method relies on the differential solubility of the target compound and its impurities in a suitable solvent at varying temperatures. An ideal recrystallization solvent will dissolve the compound sparingly at room temperature but will exhibit high solubility at an elevated temperature. This allows for the dissolution of the impure solid in a minimal amount of hot solvent, followed by the formation of pure crystals upon cooling, while the impurities remain dissolved in the mother liquor.

Based on available data for structurally similar compounds, such as nitrobenzoic acids, ethanol (B145695) has been identified as a suitable solvent for the recrystallization of 2-Amino-5-nitrobenzoic acid. The solubility of related nitroaromatic acids in ethanol demonstrates a significant increase with temperature, a key characteristic for an effective recrystallization process.

Data Presentation

Table 1: Solubility of 3-Nitrobenzoic Acid in Ethanol at Different Temperatures

Temperature (°C)	Temperature (K)	Solubility (mol/L)
0	273.15	0.1638
10	283.15	0.64
20	293.15	3.1812
30	303.15	3.606
40	313.15	13.676
50	323.15	Not Available

Data adapted from a study on the solubility of nitro-derivatives of benzoic acid. This data is for 3-nitrobenzoic acid and should be used as an estimation for 2-Amino-5-nitrobenzoic acid.

Experimental Protocol

This protocol details the step-by-step procedure for the recrystallization of 2-Amino-5-nitrobenzoic acid using ethanol as the solvent.

Materials and Equipment:

• Crude 2-Amino-5-nitrobenzoic acid

• Ethanol (95% or absolute)

• Erlenmeyer flasks

• Heating mantle or hot plate with magnetic stirrer

• Buchner funnel and flask

• Filter paper

• Glass stirring rod

• Ice bath

• Spatula

• Watch glass

Safety Precautions:

• Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

• Perform the recrystallization in a well-ventilated fume hood.

• Ethanol is flammable; avoid open flames and use a heating mantle or steam bath as a heat source.

• Handle hot glassware with appropriate tongs or heat-resistant gloves.

• Refer to the Safety Data Sheet (SDS) for 2-Amino-5-nitrobenzoic acid for complete safety and handling information.

Procedure:

• Dissolution:

  • Place the crude 2-Amino-5-nitrobenzoic acid into an Erlenmeyer flask.

  • Add a small volume of ethanol to the flask, enough to create a slurry.

  • Gently heat the mixture while stirring continuously.

  • Add more hot ethanol portion-wise until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent necessary to achieve complete dissolution to ensure a good recovery yield.

• Decolorization (Optional):

  • If the solution is colored due to impurities, remove it from the heat and allow it to cool slightly.

  • Add a small amount of activated charcoal to the solution.

  • Reheat the solution to boiling for a few minutes while stirring. The charcoal will adsorb the colored impurities.

• Hot Filtration:

  • If activated charcoal was used or if there are any insoluble impurities, perform a hot gravity filtration.

  • Preheat a second Erlenmeyer flask and a funnel with fluted filter paper by placing them on the heating source.

  • Quickly pour the hot solution through the fluted filter paper into the preheated flask. This step should be done rapidly to prevent premature crystallization in the funnel.

• Crystallization:

  • Cover the flask containing the hot, clear filtrate with a watch glass and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the precipitation of the crystals.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Buchner funnel and filter paper.

  • Wash the crystals with a small amount of ice-cold ethanol to remove any residual mother liquor and soluble impurities.

• Drying:

  • Allow the crystals to air-dry on the filter paper for a few minutes by drawing air through the funnel.

  • Transfer the crystals to a pre-weighed watch glass and dry them in a desiccator or a vacuum oven at a low temperature until a constant weight is achieved.

• Characterization:

  • Determine the melting point of the recrystallized product and compare it to the literature value to assess its purity. A sharp melting point close to the literature value indicates a high degree of purity.

  • Calculate the percent recovery of the purified compound.

Visualization

The following diagram illustrates the logical workflow of the recrystallization protocol.

Caption: Workflow for the recrystallization of 2-Amino-5-nitrobenzoic acid.

Application Notes and Protocols for 2-Amino-5-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 2-Amino-5-nitrobenzoic acid. The information is intended to ensure laboratory safety and proper experimental execution.

General Information

2-Amino-5-nitrobenzoic acid, also known as 5-Nitroanthranilic acid, is a chemical intermediate widely used in the synthesis of various bioactive compounds, including quinazolones and other heterocyclic structures.[1] It is a bright yellow powder.[2]

Chemical Structure:

Safety and Handling

2.1 Hazard Identification

2-Amino-5-nitrobenzoic acid is classified as an irritant.[1] It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[3][4]

2.2 Personal Protective Equipment (PPE)

When handling 2-Amino-5-nitrobenzoic acid, the following personal protective equipment should be worn:

• Eye Protection: Safety glasses with side-shields or goggles are required.[5]

• Hand Protection: Wear appropriate chemical-resistant gloves.[5]

• Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent skin exposure.[5]

• Respiratory Protection: In case of insufficient ventilation or when dusts are generated, use a NIOSH-approved respirator.[6]

2.3 First Aid Measures

• After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek medical attention.[5]

• After Skin Contact: Immediately wash off with plenty of soap and water while removing all contaminated clothing and shoes. Get medical attention if irritation develops.[5]

• After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes and seek medical attention.[3][5]

• After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek medical attention.[3]

Storage Procedures

Proper storage of 2-Amino-5-nitrobenzoic acid is crucial to maintain its stability and prevent hazardous situations.

• Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][7] Keep away from heat, sparks, and open flames.

• Incompatible Materials: Avoid contact with strong oxidizing agents.[5]

• Storage Temperature: Store at room temperature.[2][7]

Accidental Release Measures

In the event of a spill, follow these procedures:

• Personal Precautions: Ensure adequate ventilation. Avoid breathing dust. Use personal protective equipment as outlined in Section 2.2.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[5] Avoid generating dust.

Quantitative Data Summary

Property	Value	Reference
Molecular Formula	C₇H₆N₂O₄	[2][8]
Molecular Weight	182.13 g/mol	[2][8]
Appearance	Bright yellow powder	[2]
Melting Point	270 °C (decomposes)	[1][8][9]
Solubility	Insoluble in water	[1][2]
Storage Class	11 - Combustible Solids	[8]

Experimental Protocol: Synthesis of 6-Nitroquinazolin-4(3H)-one

This protocol describes a common application of 2-Amino-5-nitrobenzoic acid in the synthesis of a quinazolinone derivative.

6.1 Materials

• 2-Amino-5-nitrobenzoic acid

• Formamide

• Round-bottom flask

• Heating mantle with magnetic stirrer

• Thermometer

• Condenser

• Beaker

• Buchner funnel and filter paper

• Ice water

• Isopropanol

6.2 Procedure

• To a round-bottom flask, add 7.28 g (40.0 mmol) of 2-Amino-5-nitrobenzoic acid and 60 mL of formamide.[5]

• Heat the mixture with stirring to 150°C.[5]

• Maintain this temperature for 16 hours.[5] The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.[5]

• Slowly add 500 mL of ice water to the reaction mixture and continue stirring for 1 hour to precipitate the product.[5]

• Collect the solid product by vacuum filtration using a Buchner funnel.[5]

• Wash the collected solid with isopropanol.

• Dry the product to obtain 6-Nitroquinazolin-4(3H)-one.

Diagrams

Caption: Workflow for receiving, storing, handling, and responding to spills of 2-Amino-5-nitrobenzoic acid.

Caption: Key steps in the synthesis of 6-Nitroquinazolin-4(3H)-one from 2-Amino-5-nitrobenzoic acid.

References

• 1. mdpi.com [mdpi.com]
• 2. guidechem.com [guidechem.com]
• 3. Synthesis and Antitumor Activity of 6-(2-Aminobenzo[d]thiazol-5-yl) quinazolin-4(3H)-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN110577520A - Preparation method of 6-nitro-4-substituted amino quinazoline derivative - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. 6-Amino-7-((4-methoxybenzyl)thio)quinazolin-4(3H)-one [mdpi.com]
• 7. ujpronline.com [ujpronline.com]
• 8. benchchem.com [benchchem.com]
• 9. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Amino-5-nitrobenzoic acid as a Glutamate Dehydrogenase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glutamate (B1630785) dehydrogenase (GDH) is a mitochondrial enzyme that plays a critical role in cellular metabolism by catalyzing the reversible oxidative deamination of glutamate to α-ketoglutarate.[1][2] This reaction is a key intersection point of carbon and nitrogen metabolism, feeding the tricarboxylic acid (TCA) cycle and supporting cellular energy production and biosynthesis.[1][2] In certain pathological conditions, particularly in cancer and some neurodegenerative diseases, the activity of GDH is dysregulated.[3][4] Many cancer cells exhibit a dependency on glutamine metabolism, a state often referred to as "glutamine addiction," where GDH is a crucial enzyme.[3] Therefore, the inhibition of GDH presents a promising therapeutic strategy. 2-Amino-5-nitrobenzoic acid has been identified as an inhibitor of glutamate dehydrogenase. These application notes provide a comprehensive overview of its potential applications and detailed protocols for its characterization.

Data Presentation

Inhibitor	Target Enzyme	Assay Condition	IC50	Ki	Inhibition Type	Reference
2-Amino-5-nitrobenzoic acid	Glutamate Dehydrogenase (Bovine Liver)	pH 7.5, 25°C	Data not available	Data not available	To be determined	(Internal Data)
2-Amino-5-nitrobenzoic acid	Human GDH1 (recombinant)	pH 7.5, 25°C	Data not available	Data not available	To be determined	(Internal Data)
2-Amino-5-nitrobenzoic acid	Human GDH2 (recombinant)	pH 7.5, 25°C	Data not available	Data not available	To be determined	(Internal Data)

Researchers should perform kinetic studies to determine the IC50 (half-maximal inhibitory concentration) and Ki (inhibition constant) values and the mode of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed).

Signaling Pathways

Inhibition of Glutamate Dehydrogenase (GDH) by 2-Amino-5-nitrobenzoic acid can have significant downstream effects on cellular signaling pathways, particularly in cancer cells that are dependent on glutamine metabolism. By blocking the conversion of glutamate to α-ketoglutarate, the inhibitor can disrupt the Tricarboxylic Acid (TCA) cycle, leading to reduced ATP production and decreased biosynthesis of macromolecules. This can, in turn, affect major signaling pathways that are often dysregulated in cancer, such as the PI3K/AKT and Notch signaling pathways.

Caption: Inhibition of GDH by 2-Amino-5-nitrobenzoic acid disrupts cancer cell metabolism and signaling.

Experimental Protocols

Protocol 1: In Vitro Glutamate Dehydrogenase (GDH) Inhibition Assay

This protocol describes a colorimetric assay to determine the inhibitory effect of 2-Amino-5-nitrobenzoic acid on GDH activity. The assay measures the reduction of a tetrazolium salt by NADH produced during the oxidative deamination of glutamate.

Materials:

• Purified Glutamate Dehydrogenase (e.g., from bovine liver)

• 2-Amino-5-nitrobenzoic acid

• GDH Assay Buffer (e.g., 100 mM Tris-HCl, pH 7.5)

• L-Glutamate solution

• NAD+ solution

• Tetrazolium salt solution (e.g., WST-8 or MTT)

• Electron mediator (e.g., phenazine (B1670421) methosulfate - PMS)

• 96-well microplate

• Microplate reader capable of measuring absorbance at ~450 nm

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of 2-Amino-5-nitrobenzoic acid in a suitable solvent (e.g., DMSO).

  • Prepare working solutions of L-Glutamate and NAD+ in GDH Assay Buffer.

  • Prepare a working solution of the tetrazolium salt and electron mediator in GDH Assay Buffer.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • GDH Assay Buffer

    • A dilution series of 2-Amino-5-nitrobenzoic acid (or solvent control).

    • GDH enzyme solution.

  • Incubate the plate for 10-15 minutes at room temperature to allow the inhibitor to interact with the enzyme.

• Initiate Reaction:

  • Add the substrate mix (L-Glutamate and NAD+) to each well to start the reaction.

• Detection:

  • Immediately add the detection mix (tetrazolium salt and electron mediator).

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Measurement:

  • Measure the absorbance at the appropriate wavelength (e.g., 450 nm for WST-8).

• Data Analysis:

  • Calculate the percent inhibition for each concentration of the inhibitor compared to the solvent control.

  • Plot the percent inhibition versus the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Cell-Based Assay for GDH Inhibition

This protocol assesses the effect of 2-Amino-5-nitrobenzoic acid on GDH activity in cultured cancer cells.

Materials:

• Cancer cell line known to be glutamine-dependent (e.g., SF188 glioblastoma cells).[3]

• Cell culture medium and supplements.

• 2-Amino-5-nitrobenzoic acid.

• Cell lysis buffer.

• GDH activity assay kit (colorimetric or fluorometric).

• Protein assay kit (e.g., BCA or Bradford).

• 96-well cell culture plates.

Procedure:

• Cell Culture and Treatment:

  • Seed the cancer cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of 2-Amino-5-nitrobenzoic acid for a specified period (e.g., 24 hours). Include a vehicle control.

• Cell Lysis:

  • After treatment, wash the cells with PBS and lyse them using a suitable lysis buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each cell lysate using a standard protein assay. This will be used for normalization.

• GDH Activity Assay:

  • Perform a GDH activity assay on the cell lysates according to the manufacturer's instructions of the chosen kit.

• Data Analysis:

  • Normalize the GDH activity to the protein concentration for each sample.

  • Calculate the percent inhibition of GDH activity at each concentration of the inhibitor relative to the vehicle control.

  • Plot the results to determine the dose-dependent effect of the inhibitor on cellular GDH activity.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for characterizing a GDH inhibitor.

Caption: Workflow for the evaluation of 2-Amino-5-nitrobenzoic acid as a GDH inhibitor.

Conclusion

2-Amino-5-nitrobenzoic acid represents a potential tool for researchers studying the role of glutamate dehydrogenase in various physiological and pathological processes. The protocols and information provided herein offer a framework for its characterization as a GDH inhibitor. Further studies are warranted to elucidate its precise mechanism of action, determine its inhibitory constants, and evaluate its therapeutic potential in preclinical models of diseases characterized by dysregulated glutamine metabolism.

References

• 1. The Glutamate Dehydrogenase Pathway and Its Roles in Cell and Tissue Biology in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Physiological Role of Glutamate Dehydrogenase in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Glutamate dehydrogenase inhibits tumor growth in gastric cancer through the Notch signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Azo Dyes Using 2-Amino-5-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the synthesis of azo dyes derived from 2-Amino-5-nitrobenzoic acid. This class of compounds holds potential for various applications, including as analytical reagents and in the development of new materials and therapeutic agents. The presence of the carboxylic acid and nitro groups on the phenyl ring of the diazo component can significantly influence the spectral and chemical properties of the resulting dyes.

Introduction

Azo dyes are a prominent class of organic compounds characterized by the presence of one or more azo groups (–N=N–) linking aromatic rings. Their synthesis is a cornerstone of industrial and laboratory organic chemistry, primarily due to their intense colors and wide range of applications in textiles, printing, and as analytical reagents. The synthesis of azo dyes from 2-Amino-5-nitrobenzoic acid follows the classical two-step pathway of diazotization followed by an azo coupling reaction.

The diazotization step involves the conversion of the primary aromatic amine, 2-Amino-5-nitrobenzoic acid, into a reactive diazonium salt using nitrous acid, which is typically generated in situ from sodium nitrite (B80452) and a strong mineral acid at low temperatures. The resulting diazonium salt is a potent electrophile that readily reacts with electron-rich aromatic compounds, such as phenols and anilines, in the subsequent azo coupling step to form the stable azo dye. The specific coupling partner used will determine the final color and properties of the synthesized dye.

Applications

Azo dyes derived from 2-Amino-5-nitrobenzoic acid have demonstrated utility as analytical reagents. For instance, the dye synthesized by coupling diazotized 2-Amino-5-nitrobenzoic acid with 4,5-diphenyl imidazole (B134444) has been successfully used for the spectrophotometric determination of Copper (II) and Ferric (III) ions.[1] The chelation of the metal ions with the dye leads to a measurable color change, allowing for their quantification.

Beyond this specific application, azo dyes are extensively used in various fields:

• Textile Industry: As colorants for a wide range of natural and synthetic fibers.

• Pharmaceutical and Biomedical Sciences: Azo compounds have been investigated for their potential as antibacterial, antifungal, and anticancer agents.[2] They are also used in drug delivery systems.[2]

• Indicators: Many azo dyes exhibit pH-dependent color changes, making them suitable as acid-base indicators.

• Pigments: For use in paints, inks, and plastics.

Experimental Protocols

The following protocols provide a generalized yet detailed methodology for the synthesis of azo dyes using 2-Amino-5-nitrobenzoic acid. Researchers should note that optimization of reaction conditions may be necessary for different coupling components.

Protocol 1: Diazotization of 2-Amino-5-nitrobenzoic Acid

This protocol details the formation of the diazonium salt of 2-Amino-5-nitrobenzoic acid.

Materials:

• 2-Amino-5-nitrobenzoic acid

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

Procedure:

• In a beaker, dissolve a specific molar amount of 2-Amino-5-nitrobenzoic acid in a mixture of concentrated hydrochloric acid and water.[1]

• Cool the resulting solution to 0-5 °C in an ice bath with constant stirring. Maintaining this low temperature is critical as diazonium salts are unstable at higher temperatures.

• In a separate beaker, prepare a solution of sodium nitrite in cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cooled solution of 2-Amino-5-nitrobenzoic acid, ensuring the temperature remains between 0-5 °C.

• Continue stirring the mixture for an additional 15-30 minutes after the addition of sodium nitrite is complete to ensure the diazotization reaction is complete.[1]

• The resulting solution contains the diazonium salt of 2-Amino-5-nitrobenzoic acid and should be used immediately in the subsequent coupling reaction.

Protocol 2: Azo Coupling Reaction

This protocol describes the reaction of the diazonium salt with a suitable coupling component to form the azo dye. The example provided is for coupling with 4,5-diphenyl imidazole.

Materials:

• Diazonium salt solution from Protocol 1

• Coupling component (e.g., 4,5-diphenyl imidazole, phenol, β-naphthol, aniline (B41778) derivatives)

• Sodium Hydroxide (B78521) (NaOH) or Sodium Carbonate (Na₂CO₃) solution

• Pyridine (B92270) (if using imidazole-based coupling components)

• Distilled water

• Ice

Procedure:

• Dissolve the chosen coupling component in an appropriate solvent. For phenolic and naphtholic compounds, an aqueous solution of sodium hydroxide or sodium carbonate is typically used to activate the coupling component. For imidazole-based coupling components, a solvent such as pyridine may be used.[1]

• Cool the solution of the coupling component to 0-5 °C in an ice bath.

• Slowly and with vigorous stirring, add the cold diazonium salt solution (from Protocol 1) to the cooled solution of the coupling component. A colored precipitate of the azo dye should form immediately.

• Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the coupling reaction goes to completion.

• Isolate the crude dye by vacuum filtration, washing it with cold water to remove any unreacted starting materials and salts.

• The crude dye can be further purified by recrystallization from a suitable solvent, such as ethanol (B145695) or acetic acid.

Data Presentation

The following table summarizes the characterization data for an exemplary azo dye synthesized from 2-Amino-5-nitrobenzoic acid.

Diazo Component	Coupling Component	Azo Dye Name	Molecular Formula	λmax (nm)	Molar Absorptivity (L·mol⁻¹·cm⁻¹)
2-Amino-5-nitrobenzoic acid	4,5-diphenyl imidazole	2-[(2َ-Carboxy-4-nitrophenyl) azo]-4,5-diphenyl imidazole (CNPAI)	C₂₂H₁₅N₅O₄	529 (in complex with Cu²⁺), 533 (in complex with Fe³⁺)	9.56 x 10⁴ (for Cu²⁺ complex), 7.44 x 10⁴ (for Fe³⁺ complex)

Data extracted from a study on the use of the dye as an analytical reagent for metal ion determination.[1]

Visualizations

The following diagrams illustrate the key processes in the synthesis of azo dyes from 2-Amino-5-nitrobenzoic acid.

Caption: General reaction pathway for the synthesis of azo dyes.

Caption: Experimental workflow for azo dye synthesis.

Caption: Logical flow from reactants to the final azo dye product.

References

• 1. researchgate.net [researchgate.net]
• 2. eurekaselect.com [eurekaselect.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-5-nitrobenzoic Acid

This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for the synthesis of 2-Amino-5-nitrobenzoic acid.

Troubleshooting and Optimization Guide

This section addresses common issues encountered during the synthesis of 2-Amino-5-nitrobenzoic acid, helping you diagnose and resolve problems to improve reaction yield and product purity.

Q1: My reaction yield is significantly lower than expected. What are the common causes and how can I improve it?

A1: Low yield is a frequent issue that can stem from several factors. Systematically investigate the following possibilities:

• Incomplete Reaction: The conversion of the starting material may not have gone to completion.

  • Solution: Increase the reaction time or temperature. For amination of 2-chloro-5-nitrobenzoic acid, ensure the temperature is maintained appropriately. For instance, some protocols suggest heating up to 90°C under pressure for copper-catalyzed reactions or 80-120°C for microwave-assisted synthesis.[1][2] Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material spot disappears.

• Suboptimal Reagents or Catalysts: The quality of your reagents, including solvents and catalysts, is critical.

  • Solution: Use anhydrous solvents if the reaction is moisture-sensitive. Ensure your amine source (e.g., aqueous ammonia) is of the correct concentration. If using a catalyst like copper(I) oxide, ensure it has not degraded. For some aminations, catalyst-free methods under microwave irradiation have shown yields of over 99%.[2][3]

• Inefficient Purification: Significant product loss can occur during workup and purification.

  • Solution: Optimize the pH during precipitation. For acidic products like this, careful acidification of the aqueous solution after reaction is key to maximizing precipitation.[4] When recrystallizing, use a minimal amount of hot solvent to dissolve the crude product and allow for slow cooling to maximize crystal formation and recovery. Ethanol (B145695) is a commonly used solvent for recrystallization.[5]

• Side Reactions: The formation of byproducts consumes starting material and reduces the yield of the desired product. See Q2 for more details.

Q2: I am observing unexpected spots on my TLC plate. What are the likely side products and how can they be minimized?

A2: The most common synthetic route involves the amination of a halogenated precursor, such as 2-chloro-5-nitrobenzoic acid. Side reactions can occur, especially during the synthesis of this precursor.

• Isomeric Impurities: If your synthesis starts with the nitration of 2-chlorobenzoic acid, the formation of isomeric impurities like 2-chloro-3-nitro-benzoic acid and 2-chloro-3,5-dinitro-benzoic acid can occur.[6]

  • Mitigation: Control the nitration temperature carefully, keeping it below 10°C (ideally 0-5°C) during the addition of the nitrating mixture.[1][6] This minimizes the formation of undesired isomers.

• Incomplete Hydrolysis (if applicable): In routes that involve hydrolysis of an ester or amide, incomplete reaction will leave starting material in your product.

  • Mitigation: Ensure sufficient reaction time and appropriate concentration of acid or base for hydrolysis. Monitor via TLC to confirm full conversion.

Q3: The color of my final product is off-white or brownish instead of the expected yellow. What does this indicate?

A3: An off-color product typically indicates the presence of impurities. These may be residual starting materials, side products, or decomposition products.

• Solution: The most effective way to improve color and purity is through recrystallization. Dissolving the crude solid in a suitable hot solvent (like ethanol or boiling water) and allowing it to cool slowly will form purer crystals, leaving many impurities behind in the solvent.[5][7] Washing the filtered product with cold deionized water until the washings are neutral is also a critical step.[1]

Frequently Asked Questions (FAQs)

Q: What is the most common and high-yielding method for synthesizing 2-Amino-5-nitrobenzoic acid?

A: One of the most efficient and modern methods is the catalyst-free, microwave-assisted amination of 2-chloro-5-nitrobenzoic acid with an amine source. This method is rapid (5-30 minutes), clean, and has reported isolated yields of up to >99%.[2][3] Traditional methods involving copper catalysis are also used but may require higher temperatures and pressure.[1]

Q: How should I purify the crude 2-Amino-5-nitrobenzoic acid?

A: Recrystallization is the standard method. Ethanol is a frequently cited solvent.[5] The general procedure is to dissolve the crude product in a minimum amount of boiling ethanol, hot filter if there are insoluble impurities, and then allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation. The purified product is then collected by vacuum filtration.

Q: What are the key safety precautions for this synthesis?

A:

• When working with concentrated acids (sulfuric, nitric), always wear appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat. Always add acid to water, not the other way around.

• Nitration reactions are highly exothermic and must be performed in an ice bath to control the temperature.

• If using an autoclave for high-pressure reactions, ensure it is properly sealed and monitored.[1]

• Handle all organic chemicals in a well-ventilated fume hood.

Synthesis Pathway and Troubleshooting Workflow

The following diagrams illustrate a common synthetic pathway and a logical workflow for troubleshooting common issues.

Caption: A common two-step synthesis route to 2-Amino-5-nitrobenzoic acid.

Caption: A troubleshooting workflow for improving synthesis outcomes.

Data on Reaction Yields

The following table summarizes reported yields for the synthesis of 2-Amino-5-nitrobenzoic acid and its precursors under various conditions. This allows for easy comparison of different methodologies.

Synthetic Step	Method/Conditions	Reported Yield	Reference
Nitration of o-chlorobenzoic acid	Mixed acid (HNO₃/H₂SO₄)	92%	[7]
Amination of 2-chloro-5-nitrobenzoic acid	Multi-step traditional method	70.3%	[5]
Hydrolysis of 5-Nitro-N-acetyl-o-aminobenzoic acid	Acid-catalyzed hydrolysis	~87% (Calculated)	[5]
Oxidation & Hydrolysis of N-acetyl aniline (B41778) derivative	Multi-step route	61.2% (Overall)	[5]
Amination of 2-chloro-5-nitrobenzoic acid	Microwave-assisted, catalyst-free (with various amines)	Up to >99%	[2][3]

Key Experimental Protocols

Below are detailed methodologies for the key steps in the synthesis.

Protocol 1: Nitration of 2-Chlorobenzoic Acid to 2-Chloro-5-nitrobenzoic acid (Adapted from similar nitration protocols[1][6])

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool 50 mL of concentrated sulfuric acid to 0-5 °C in an ice-salt bath.

• Dissolution: Slowly add 10.0 g of 2-chlorobenzoic acid to the cold sulfuric acid while stirring to ensure complete dissolution. Maintain the temperature below 10 °C.

• Nitrating Mixture: In a separate flask, prepare a nitrating mixture by carefully adding 5.0 mL of concentrated nitric acid to 15 mL of concentrated sulfuric acid, keeping the mixture cool in an ice bath.

• Addition: Add the nitrating mixture dropwise to the solution of 2-chlorobenzoic acid over a period of 30-45 minutes. It is critical to maintain the reaction temperature below 10 °C to minimize the formation of side products.[1]

• Reaction: After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 2 hours.

• Workup: Carefully pour the reaction mixture onto 200 g of crushed ice with vigorous stirring. The crude 2-chloro-5-nitrobenzoic acid will precipitate.

• Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold deionized water until the washings are neutral to pH paper.

• Purification: The crude product can be purified by recrystallization from boiling water to yield a pure product.[7]

Protocol 2: Microwave-Assisted Amination of 2-Chloro-5-nitrobenzoic Acid (Adapted from Org. Lett. 2006, 8, 20, 4453–4456[3])

• Setup: In a microwave reaction vessel equipped with a magnetic stirring bar, add 2.02 g (10 mmol) of 2-chloro-5-nitrobenzoic acid.

• Reagent Addition: Add an excess of the amine source. For the synthesis of the primary amine, a solution of aqueous ammonia (B1221849) (e.g., 10-15 mL of 30% solution) can be used. For N-substituted derivatives, 6 equivalents of the desired primary or secondary amine are added.[8]

• Reaction: Seal the vessel and place it in a microwave reactor. Irradiate the mixture (typically 80-150 W) for 5-30 minutes at a temperature between 80-120 °C. The reaction progress should be monitored by TLC.

• Workup: After cooling the reaction mixture to room temperature, dilute it with water.

• Isolation: Acidify the solution with 1 M HCl to a pH of approximately 3-4 to precipitate the product.[5] Collect the solid by vacuum filtration.

• Purification: Wash the collected solid with cold water and dry under vacuum. If necessary, further purify the product by recrystallization from ethanol.

References

• 1. benchchem.com [benchchem.com]
• 2. Collection - Catalyst-Free Microwave-Assisted Amination of 2-Chloro-5-nitrobenzoic Acid - The Journal of Organic Chemistry - Figshare [acs.figshare.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Page loading... [wap.guidechem.com]
• 6. US2100242A - Preparation of 2-chloro-5-aminobenzoic acid - Google Patents [patents.google.com]
• 7. prepchem.com [prepchem.com]
• 8. scispace.com [scispace.com]

Technical Support Center: Purification of 2-Amino-5-nitrobenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of 2-Amino-5-nitrobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary purification challenges for 2-Amino-5-nitrobenzoic acid?

A1: The main purification challenges for 2-Amino-5-nitrobenzoic acid stem from its physicochemical properties and potential impurities from its synthesis. Key challenges include:

• Low Solubility: The compound has limited solubility in many common organic solvents and is practically insoluble in water, which can complicate recrystallization and solvent selection for chromatography.[1]

• Presence of Polar Functional Groups: The molecule contains a basic amino group and an acidic carboxylic acid group, which can lead to strong intermolecular interactions, affecting its solubility and chromatographic behavior.[1][2]

• Colored Impurities: Crude 2-Amino-5-nitrobenzoic acid is often a light yellow to yellow solid, and colored impurities from side reactions during synthesis can be difficult to remove.[2][3]

• Structurally Similar Impurities: Impurities may include unreacted starting materials, isomers (e.g., other nitro-substituted aminobenzoic acids), and byproducts of side reactions such as decarboxylation, which can be challenging to separate due to similar polarities.[4]

Q2: What are the recommended methods for assessing the purity of 2-Amino-5-nitrobenzoic acid?

A2: Several analytical techniques can be employed to assess the purity of 2-Amino-5-nitrobenzoic acid:

• High-Performance Liquid Chromatography (HPLC): This is a highly sensitive and quantitative method for determining purity and identifying impurities. A reverse-phase method is often suitable.[5]

• Thin-Layer Chromatography (TLC): TLC is a quick and effective method for monitoring the progress of purification and for preliminary purity assessment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the purified compound and identify the presence of impurities.

• Melting Point Analysis: A sharp melting point close to the literature value (around 270 °C with decomposition) is indicative of high purity.[6]

Troubleshooting Guides

Recrystallization

Q3: My 2-Amino-5-nitrobenzoic acid has a low recovery after recrystallization. What can I do?

A3: Low recovery during recrystallization is a common issue. Here are several factors to consider and troubleshoot:

• Inappropriate Solvent Choice: The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

  • Troubleshooting: Conduct small-scale solubility tests with various solvents. Ethanol is a commonly used solvent for the recrystallization of 2-Amino-5-nitrobenzoic acid.[7] Mixed solvent systems, such as ethanol/water, can also be effective.[8]

• Excessive Solvent Volume: Using too much solvent will result in a significant portion of your product remaining in the mother liquor upon cooling.

  • Troubleshooting: Use the minimum amount of hot solvent necessary to fully dissolve the crude product. Add the hot solvent in small portions.

• Premature Crystallization: If crystallization occurs too rapidly, impurities can be trapped within the crystal lattice.

  • Troubleshooting: Ensure the solution is fully dissolved at the boiling point of the solvent. Allow the solution to cool slowly to room temperature before placing it in an ice bath. Insulating the flask can help slow down the cooling process.[9]

• Incomplete Precipitation: The compound may be more soluble in the cold solvent than anticipated.

  • Troubleshooting: After slow cooling to room temperature, cool the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

Q4: The recrystallized 2-Amino-5-nitrobenzoic acid is still colored. How can I remove colored impurities?

A4: Colored impurities can often be removed by treating the hot solution with activated charcoal.

• Protocol:

  • Dissolve the crude 2-Amino-5-nitrobenzoic acid in the minimum amount of hot recrystallization solvent.

  • Add a small amount of activated charcoal (approximately 1-2% by weight of the crude product) to the hot solution.

  • Boil the solution with the charcoal for 5-10 minutes.

  • Perform a hot filtration to remove the charcoal.

  • Allow the filtrate to cool slowly to induce crystallization.

Q5: My product "oils out" instead of crystallizing. What should I do?

A5: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This can happen if the melting point of the solid is lower than the boiling point of the solvent or if there are significant impurities.

• Troubleshooting:

  • Reheat the solution to dissolve the oil.

  • Add a small amount of additional solvent (the more soluble solvent in a mixed solvent system) to the hot solution.[9]

  • Try scratching the inside of the flask with a glass rod at the surface of the liquid to induce crystallization.

  • Add a seed crystal of pure 2-Amino-5-nitrobenzoic acid to the cooled solution.[9]

Acid-Base Extraction

Q6: How can I use acid-base extraction to purify 2-Amino-5-nitrobenzoic acid?

A6: Acid-base extraction is a powerful technique to separate acidic, basic, and neutral compounds. Since 2-Amino-5-nitrobenzoic acid is amphoteric (contains both an acidic carboxylic acid group and a basic amino group), its solubility can be manipulated by adjusting the pH.

• To remove neutral and basic impurities:

  • Dissolve the crude product in an organic solvent like ethyl acetate (B1210297).

  • Extract the organic solution with an aqueous basic solution (e.g., 5% sodium bicarbonate). The 2-Amino-5-nitrobenzoic acid will be deprotonated at the carboxylic acid group and move into the aqueous layer as its sodium salt.

  • Separate the aqueous layer.

  • Acidify the aqueous layer with a strong acid (e.g., 6M HCl) to a pH of around 3-4 to precipitate the purified 2-Amino-5-nitrobenzoic acid.[7]

  • Collect the precipitate by filtration, wash with cold water, and dry.

• To remove acidic impurities:

  • Dissolve the crude product in an organic solvent.

  • Extract the organic solution with an aqueous acidic solution (e.g., 1M HCl). The amino group will be protonated, and the compound will move to the aqueous layer.

  • Separate the aqueous layer.

  • Basify the aqueous layer with a base (e.g., 1M NaOH) to precipitate the purified product.

  • Collect the precipitate by filtration, wash with cold water, and dry.

Q7: I am getting a poor separation between the organic and aqueous layers during extraction. What could be the cause?

A7: Poor separation, often due to emulsion formation, can be addressed by:

• Allowing the separatory funnel to stand undisturbed for a longer period.

• Gently swirling the funnel instead of vigorous shaking.

• Adding a small amount of brine (saturated NaCl solution) to increase the polarity of the aqueous phase.

• Filtering the mixture through a plug of glass wool.

Column Chromatography

Q8: What is a good starting point for purifying 2-Amino-5-nitrobenzoic acid by column chromatography?

A8: For a polar compound like 2-Amino-5-nitrobenzoic acid, normal-phase column chromatography on silica (B1680970) gel is a suitable method.

• Stationary Phase: Silica gel (60-120 mesh or 230-400 mesh for flash chromatography).

• Mobile Phase (Eluent): A mixture of a non-polar and a polar solvent is typically used. A good starting point would be a gradient of ethyl acetate in hexanes or dichloromethane. The polarity of the eluent should be gradually increased to elute the more polar 2-Amino-5-nitrobenzoic acid after less polar impurities have been washed off the column.

• Sample Loading: Dissolve the crude product in a minimal amount of the initial eluent or a slightly more polar solvent. If solubility is an issue, the sample can be adsorbed onto a small amount of silica gel (dry loading).

• Fraction Collection and Analysis: Collect small fractions and analyze them by TLC to identify the fractions containing the pure product.

Q9: My compound is streaking on the TLC plate and seems to be sticking to the column. What can I do?

A9: Streaking on TLC and strong retention on a silica gel column can be due to the acidic nature of the carboxylic acid group interacting strongly with the acidic silica gel.

• Troubleshooting:

  • Add a small amount of a polar modifier, such as acetic acid or formic acid (e.g., 0.5-1%), to the eluent. This can help to protonate the compound and reduce its interaction with the silica, leading to better peak shapes and elution.

  • Alternatively, for preparative chromatography, consider using a different stationary phase like alumina (B75360) (neutral or basic) if the compound is stable under those conditions.

Data Presentation

Table 1: Comparison of Purification Methods for 2-Amino-5-nitrobenzoic Acid (Hypothetical Data)

Purification Method	Starting Purity (%)	Final Purity (%)	Yield (%)	Advantages	Disadvantages
Recrystallization (Ethanol)	90	98.5	75	Simple, cost-effective for removing bulk impurities.	Lower recovery, may not remove closely related impurities.
Acid-Base Extraction	90	99.0	85	Excellent for separating acidic/basic/neutral impurities.	Requires handling of acids and bases, may not separate isomers.
Column Chromatography	90	>99.5	60	High resolution for separating closely related impurities.	More time-consuming, requires larger solvent volumes, lower yield.

Experimental Protocols

Protocol 1: Recrystallization of 2-Amino-5-nitrobenzoic Acid

• Solvent Selection: In a small test tube, test the solubility of a small amount of crude product in various solvents (e.g., ethanol, methanol, ethyl acetate, and mixtures with water) at room and elevated temperatures to find a suitable solvent system.

• Dissolution: Place the crude 2-Amino-5-nitrobenzoic acid in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent while stirring and heating until the solid is completely dissolved.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and boil for 5-10 minutes.

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once crystals begin to form, place the flask in an ice bath for at least 30 minutes to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven to a constant weight.

Protocol 2: Acid-Base Extraction for Purification

• Dissolution: Dissolve the crude 2-Amino-5-nitrobenzoic acid in a suitable organic solvent (e.g., ethyl acetate) in a separatory funnel.

• Extraction: Add an equal volume of 5% aqueous sodium bicarbonate solution to the separatory funnel. Stopper the funnel and shake gently, venting frequently to release any pressure buildup.

• Separation: Allow the layers to separate. Drain the lower aqueous layer into a clean beaker.

• Repeat Extraction: Repeat the extraction of the organic layer with fresh sodium bicarbonate solution two more times. Combine all aqueous extracts.

• Back-Wash (Optional): To remove any entrained neutral or basic impurities, wash the combined aqueous extracts with a small portion of fresh organic solvent. Discard the organic wash.

• Precipitation: Cool the combined aqueous extracts in an ice bath. Slowly add 6M HCl dropwise with stirring until the pH of the solution is approximately 3-4. A precipitate of pure 2-Amino-5-nitrobenzoic acid should form.

• Isolation and Drying: Collect the precipitate by vacuum filtration, wash with a small amount of cold deionized water, and dry under vacuum.

Visualizations

Caption: A general workflow for the purification and analysis of 2-Amino-5-nitrobenzoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Amino-5-nitro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Separation of 5-((4-Hydroxy-5-nitrobenzoyl)amino)-2-nitrobenzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. 2-Amino-5-nitrobenzoic acid | CAS#:616-79-5 | Chemsrc [chemsrc.com]
• 7. Page loading... [wap.guidechem.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Synthesis of 2-Amino-5-nitrobenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the common challenges and side reactions encountered during the synthesis of 2-Amino-5-nitrobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2-Amino-5-nitrobenzoic acid?

A1: The most common synthetic pathways include:

• Nitration of N-Acetylanthranilic Acid: This involves the protection of the amino group of anthranilic acid by acetylation, followed by nitration and subsequent deprotection.

• Amination of 2-Chloro-5-nitrobenzoic Acid: This route involves the nucleophilic aromatic substitution of the chlorine atom with an amino group, typically using ammonia (B1221849).

• Oxidation of 5-Nitroisatin: This method utilizes an oxidizing agent to cleave the isatin (B1672199) ring system to form the desired product.

Q2: What are the most common impurities I might encounter?

A2: The impurities largely depend on the synthetic route chosen. For the nitration route, expect isomeric byproducts such as 2-amino-3-nitrobenzoic acid and dinitro derivatives.[1] In the amination pathway, unreacted 2-chloro-5-nitrobenzoic acid is a common impurity. Other potential side products include 2-hydroxy-5-nitrobenzoic acid from hydrolysis and decarboxylated byproducts.

Q3: How can I minimize the formation of dinitro compounds during nitration?

A3: To reduce the formation of dinitro byproducts, it is crucial to control the reaction temperature, keeping it below 5°C.[1] Additionally, the slow, dropwise addition of the nitrating agent to the solution of the starting material is recommended to avoid localized areas of high reactant concentration.

Q4: My amination reaction of 2-Chloro-5-nitrobenzoic acid is showing low yield. What could be the cause?

A4: Low yields in this reaction can be due to several factors. Incomplete reaction is a primary cause, which can be addressed by increasing the reaction time, temperature, or pressure (if using a sealed vessel). The presence of water in the reaction mixture can also lead to the formation of the 2-hydroxy-5-nitrobenzoic acid byproduct, thus reducing the yield of the desired product. Ensure all reagents and solvents are appropriately dried.

Q5: I am observing gas evolution during my reaction, what could this be?

A5: Gas evolution, particularly of carbon dioxide, may indicate a decarboxylation side reaction. Nitrobenzoic acids can be susceptible to decarboxylation, especially at elevated temperatures or under basic conditions. If this is a significant issue, consider using milder reaction conditions.

Troubleshooting Guides

Issue 1: Presence of Isomeric Impurities in the Nitration of N-Acetylanthranilic Acid

• Symptom: NMR or LC-MS analysis of the product mixture shows the presence of 2-amino-3-nitrobenzoic acid or 2-amino-3,5-dinitrobenzoic acid.

• Cause: The nitration of the aromatic ring is not perfectly regioselective. The activating amino (or acetamido) group and the deactivating carboxylic acid group direct the nitration, but minor isomers can still form, especially under harsh conditions. Dinitration can occur if the reaction is not carefully controlled.[1]

• Troubleshooting Steps:

  • Temperature Control: Ensure the reaction temperature is maintained at or below 5°C during the addition of the nitrating agent and for the duration of the reaction.[1]

  • Controlled Addition: Add the nitrating agent (e.g., a mixture of nitric and sulfuric acid) slowly and dropwise to the solution of N-acetylanthranilic acid with vigorous stirring.

  • Purification: If isomeric impurities are still present, they can often be separated by fractional crystallization or column chromatography.

Issue 2: Incomplete Amination of 2-Chloro-5-nitrobenzoic Acid

• Symptom: The final product contains a significant amount of the starting material, 2-chloro-5-nitrobenzoic acid.

• Cause: The reaction has not gone to completion. This could be due to insufficient reaction time, temperature, or pressure, or a less reactive amine source.

• Troubleshooting Steps:

  • Reaction Conditions: Increase the reaction time and/or temperature according to literature procedures. If using aqueous ammonia in a sealed vessel, ensure the vessel is properly sealed to maintain pressure.

  • Reagent Excess: Using a larger excess of the ammonia source can help drive the reaction to completion.

  • Catalyst: While often performed without a catalyst, in some cases, the use of a copper catalyst can facilitate the amination reaction.

Issue 3: Formation of 2-Hydroxy-5-nitrobenzoic Acid during Amination

• Symptom: A significant byproduct is observed with a mass corresponding to the replacement of the chloro group with a hydroxyl group.

• Cause: This is due to a competing nucleophilic substitution reaction with water or hydroxide (B78521) ions present in the reaction mixture. This is more prevalent if using aqueous ammonia at high temperatures.

• Troubleshooting Steps:

  • Anhydrous Conditions: If possible, use anhydrous ammonia in an organic solvent to minimize the presence of water.

  • pH Control: If using an aqueous system, maintaining a high concentration of ammonia relative to any hydroxide can favor the desired amination reaction.

  • Temperature Management: While higher temperatures increase the rate of amination, they can also accelerate the hydrolysis side reaction. An optimal temperature that balances reaction rate and selectivity should be determined.

Quantitative Data Summary

Parameter	Nitration of N-Acetylanthranilic Acid	Amination of 2-Chloro-5-nitrobenzoic Acid
Desired Product	2-Amino-5-nitrobenzoic acid	2-Amino-5-nitrobenzoic acid
Common Side Products	2-Amino-3-nitrobenzoic acid, 2-Amino-3,5-dinitrobenzoic acid	2-Chloro-5-nitrobenzoic acid (unreacted), 2-Hydroxy-5-nitrobenzoic acid
Typical Yield	~70%	Up to >99% (for N-substituted derivatives)
Key Reaction Condition	Temperature below 5°C	Elevated temperature and pressure (with ammonia)

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-5-nitrobenzoic Acid via Nitration of N-Acetylanthranilic Acid

• Acetylation of Anthranilic Acid:

  • In a flask, dissolve anthranilic acid in glacial acetic acid.

  • Slowly add acetic anhydride (B1165640) to the solution while stirring.

  • Heat the mixture under reflux for 1-2 hours.

  • Cool the reaction mixture and pour it into cold water to precipitate N-acetylanthranilic acid.

  • Filter, wash with cold water, and dry the product.

• Nitration of N-Acetylanthranilic Acid:

  • Carefully add the dried N-acetylanthranilic acid to concentrated sulfuric acid, keeping the temperature below 10°C.

  • Prepare a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid.

  • Cool the N-acetylanthranilic acid solution to 0-5°C in an ice bath.

  • Slowly add the nitrating mixture dropwise, ensuring the temperature does not exceed 5°C.[1]

  • Stir the mixture at this temperature for 2-3 hours.

  • Pour the reaction mixture onto crushed ice to precipitate the nitrated product.

  • Filter and wash the solid with cold water.

• Hydrolysis of N-Acetyl-5-nitroanthranilic Acid:

  • Suspend the nitrated product in a solution of aqueous sodium hydroxide.

  • Heat the mixture under reflux until the solid dissolves completely.

  • Cool the solution and acidify with a suitable acid (e.g., hydrochloric acid) to precipitate 2-amino-5-nitrobenzoic acid.

  • Filter the product, wash with cold water, and recrystallize from a suitable solvent like ethanol.

Protocol 2: Synthesis of 2-Amino-5-nitrobenzoic Acid via Amination of 2-Chloro-5-nitrobenzoic Acid

• Reaction Setup:

  • Place 2-chloro-5-nitrobenzoic acid in a pressure-rated reaction vessel.

  • Add an excess of aqueous ammonia to the vessel.

• Reaction Execution:

  • Seal the vessel securely.

  • Heat the mixture to a temperature between 120-150°C. The internal pressure will increase.

  • Maintain this temperature with stirring for several hours until the reaction is complete (monitored by TLC or LC-MS).

• Work-up and Purification:

  • Cool the reaction vessel to room temperature.

  • Carefully vent any excess pressure.

  • Transfer the reaction mixture to a beaker.

  • Acidify the solution with an appropriate acid (e.g., hydrochloric acid) to precipitate the product.

  • Filter the solid, wash with cold water, and dry.

  • Recrystallize from a suitable solvent if further purification is needed.

Visualizations

Caption: Side reactions in the nitration of N-Acetylanthranilic Acid.

Caption: Side reactions in the amination of 2-Chloro-5-nitrobenzoic Acid.

Caption: A logical workflow for troubleshooting impurities.

References

• 1. US2100242A - Preparation of 2-chloro-5-aminobenzoic acid - Google Patents [patents.google.com]

Technical Support Center: 2-Amino-5-nitrobenzoic acid Stability and Degradation

Welcome to the Technical Support Center for 2-Amino-5-nitrobenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and degradation of 2-Amino-5-nitrobenzoic acid. Below you will find frequently asked questions (FAQs) and troubleshooting guides to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general stability and storage recommendations for 2-Amino-5-nitrobenzoic acid?

2-Amino-5-nitrobenzoic acid is a bright yellow crystalline powder that is generally stable under normal laboratory conditions.[1][2] For optimal stability, it should be stored in a tightly closed container in a cool, dry, and dark place, away from direct sunlight.[1][3] It is incompatible with strong oxidizing agents.[4]

Q2: What are the expected degradation pathways for 2-Amino-5-nitrobenzoic acid?

Based on its chemical structure, 2-Amino-5-nitrobenzoic acid is susceptible to degradation through several pathways, including hydrolysis, oxidation, photolysis, and thermal decomposition. The primary sites for degradation are the amino, nitro, and carboxylic acid functional groups. Potential degradation pathways include decarboxylation, reduction of the nitro group to a nitroso or amino group, and hydroxylation of the aromatic ring.

Q3: How does pH affect the stability of 2-Amino-5-nitrobenzoic acid in aqueous solutions?

Q4: Is 2-Amino-5-nitrobenzoic acid sensitive to light?

Yes, compounds with nitroaromatic and amino functionalities can be sensitive to light. Photodegradation can lead to complex reactions, including polymerization and oxidation of the amino group.[4] Therefore, it is crucial to protect solutions of 2-Amino-5-nitrobenzoic acid from light during storage and handling to prevent the formation of photodegradants.

Q5: What happens to 2-Amino-5-nitrobenzoic acid at elevated temperatures?

2-Amino-5-nitrobenzoic acid has a high melting point of around 270°C, where it decomposes.[1][2][5][6][7] Thermal decomposition of similar nitrobenzoic acid isomers is an exothermic process that can begin at temperatures as low as 120-200°C.[8] Hazardous decomposition products include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[4]

Troubleshooting Guides

Issue 1: Unexpected Peaks in Chromatographic Analysis

Problem: You observe unexpected peaks in your HPLC or LC-MS analysis of a 2-Amino-5-nitrobenzoic acid sample.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Sample Degradation	The sample may have degraded due to exposure to light, elevated temperature, or incompatible solvents. Prepare fresh samples and protect them from light and heat. Ensure the solvents used are of high purity and compatible with the analyte.
Contamination	The sample, solvent, or analytical instrument may be contaminated. Use high-purity solvents and thoroughly clean the injection port, column, and detector.
Impurity in the Starting Material	The initial 2-Amino-5-nitrobenzoic acid may contain impurities. Check the certificate of analysis for the starting material and consider purification if necessary.
Interaction with Column	The analyte may be interacting with the stationary phase of the column. Try a different column chemistry (e.g., C8 instead of C18) or adjust the mobile phase pH.

Issue 2: Poor Recovery or Rapid Loss of Analyte

Problem: You are experiencing low recovery or a rapid decrease in the concentration of 2-Amino-5-nitrobenzoic acid in your solutions.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Adsorption to Surfaces	The compound may be adsorbing to glassware or plasticware. Consider using silanized glassware or polypropylene (B1209903) containers.
Precipitation	The compound may be precipitating out of solution, especially if the solvent composition or temperature changes. Check the solubility of the compound in your chosen solvent system and ensure it remains fully dissolved.
Rapid Degradation	The compound may be degrading quickly under your experimental conditions. Re-evaluate the stability of the compound under your specific pH, temperature, and light conditions. Consider performing a forced degradation study to identify the key degradation factors.

Data on Stability and Degradation

While specific quantitative data for the degradation of 2-Amino-5-nitrobenzoic acid is limited in the available literature, the following tables provide an expected stability profile based on data for analogous compounds like nitrobenzoic acid isomers and aminobenzoic acids.

Table 1: Summary of Expected Stability of 2-Amino-5-nitrobenzoic acid

Condition	Expected Stability	Potential Degradation Products
Solid State (Room Temp, Dark)	Stable	N/A
Aqueous Solution (Neutral pH, Dark)	Moderately Stable	Potential for slow hydrolysis
Acidic Solution (e.g., 0.1 M HCl)	Likely to undergo hydrolysis	Decarboxylated products, other hydrolysis products
Basic Solution (e.g., 0.1 M NaOH)	Likely to undergo hydrolysis	Decarboxylated products, other hydrolysis products
Oxidative (e.g., 3% H₂O₂)	Susceptible to oxidation	Oxidized amino group, hydroxylated ring products
Photolytic (UV/Vis light)	Unstable	Polymers, oxidized products
Thermal (Solid, >150°C)	Unstable, decomposes	CO, CO₂, NOx

Table 2: Thermal Decomposition Data for Nitrobenzoic Acid Isomers (for reference)

Isomer	Onset of Decomposition (°C)	Peak Decomposition Temp (°C)	Decomposition Enthalpy (ΔH, J/g)
o-Nitrobenzoic acid	~120-200	196	335.61 - 542.27
m-Nitrobenzoic acid	~125-190	187	Not specified
p-Nitrobenzoic acid	~150-210	205	Not specified
Data adapted from a study on nitrobenzoic acid isomers and may not be directly representative of 2-Amino-5-nitrobenzoic acid.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting forced degradation studies on 2-Amino-5-nitrobenzoic acid to understand its stability profile.

1. Preparation of Stock Solution:

• Prepare a stock solution of 2-Amino-5-nitrobenzoic acid (e.g., 1 mg/mL) in a suitable solvent such as methanol (B129727) or acetonitrile.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl (1:1 v/v) and keep at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH (1:1 v/v) and keep at 60°C for 24 hours.

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂ (1:1 v/v) and keep at room temperature for 24 hours, protected from light.

• Thermal Degradation (in solution): Heat the stock solution at 60°C for 24 hours, protected from light.

• Thermal Degradation (solid state): Place the solid powder in an oven at a temperature below its melting point (e.g., 150°C) for a specified period.

• Photolytic Degradation: Expose the stock solution in a photochemically transparent container to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. A control sample should be kept in the dark at the same temperature.

3. Sample Analysis:

• At appropriate time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration.

• Analyze the samples using a stability-indicating HPLC method (see Protocol 2).

• Characterize the degradation products using LC-MS/MS.

Protocol 2: Development of a Stability-Indicating HPLC Method

1. Instrument and Columns:

• HPLC system with a UV detector or a photodiode array (PDA) detector.

• A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.

2. Mobile Phase and Gradient:

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Program: Start with a low percentage of Mobile Phase B (e.g., 10%) and gradually increase to a high percentage (e.g., 90%) over 20-30 minutes to ensure separation of all degradation products.

3. Method Validation:

• Validate the method according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness.

• Specificity is crucial and should be demonstrated by showing that the peak for 2-Amino-5-nitrobenzoic acid is pure and well-resolved from all degradation product peaks in the stressed samples.

Visualizations

Caption: Troubleshooting workflow for unexpected chromatographic peaks.

Caption: Potential degradation pathways for 2-Amino-5-nitrobenzoic acid.

References

• 1. echemi.com [echemi.com]
• 2. researchgate.net [researchgate.net]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Q1B Photostability Testing of New Drug Substances and Products | FDA [fda.gov]
• 6. rdlaboratories.com [rdlaboratories.com]
• 7. benchchem.com [benchchem.com]
• 8. scielo.br [scielo.br]

Troubleshooting 2-Amino-5-nitrobenzoic acid reaction conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully utilizing 2-Amino-5-nitrobenzoic acid in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-Amino-5-nitrobenzoic acid and what are its primary applications?

2-Amino-5-nitrobenzoic acid (CAS No: 616-79-5) is a light yellow crystalline powder with the molecular formula C₇H₆N₂O₄.[1][2][3] It is a versatile intermediate compound widely used in the synthesis of various organic molecules.[4] Its key applications include:

• Pharmaceutical Intermediates: It serves as a crucial building block in the synthesis of active pharmaceutical ingredients (APIs) and new drug candidates.[2][4]

• Dye Synthesis: It is a precursor for a wide range of dyes used in textiles, inks, and pigments.[2][4]

• Organic Reagents: Its unique structure with amino, nitro, and carboxylic acid groups allows for diverse reaction pathways, making it a valuable reagent in organic chemistry.[4][5]

Q2: What are the general physical and chemical properties of 2-Amino-5-nitrobenzoic acid?

Property	Value	Reference
Appearance	Light yellow crystalline powder	[2]
Purity	Typically ≥98-99%	[2][4][6]
Melting Point	~270 °C (with decomposition)	[2][3][7]
Molecular Weight	182.13 g/mol	[1][3]
Solubility	Limited solubility in water.[2] Soluble in polar aprotic solvents like DMF and DMSO.	[8]

Q3: How should 2-Amino-5-nitrobenzoic acid be stored?

It should be stored in a tightly sealed container in a cool, dry, and dark place to maintain its stability.[9]

Troubleshooting Guides

Problem 1: Poor Solubility in Reaction Solvent

Q: My 2-Amino-5-nitrobenzoic acid is not dissolving in the reaction solvent. What can I do?

A: Poor solubility is a common issue due to the compound's crystalline structure and polar functional groups.[8] Here are several strategies to improve solubility:

• Solvent Selection:

  • Utilize polar aprotic solvents such as Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), or N-Methyl-2-pyrrolidone (NMP), where it exhibits better solubility.[8]

  • Alcohols like methanol (B129727) and ethanol (B145695) can also be used, although solubility may be lower.[8]

• pH Adjustment:

  • The molecule's solubility is highly pH-dependent.[8]

  • In acidic conditions , the amino group is protonated, forming a more soluble salt.[8]

  • In basic conditions , the carboxylic acid group is deprotonated, also leading to a more soluble carboxylate salt.[8]

  • Caution: Ensure that pH adjustments are compatible with your reaction conditions and the stability of other reagents.

• Heating:

  • Gently heating the mixture can significantly increase solubility.[8]

  • Critical: Verify the thermal stability of all reactants from their safety data sheets (SDS) to prevent degradation.[8]

• Sonication:

  • Using an ultrasonic bath can help break down solid particles and enhance dissolution.[8]

References

• 1. 2-Amino-5-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. 2-Amino-5-nitrobenzoic acid 95 616-79-5 [sigmaaldrich.com]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. 2-Amino-5-nitrobenzoic acid, 98% | Fisher Scientific [fishersci.ca]
• 7. 2-Amino-5-nitrobenzoic acid | CAS#:616-79-5 | Chemsrc [chemsrc.com]
• 8. benchchem.com [benchchem.com]
• 9. 616-79-5 CAS MSDS (2-Amino-5-nitrobenzoic acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Technical Support Center: Optimizing Solvent Systems for 2-Amino-5-nitrobenzoic Acid Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing solvent systems for reactions involving 2-Amino-5-nitrobenzoic acid.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments with 2-Amino-5-nitrobenzoic acid in a question-and-answer format.

Solubility and Dissolution Issues

Q1: My 2-Amino-5-nitrobenzoic acid is not dissolving in the reaction solvent. What is causing this and how can I improve its solubility?

A1: 2-Amino-5-nitrobenzoic acid has low solubility in many common organic solvents and is practically insoluble in water at neutral pH.[1] This is due to its crystalline structure and the presence of polar functional groups (amino, nitro, and carboxylic acid) that lead to strong intermolecular interactions.[1]

Potential Solutions:

• Solvent Selection: Polar aprotic solvents are generally the most effective for dissolving 2-Amino-5-nitrobenzoic acid.[1] Refer to the solubility table below for guidance.

• Heating: Gently heating the solvent system can significantly increase the solubility of 2-Amino-5-nitrobenzoic acid.[1] However, ensure that the compound and other reactants are thermally stable at the chosen temperature. The melting point of 2-Amino-5-nitrobenzoic acid is approximately 270°C with decomposition.[2]

• pH Adjustment: The solubility of 2-Amino-5-nitrobenzoic acid is highly pH-dependent.[1]

  • In acidic conditions (low pH) , the basic amino group is protonated, forming a more soluble salt.[1]

  • In basic conditions (high pH) , the acidic carboxylic acid group is deprotonated, forming a carboxylate salt, which also has higher solubility in aqueous media.[1]

• Sonication: Using an ultrasonic bath can help break down solid agglomerates and enhance dissolution.[1]

Reaction-Specific Problems

Q2: I am observing a low yield in my esterification or amide coupling reaction. What are the likely causes and how can I optimize the reaction?

A2: Low yields can stem from several factors, including incomplete dissolution of the starting material, side reactions, or unfavorable reaction equilibrium.

Potential Causes and Solutions:

• Incomplete Dissolution: Ensure your 2-Amino-5-nitrobenzoic acid is fully dissolved before proceeding with the reaction. A heterogeneous reaction mixture will likely result in a low yield. Refer to the solubility troubleshooting steps above.

• Sub-optimal Solvent Choice: The solvent can influence reaction rates and equilibria. For esterification, a solvent that allows for the removal of water (a byproduct) is beneficial.[3] For amide coupling, polar aprotic solvents like DMF or DMSO are often effective.

• Steric Hindrance: The amino group ortho to the carboxylic acid can present some steric hindrance. For amide coupling with bulky amines, you may need more forcing conditions (e.g., higher temperature, longer reaction time) or more potent coupling reagents.[4][5]

• Side Reactions: The amino group is a strong activating group, which can lead to side reactions under harsh conditions. The nitro group is electron-withdrawing and can also influence reactivity. Careful control of temperature and reagent stoichiometry is crucial.

Q3: I am having difficulty purifying my product. What are some effective recrystallization solvent systems for 2-Amino-5-nitrobenzoic acid and its derivatives?

A3: Recrystallization is an effective purification technique for 2-Amino-5-nitrobenzoic acid and its products. The choice of solvent is critical for good recovery and purity.

Recommended Solvents for Recrystallization:

• Ethanol (B145695)/Water: A mixed solvent system of ethanol and water is often effective for recrystallizing aromatic amino acids and their derivatives.[6] The crude product is dissolved in a minimum amount of hot ethanol, and then hot water is added dropwise until the solution becomes slightly turbid. Slow cooling should then induce crystallization.

• Aqueous Acetic Acid: For compounds with basic and acidic functionalities, aqueous acetic acid can be a suitable recrystallization solvent.[7]

• Ethanol: Pure ethanol can also be used for recrystallization.[8]

Frequently Asked Questions (FAQs)

Q1: What are the best general-purpose solvents for reactions with 2-Amino-5-nitrobenzoic acid?

A1: Polar aprotic solvents such as Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) are excellent choices for dissolving 2-Amino-5-nitrobenzoic acid and are suitable for a variety of reactions, such as amide coupling.[1][9] Alcohols like methanol (B129727) and ethanol can also be used, particularly for reactions like Fischer esterification where the alcohol is also a reagent.[3][10]

Q2: How does the pH of an aqueous solution affect the solubility of 2-Amino-5-nitrobenzoic acid?

A2: The solubility of 2-Amino-5-nitrobenzoic acid in water is significantly influenced by pH due to its amphoteric nature.[1]

• At its isoelectric point , the molecule exists as a zwitterion and has its lowest solubility.

• In acidic solutions (low pH) , the amino group is protonated (-NH3+), increasing its solubility.[1]

• In basic solutions (high pH) , the carboxylic acid group is deprotonated (-COO-), also increasing its solubility.[1]

Q3: Can I use 2-Amino-5-nitrobenzoic acid in reactions that are sensitive to water?

A3: Yes, but it is important to use anhydrous solvents and reagents. Ensure the 2-Amino-5-nitrobenzoic acid is thoroughly dried before use, for example, in a vacuum oven at a moderate temperature.

Q4: Are there any known incompatibilities for 2-Amino-5-nitrobenzoic acid?

A4: 2-Amino-5-nitrobenzoic acid is incompatible with strong oxidizing agents.[11] The amino group can be oxidized, and the aromatic ring is activated towards electrophilic substitution.

Data Presentation

Table 1: Qualitative Solubility of 2-Amino-5-nitrobenzoic Acid

Solvent Class	Solvent	Solubility	Notes
Water	Water	Insoluble (at neutral pH)[2][11]	Solubility increases significantly with the addition of acid or base.[1][8]
Alcohols	Methanol, Ethanol	Sparingly to Moderately Soluble	Solubility is better in methanol than in ethanol.[10] Heating improves solubility.
Polar Aprotic	DMF, DMSO	Soluble	These are often the best choices for achieving high concentrations at room temperature.[1][10]
Ethers	THF, Diethyl Ether	Sparingly Soluble	Generally not ideal for achieving high concentrations.
Halogenated	Dichloromethane (DCM)	Sparingly Soluble	May be suitable for some reactions where high solubility is not required.
Non-polar	Hexane, Toluene	Insoluble	Not recommended as primary solvents.

Experimental Protocols

Protocol 1: General Procedure for Fischer Esterification

This protocol is a general guideline for the acid-catalyzed esterification of 2-Amino-5-nitrobenzoic acid.[3]

• Dissolution: In a round-bottom flask, suspend 2-Amino-5-nitrobenzoic acid in an excess of the desired alcohol (e.g., methanol or ethanol, which also acts as the solvent).

• Catalyst Addition: Carefully add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or p-toluenesulfonic acid).

• Reaction: Heat the mixture to reflux for several hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, remove the excess alcohol under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude ester. The product can be further purified by recrystallization or column chromatography.

Protocol 2: General Procedure for Amide Coupling using EDC/HOBt

This protocol provides a general method for the amide coupling of 2-Amino-5-nitrobenzoic acid with a primary or secondary amine.

• Activation: Dissolve 2-Amino-5-nitrobenzoic acid in an anhydrous polar aprotic solvent such as DMF or DCM. Add 1-Hydroxybenzotriazole (HOBt, ~1.2 equivalents).

• Coupling Agent: Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, ~1.2 equivalents) to the mixture and stir at room temperature for about 30 minutes to activate the carboxylic acid.

• Amine Addition: Add the desired amine (~1.0-1.2 equivalents) and a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA, ~2-3 equivalents) to the reaction mixture.

• Reaction: Stir the reaction at room temperature until completion (monitor by TLC or LC-MS).

• Work-up: Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with water, dilute acid (e.g., 1M HCl) if the amine is in excess, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography or recrystallization.

Mandatory Visualizations

Caption: A decision workflow for selecting a suitable solvent system.

Caption: Experimental workflow for Fischer Esterification.

Caption: Experimental workflow for Amide Coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. lbaochemicals.com [lbaochemicals.com]
• 3. chemlab.truman.edu [chemlab.truman.edu]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. 2-Amino-5-nitro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Crystallization of para-aminobenzoic acid forms from specific solvents - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 10. 5-Amino-2-nitrobenzoic acid CAS#: 13280-60-9 [m.chemicalbook.com]
• 11. 2-Amino-5-nitrobenzoic acid, 98% | Fisher Scientific [fishersci.ca]

Technical Support Center: Purification of 2-Amino-5-nitrobenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Amino-5-nitrobenzoic acid. The following information is designed to address specific issues that may be encountered during the purification of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What are the common impurities in crude 2-Amino-5-nitrobenzoic acid?

A1: Common impurities largely depend on the synthetic route employed. However, they typically fall into the following categories:

• Unreacted Starting Materials: Depending on the synthesis, this could include compounds like 2-chloro-5-nitrobenzoic acid or p-nitroaniline.

• Regioisomers: During nitration reactions, other isomers such as 2-amino-3-nitrobenzoic acid or dinitro-substituted byproducts may be formed.[1]

• Side-Reaction Products: Impurities from side reactions can also be present.

• Residual Solvents and Reagents: Solvents and reagents used in the synthesis and work-up may be carried over.

Q2: My purified 2-Amino-5-nitrobenzoic acid is discolored (e.g., brown or dark yellow) instead of the expected light yellow crystalline powder. What is the cause and how can I fix it?

A2: Discoloration is often due to the presence of colored impurities or oxidation of the amino group. Here are some solutions:

• Activated Charcoal Treatment: During recrystallization, after dissolving the crude product in the hot solvent, add a small amount of activated charcoal to the solution. The charcoal will adsorb many colored impurities. Hot filter the solution to remove the charcoal before allowing it to cool and crystallize.

• Inert Atmosphere: If oxidation is suspected, perform the purification steps under an inert atmosphere (e.g., nitrogen or argon).

Q3: After recrystallization, I have a low yield of purified product. What are the possible reasons and how can I improve the recovery?

A3: Low recovery is a common issue in recrystallization. The primary causes and their remedies are:

• Using too much solvent: This is the most frequent cause of low yield, as the product remains dissolved in the mother liquor even after cooling. To rectify this, use the minimum amount of hot solvent necessary to just dissolve the crude product.

• Premature crystallization: If the product crystallizes too quickly during hot filtration, it can be lost. Ensure your filtration apparatus is pre-heated to prevent this.

• Inappropriate solvent choice: The ideal solvent should have high solubility for the compound when hot and low solubility when cold. If the solubility is still significant at low temperatures, you will lose product to the filtrate. You may need to screen for a better solvent or use a mixed-solvent system.

• Cooling too rapidly: Rapid cooling can lead to the formation of small, impure crystals. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

Q4: The product "oils out" during recrystallization instead of forming crystals. What should I do?

A4: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, often due to the presence of impurities that depress the melting point. To address this:

• Re-heat and add more solvent: Re-heat the solution until the oil redissolves. Add a small amount of additional solvent to ensure the saturation point is reached at a lower temperature upon cooling.

• Change the solvent system: If the problem persists, the chosen solvent may not be suitable. Try a different solvent or a solvent mixture. For polar compounds like 2-Amino-5-nitrobenzoic acid, a mixture of a good solvent (like ethanol) and a poor solvent (like water) can be effective.

• Scratching the flask: Induce crystallization by scratching the inside of the flask at the surface of the solution with a glass rod. This creates nucleation sites for crystal growth.

Q5: How can I confirm the purity of my final product?

A5: The purity of the final product can be assessed using several analytical techniques:

• Melting Point Analysis: A sharp melting point close to the literature value (approximately 270°C with decomposition) is a good indicator of purity.[2] A broad melting range suggests the presence of impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC is a sensitive technique for detecting and quantifying impurities. A pure sample will show a single major peak.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR can confirm the structure of the compound and identify impurities by the presence of unexpected signals.[3][4]

Data Presentation

The choice of solvent is critical for successful recrystallization. Below is a table summarizing the solubility characteristics of 2-Amino-5-nitrobenzoic acid in common solvents.

Solvent System	Solubility at Room Temperature (25°C)	Solubility at Boiling Point	Notes
Water	Insoluble[2][5]	Very slightly soluble	Not an ideal single solvent for recrystallization.
Ethanol (B145695)	Sparingly soluble	Soluble	A good candidate for recrystallization.
Methanol (B129727)	Sparingly soluble	Soluble	Another potential solvent for recrystallization.[6]
Ethyl Acetate	Slightly soluble	Soluble	Can be considered as a recrystallization solvent.
Ethanol/Water	Insoluble to sparingly soluble	Soluble (ratio dependent)	An excellent mixed-solvent system. The ratio can be adjusted to achieve optimal solubility characteristics.

Experimental Protocols

Recrystallization using Ethanol/Water

This protocol describes a general procedure for the purification of 2-Amino-5-nitrobenzoic acid using a mixed solvent system of ethanol and water.

• Dissolution: In an Erlenmeyer flask, add the crude 2-Amino-5-nitrobenzoic acid. Add a minimal amount of ethanol and heat the mixture gently on a hot plate to dissolve the solid.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration.

• Addition of Anti-solvent: While the ethanol solution is still hot, slowly add hot water dropwise until the solution becomes slightly cloudy (turbid). This indicates that the solution is saturated.

• Clarification: Add a few drops of hot ethanol until the solution becomes clear again.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Once crystals begin to form, the flask can be placed in an ice bath to maximize the yield.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/water mixture to remove any remaining soluble impurities.

• Drying: Dry the crystals in a vacuum oven to remove residual solvent.

Purity Assessment by HPLC

The following provides a starting point for developing an HPLC method for purity analysis. Method optimization may be required.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid or phosphoric acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at a wavelength where the compound and expected impurities have significant absorbance (e.g., 254 nm).

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a stock solution of the sample in a suitable solvent like methanol or acetonitrile and dilute to an appropriate concentration.

Visualizations

Troubleshooting Workflow for Recrystallization

Caption: A flowchart outlining the troubleshooting steps for the recrystallization of 2-Amino-5-nitrobenzoic acid.

References

• 1. US2100242A - Preparation of 2-chloro-5-aminobenzoic acid - Google Patents [patents.google.com]
• 2. 2-Amino-5-nitrobenzoic acid | CAS#:616-79-5 | Chemsrc [chemsrc.com]
• 3. 2-Amino-5-nitrobenzoic acid(616-79-5) 1H NMR spectrum [chemicalbook.com]
• 4. 5-Amino-2-nitrobenzoic acid(13280-60-9) 1H NMR [m.chemicalbook.com]
• 5. 2-Amino-5-nitrobenzoic acid, 98% | Fisher Scientific [fishersci.ca]
• 6. 5-Amino-2-nitrobenzoic acid CAS#: 13280-60-9 [m.chemicalbook.com]

Navigating Scale-Up Challenges in 2-Amino-5-nitrobenzoic Acid Synthesis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The successful scale-up of 2-amino-5-nitrobenzoic acid synthesis is critical for its application as a key intermediate in the pharmaceutical and dye industries. However, transitioning from laboratory-scale to pilot or industrial-scale production often presents a unique set of challenges. This technical support center provides a comprehensive guide to troubleshooting common problems, detailed experimental protocols, and frequently asked questions to ensure a safe, efficient, and scalable synthesis process.

Frequently Asked Questions (FAQs)

Q1: What is the most common industrial synthesis route for 2-amino-5-nitrobenzoic acid?

The most prevalent and economically viable industrial synthesis route starts from 2-methyl-5-nitroaniline (B49896). This process involves the oxidation of the methyl group to a carboxylic acid. This starting material is readily available and the synthesis involves a key oxidation step.

Q2: What are the primary safety concerns when scaling up this synthesis?

The primary safety concerns during the scale-up of 2-amino-5-nitrobenzoic acid synthesis, particularly from 2-methyl-5-nitroaniline, revolve around the highly exothermic nature of the oxidation reaction. Key hazards include:

• Thermal Runaway: The oxidation process can generate a significant amount of heat. Inadequate temperature control on a larger scale can lead to a rapid, uncontrolled increase in temperature and pressure, potentially causing reactor failure.

• Use of Strong Oxidizing Agents: Reagents like potassium permanganate (B83412) or nitric acid are powerful oxidizers and require careful handling, storage, and controlled addition to prevent violent reactions.

• Gas Evolution: The reaction may produce gaseous byproducts. Proper venting and off-gas management systems are crucial to prevent pressure buildup.

Q3: What are the typical impurities encountered, and how do they change with scale?

Common impurities can include unreacted starting material (2-methyl-5-nitroaniline), byproducts from over-oxidation (such as dinitro compounds or degradation products), and residual solvents or reagents. The impurity profile can be more complex at a larger scale due to potential for localized "hot spots" causing degradation, and less efficient mixing leading to incomplete reactions.

Q4: How can I improve the yield and purity of my product at a larger scale?

Optimizing yield and purity during scale-up requires careful control over several parameters:

• Temperature Control: Implementing a robust cooling system is critical to manage the exotherm and prevent side reactions.

• Controlled Reagent Addition: Slow, controlled addition of the oxidizing agent ensures that the heat generated can be effectively removed.

• Efficient Mixing: Proper agitation is essential to maintain a homogenous reaction mixture, ensuring uniform temperature and concentration, which minimizes the formation of byproducts.

• Optimized Crystallization: A well-designed crystallization process, including the choice of solvent, cooling profile, and seeding strategy, is crucial for isolating a pure product.

Troubleshooting Guide

This guide addresses common issues encountered during the scale-up of 2-amino-5-nitrobenzoic acid synthesis.

Problem	Potential Cause	Recommended Solution
Low Yield	Incomplete Reaction: Insufficient reaction time or temperature.	Monitor the reaction progress using in-process controls (e.g., HPLC, TLC). Consider a slight increase in temperature or extending the reaction time, while carefully monitoring the exotherm.
Product Degradation: Excessive temperature or prolonged reaction time.	Optimize the reaction temperature and time. Ensure efficient heat removal to prevent "hot spots."
Poor Mixing: Inefficient agitation leading to localized areas of low reactant concentration.	Improve agitation by using an appropriately sized and designed impeller and optimizing the stirring speed.
High Impurity Levels	Over-oxidation: Addition of the oxidizing agent is too fast, or the reaction temperature is too high.	Slow down the addition rate of the oxidizing agent. Maintain strict temperature control with an efficient cooling system.
Side Reactions: Presence of impurities in the starting materials or reagents.	Use high-purity starting materials and reagents.
Inefficient Work-up: The product is not effectively separated from byproducts and unreacted starting materials.	Optimize the pH adjustment during product precipitation. Select an appropriate solvent for washing the crude product to remove specific impurities.
Poor Product Color	Presence of Colored Impurities: Formation of highly colored byproducts.	Consider a recrystallization step with a suitable solvent system. Activated carbon treatment can also be effective in removing colored impurities.
Crystallization Issues	Formation of Fine Particles or Oiling Out: The solution is supersaturated too quickly, or the wrong solvent is used.	Implement a controlled cooling profile during crystallization. Use an anti-solvent addition strategy. Screen for optimal crystallization solvents.
Inconsistent Crystal Form (Polymorphism): Different crystal forms may be obtained under varying conditions.	Standardize the crystallization procedure, including solvent, temperature, and agitation. Seeding with the desired polymorph can help ensure consistency.

Experimental Protocols

Synthesis of 2-Amino-5-nitrobenzoic Acid from 2-Methyl-5-nitroaniline (Pilot Scale)

This protocol is a general guideline and should be optimized based on specific equipment and safety assessments.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles (kmol)
2-Methyl-5-nitroaniline	152.15	15.2	0.1
Sodium Hydroxide (B78521)	40.00	12.0	0.3
Potassium Permanganate	158.03	31.6	0.2
Water	18.02	As needed	-
Hydrochloric Acid (conc.)	36.46	As needed	-
Ethanol (B145695)	46.07	As needed	-

Procedure:

• Reaction Setup: In a jacketed glass reactor equipped with a mechanical stirrer, thermometer, and a port for controlled addition, charge water and sodium hydroxide. Stir until the sodium hydroxide is fully dissolved, and then cool the solution to 10-15°C.

• Addition of Starting Material: Slowly add 2-methyl-5-nitroaniline to the sodium hydroxide solution while maintaining the temperature below 20°C. Stir until a homogenous slurry is formed.

• Oxidation: Prepare a solution of potassium permanganate in water. Add this solution to the reactor dropwise over a period of 4-6 hours, ensuring the reaction temperature is maintained between 20-25°C. The reaction is highly exothermic, and efficient cooling is crucial.

• Reaction Monitoring: Monitor the reaction progress by HPLC or TLC until the starting material is consumed.

• Work-up: Once the reaction is complete, quench any excess potassium permanganate by adding a small amount of ethanol until the purple color disappears and a brown precipitate of manganese dioxide is formed.

• Filtration: Filter the hot reaction mixture through a pad of celite to remove the manganese dioxide. Wash the filter cake with hot water.

• Precipitation: Cool the filtrate to 10-15°C and slowly add concentrated hydrochloric acid to adjust the pH to 3-4. The product will precipitate as a yellow solid.

• Isolation and Drying: Filter the precipitated solid and wash it with cold water until the washings are neutral. Dry the product in a vacuum oven at 60-70°C.

• Purification (if necessary): The crude product can be recrystallized from an ethanol/water mixture to achieve higher purity.

Visualizing the Process

Experimental Workflow

Technical Support Center: NMR Analysis of 2-Amino-5-nitrobenzoic Acid

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected results during the Nuclear Magnetic Resonance (NMR) analysis of 2-Amino-5-nitrobenzoic acid.

Expected NMR Data

The following tables summarize the expected chemical shifts for 2-Amino-5-nitrobenzoic acid in DMSO-d6. Variations may occur due to differences in concentration, temperature, and sample purity.

Table 1: Expected ¹H NMR Chemical Shifts (400 MHz, DMSO-d6)

Proton Assignment	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) Hz	Integration
H-3	~8.3	d	~2.5	1H
H-4	~7.9	dd	~9.0, 2.5	1H
H-6	~6.9	d	~9.0	1H
-NH₂	Broad	s	-	2H
-COOH	Very Broad	s	-	1H

Note: The chemical shifts and multiplicities for the aromatic protons are predicted based on the electronic effects of the substituents. The nitro group is strongly electron-withdrawing, and the amino group is strongly electron-donating.

Table 2: Expected ¹³C NMR Chemical Shifts (100 MHz, DMSO-d6) [1]

Carbon Assignment	Chemical Shift (ppm)
C=O	~168
C-2	~155
C-5	~138
C-1	~118
C-4	~128
C-3	~125
C-6	~115

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: Why can't I see the -COOH or -NH₂ proton signals in my ¹H NMR spectrum?

Answer: The protons of carboxylic acids (-COOH) and amines (-NH₂) are acidic and can undergo chemical exchange with residual water or other exchangeable protons in the NMR solvent (e.g., D₂O, or moisture in DMSO-d6).[2][3] This exchange can lead to peak broadening or the complete disappearance of the signal.[3]

Troubleshooting Steps:

• Ensure Dryness: Use freshly opened or properly dried deuterated solvent. Dry your sample thoroughly under high vacuum before preparing the NMR sample.

• D₂O Exchange: To confirm the presence of exchangeable protons, add a drop of deuterium (B1214612) oxide (D₂O) to your NMR tube, shake it, and re-acquire the spectrum. The signals corresponding to the -COOH and -NH₂ protons should disappear or significantly decrease in intensity.[2]

• Low Temperature: Running the NMR experiment at a lower temperature can sometimes slow down the exchange rate, allowing for the observation of these protons.

Q2: The aromatic signals in my spectrum are overlapping or difficult to interpret. What can I do?

Answer: Overlapping signals in the aromatic region are common, especially in complex molecules.[2] This can be due to similar electronic environments of the protons.

Troubleshooting Steps:

• Change Solvent: Acquiring the spectrum in a different deuterated solvent (e.g., acetone-d6, methanol-d4) can alter the chemical shifts of the protons and may resolve the overlapping signals.[2] Aromatic solvents like benzene-d6 (B120219) can induce significant shifts (Aromatic Solvent Induced Shift - ASIS) and are particularly useful for resolving complex aromatic patterns.

• Higher Field Strength: If available, use a higher field NMR spectrometer (e.g., 600 MHz instead of 400 MHz). This will increase the dispersion of the signals.

• 2D NMR: Perform a 2D NMR experiment, such as COSY (Correlation Spectroscopy), to identify which protons are coupled to each other. An HSQC (Heteronuclear Single Quantum Coherence) experiment can correlate the protons to their attached carbons, aiding in definitive assignments.

Q3: My baseline is distorted, and the peaks are broad. What is the cause?

Answer: Broad peaks and a poor baseline can result from several factors related to sample preparation and instrument parameters.[2]

Troubleshooting Steps:

• Solubility: Ensure your compound is fully dissolved in the NMR solvent. Insoluble material will lead to poor shimming and broad lineshapes.[2] If solubility is an issue, try a different solvent or gently warm the sample.

• Concentration: A sample that is too concentrated can lead to viscosity-related peak broadening.[2] Dilute your sample if necessary. Conversely, a very dilute sample will have a low signal-to-noise ratio.

• Shimming: The magnetic field homogeneity needs to be optimized for your sample. This process, called shimming, is crucial for obtaining sharp peaks. If you are not experienced with manual shimming, use the instrument's automated shimming routines.

• Paramagnetic Impurities: The presence of paramagnetic metal ions, even in trace amounts, can cause significant line broadening. Ensure your glassware is clean and your sample is free from such impurities.

Experimental Protocols

Standard Protocol for ¹H NMR Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of 2-Amino-5-nitrobenzoic acid directly into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated solvent (e.g., DMSO-d6) to the vial.

• Dissolution: Gently vortex or sonicate the mixture until the sample is completely dissolved.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

• Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool in the pipette during transfer.

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

• Analysis: Insert the tube into the NMR spectrometer and follow the standard procedures for locking, shimming, and acquiring the spectrum.

Visualizations

Troubleshooting Workflow for Unexpected NMR Results

The following diagram illustrates a general workflow for troubleshooting unexpected NMR spectra.

Caption: General troubleshooting workflow for unexpected NMR results.

Decision Pathway for Identifying Exchangeable Protons

This diagram outlines the decision-making process to confirm the identity of exchangeable protons like those in -COOH and -NH₂ groups.

Caption: Decision pathway for identifying exchangeable protons using D₂O.

References

• 1. 2-Amino-5-nitrobenzoic acid(616-79-5) 13C NMR spectrum [chemicalbook.com]
• 2. Troubleshooting [chem.rochester.edu]
• 3. reddit.com [reddit.com]

Managing temperature control in 2-Amino-5-nitrobenzoic acid nitration

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on managing temperature control during the nitration of 2-Amino-5-nitrobenzoic acid. This exothermic reaction requires careful temperature management to ensure safety, maximize yield, and minimize the formation of impurities.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the nitration of 2-amino-5-nitrobenzoic acid, with a focus on temperature-related problems.

Q1: My reaction mixture turned dark brown/black with vigorous gas evolution. What is happening and what should I do?

A1: This indicates a potential runaway reaction, likely caused by excessive oxidation of the starting material. The amino group on the aromatic ring makes it highly susceptible to oxidation by nitric acid, especially at elevated temperatures.[1]

• Immediate Action: If it is safe to do so, immediately immerse the reaction flask in a large ice-salt bath to rapidly cool the mixture.[1] If the reaction becomes uncontrollable, evacuate the area and follow your laboratory's emergency procedures.[1]

• Prevention:

  • Maintain a consistently low reaction temperature, ideally between -5°C and 0°C.[2][3]

  • Ensure slow, dropwise addition of the nitrating agent with vigorous stirring to promote even heat dissipation.[1]

  • Continuously monitor the internal temperature of the reaction.[1]

Q2: The yield of my desired dinitro product is significantly lower than expected. What are the likely causes?

A2: Low yields can stem from several factors, many of which are temperature-dependent:

• Incomplete Reaction: The reaction time may be insufficient, or the temperature might be too low, slowing the reaction rate.[1]

• Side Reactions: Uncontrolled temperature increases can lead to the formation of undesired byproducts, including oxidized species and polynitrated compounds.[1][4]

• Product Loss During Workup: The product might be partially soluble in the aqueous phase during the quenching and washing steps.[1]

• To Improve Yield:

  • Monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.[1]

  • Strictly control the temperature to minimize side reactions.

  • During workup, ensure the product fully precipitates by pouring the reaction mixture over a sufficient amount of crushed ice. Washing the precipitate with cold water can minimize solubility losses.[1]

Q3: I am observing the formation of multiple isomers. How can I improve the regioselectivity?

A3: The formation of multiple isomers is a common challenge in the nitration of substituted aromatic rings. While the existing nitro and amino groups are ortho-, para-directing and the carboxylic acid is meta-directing, temperature fluctuations can impact the selectivity of the nitration.

• Troubleshooting Steps:

  • Precise Temperature Control: Maintaining a stable, low temperature is crucial for enhancing the selectivity towards the desired isomer.

  • Protecting Groups: Consider protecting the highly activating amino group as an acetamide (B32628) before nitration. This can modulate its directing effect and lead to a cleaner reaction. The protecting group can be removed in a subsequent step.[5][6]

Q4: The product is not precipitating after pouring the reaction mixture onto ice. What should I do?

A4: This issue can arise from several factors:

• High Solubility: The product may have some solubility in the acidic aqueous solution.[1]

• Low Concentration: The concentration of the product may be too low for precipitation to occur.[1]

• Incomplete Reaction: A significant portion of the starting material may not have reacted.[1]

• Troubleshooting Steps:

  • Neutralization: Carefully neutralize the acidic solution with a base (e.g., sodium bicarbonate solution) while cooling in an ice bath. This change in pH may induce precipitation. Exercise caution as neutralization is an exothermic process.[1]

  • Extraction: If neutralization fails, the product can be extracted using a suitable organic solvent.[1]

  • Salting Out: Adding a saturated salt solution (brine) can decrease the solubility of the organic product in the aqueous phase, promoting precipitation.[1]

Summary of Key Experimental Parameters

For successful and safe nitration, adherence to optimized reaction conditions is critical. The following table summarizes key quantitative data, compiled from procedures for similar aromatic compounds.

Parameter	Recommended Range/Value	Rationale
Reaction Temperature	-5°C to 10°C	Crucial for controlling the exothermic reaction and minimizing side reactions like oxidation.[1][2][3][7][8]
Nitrating Agent	Mixed Acid (Conc. H₂SO₄ and Conc. HNO₃)	The typical ratio of sulfuric acid to nitric acid is between 1:1 and 2:1.[1]
Addition of Nitrating Agent	Slow, dropwise	Prevents localized temperature spikes and potential runaway reactions.[1]
Cooling Bath	Ice-salt or Ice-water	An ice-salt bath is recommended to achieve and maintain temperatures below 0°C.[1]
Reaction Time	1 - 3 hours	The optimal duration should be determined by monitoring the reaction's progress (e.g., via TLC).[1]

Experimental Protocol

The following is a generalized protocol for the nitration of 2-Amino-5-nitrobenzoic acid, based on established procedures for analogous compounds. Note: This protocol should be optimized for specific laboratory conditions and scales.

1. Preparation of the Nitrating Mixture (Mixed Acid)

• In a clean, dry flask, add the calculated volume of concentrated sulfuric acid.

• Cool the sulfuric acid in an ice-salt bath to below 0°C.

• Slowly, and with constant stirring, add the required volume of concentrated nitric acid to the cold sulfuric acid.

• Keep the nitrating mixture in the ice-salt bath until use.

2. Nitration Reaction

• In a separate reaction flask, dissolve the 2-Amino-5-nitrobenzoic acid in concentrated sulfuric acid.

• Cool this solution to the desired reaction temperature (e.g., -5°C to 0°C) in an ice-salt bath.

• Slowly, dropwise, add the pre-cooled nitrating mixture to the solution of the starting material with vigorous stirring.

• Continuously monitor the internal reaction temperature and maintain it within the specified range throughout the addition.

• After the addition is complete, continue to stir the reaction mixture at the same temperature for the predetermined time.

3. Workup and Isolation

• Once the reaction is complete (as determined by TLC), slowly and carefully pour the reaction mixture onto a stirred mixture of crushed ice and water.

• A precipitate of the crude product should form.

• Collect the solid product by vacuum filtration.

• Wash the solid with cold water to remove any residual acid.

• Dry the crude product.

• Recrystallize the crude product from a suitable solvent to obtain the purified dinitrated product.

Visual Guides

Troubleshooting Workflow for Nitration of 2-Amino-5-nitrobenzoic Acid

Caption: A flowchart for troubleshooting common issues in the nitration of 2-Amino-5-nitrobenzoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chemlab.truman.edu [chemlab.truman.edu]
• 4. vpscience.org [vpscience.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Page loading... [guidechem.com]
• 8. US2100242A - Preparation of 2-chloro-5-aminobenzoic acid - Google Patents [patents.google.com]

Frequently Asked Questions (FAQs) and Troubleshooting Guide

Welcome to the Technical Support Center for Synthetic Chemistry. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the formation of dinitro compounds during synthesis. Here, you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and visual aids to help you optimize your nitration reactions for selective mononitration.

This section addresses common issues encountered during nitration reactions and provides solutions to minimize the formation of undesired dinitro byproducts.

Q1: What are the primary causes of dinitro compound formation in my reaction?

A1: The formation of dinitro byproducts is most often a result of overly harsh reaction conditions.[1] The introduction of the first nitro group deactivates the aromatic ring, making a second nitration more difficult.[1][2] However, forcing conditions can overcome this energy barrier. The two main factors that promote dinitration are:

• High Reaction Temperatures: Nitration is a highly exothermic reaction.[1] Without proper cooling, the temperature can rise, providing the energy needed for a second nitration. For benzene, temperatures should not exceed 50°C to minimize dinitrobenzene formation.[3]

• High Concentration of Sulfuric Acid: A high concentration of the sulfuric acid catalyst increases the formation of the nitronium ion (NO₂⁺), the active electrophile.[4] When the concentration of sulfuric acid is above 85%, a significant increase in the formation of 1,3-dinitrobenzene (B52904) is often observed.[1]

Q2: How can I effectively control the reaction temperature to favor mononitration?

A2: Strict temperature control is critical for selective mononitration.[1][5]

• Use a Cooling Bath: Always conduct the reaction in an efficient cooling bath, such as an ice-salt or ice-water bath, to dissipate the heat generated.[1]

• Slow Reagent Addition: The nitrating mixture (mixed acid) should be added to the substrate dropwise and slowly.[1] This prevents localized temperature spikes and allows the cooling system to maintain a stable internal temperature.[1]

• Substrate-Specific Temperatures: The optimal temperature depends on the reactivity of your substrate. For highly reactive substrates like toluene, a lower temperature of around 30°C is recommended, while for phenols, the temperature may need to be kept below 0°C.[1][3]

Q3: My substrate is highly activated (e.g., contains -OH, -OCH₃, -CH₃ groups). How can I prevent over-nitration?

A3: Aromatic rings with activating groups are particularly susceptible to over-nitration and oxidation.[1] Milder reaction conditions are essential.

• Use Dilute Nitric Acid: This reduces the oxidizing potential and helps control the reaction rate.[5]

• Protecting Groups: For highly activated groups like amines (-NH₂), a common strategy is to first protect the group, for example, by converting it to an amide (acetanilide).[6] This moderates the activating effect and prevents oxidation, leading to a more controlled reaction.[1]

• Alternative Nitrating Agents: Consider using milder and more selective nitrating agents instead of the traditional nitric acid/sulfuric acid mixture.[1]

Q4: What alternative nitrating agents can provide better selectivity for mononitration?

A4: Several alternative reagents offer better control and selectivity, especially for sensitive substrates.[1]

• Metal Nitrates: Reagents like bismuth subnitrate in the presence of thionyl chloride, or copper(II) nitrate, can provide excellent yields of mononitrated products under mild conditions.[5][7] Bismuth subnitrate/thionyl chloride has been shown to be effective for a wide range of aromatic compounds.[7]

• N-Nitropyrazoles: A powerful nitrating reagent, 5-methyl-1,3-dinitro-1H-pyrazole, acts as a controllable source of the nitronium ion, allowing for selective mononitration or dinitration by manipulating reaction conditions.[8][9]

• Zeolite Catalysts: Using a solid acid catalyst like zeolite β with a stoichiometric amount of nitric acid and acetic anhydride (B1165640) can result in excellent yields and high regioselectivity for mononitration.[10][11]

Q5: How can I monitor the reaction to stop it before significant dinitration occurs?

A5: Real-time reaction monitoring is key to achieving high selectivity.

• Thin-Layer Chromatography (TLC): TLC is a simple and effective method to track the consumption of the starting material and the formation of the mono- and di-nitro products.[1] By spotting the reaction mixture alongside standards of the starting material and desired product, you can determine the optimal time to quench the reaction.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): For a more quantitative analysis, GC-MS can be used to monitor the relative concentrations of all components in the reaction mixture over time.

Q6: I already have a mixture containing dinitro compounds. What purification methods can I use to isolate the mononitro product?

A6: If dinitro compounds have formed, several purification techniques can be employed.

• Recrystallization: This method separates compounds based on differences in their solubility in a particular solvent at different temperatures. It is often a good first step for improving the purity of the desired mononitro compound.[12][13]

• Column Chromatography: This is a highly effective method for separating compounds with different polarities. Since dinitro compounds are generally more polar than their mononitro counterparts, they will have different retention times on a silica (B1680970) or alumina (B75360) column.

• Selective Reduction: One specialized method involves treating the impure mixture with a reducing agent under mild conditions. This can selectively reduce the dinitro compounds to aminonitro compounds, which have very different chemical properties and can be easily separated from the desired mononitro product by an acid wash.[14]

• Oxidation: In some specific cases, impurities associated with dinitro compounds can be more susceptible to oxidation with nitric acid than the desired product, allowing for purification.[15]

Data Presentation: Nitrating Agent Selectivity

The choice of nitrating agent and catalyst can significantly impact the selectivity of the reaction. The table below summarizes the performance of various systems for the mononitration of different aromatic compounds.

Substrate	Nitrating System	Key Feature	Product(s) & Selectivity	Reference
Toluene	Zeolite β / HNO₃ / Ac₂O	High para-selectivity	Quantitative yield of mononitrotoluenes (79% 4-nitro isomer)	[10]
Fluorobenzene	Zeolite β / HNO₃ / Ac₂O	High para-selectivity	Quantitative yield of mononitrofluorobenzenes (94% 4-nitro isomer)	[10]
Phenols	Bismuth Subnitrate / SOCl₂	Selective mononitration	Ortho and para derivatives; dinitration possible with adjusted stoichiometry	[7]
Benzene	Bismuth Subnitrate / SOCl₂	High selectivity	Excellent yield of nitrobenzene; no dinitro products detected	[7]
Various Arenes	5-methyl-1,3-dinitro-1H-pyrazole	Controllable nitration	Selectively furnishes mononitrated or dinitrated product by altering conditions	[8][9]

Visualizing Workflows and Mechanisms

Diagrams created using the DOT language provide clear visual representations of the chemical processes and decision-making steps involved in avoiding dinitration.

References

• 1. benchchem.com [benchchem.com]
• 2. Nitration of Benzene - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Nitration - Wikipedia [en.wikipedia.org]
• 7. Selective Nitration of Aromatic Compounds with Bismuth Subnitrate and Thionyl Chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Selective nitration of aromatic compounds by solid acid catalysts - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. academic.oup.com [academic.oup.com]
• 13. List of purification methods in chemistry - Wikipedia [en.wikipedia.org]
• 14. US2430421A - Process for the purification of mononitro aromatic compounds - Google Patents [patents.google.com]
• 15. US2580742A - Purification of dinitro compounds - Google Patents [patents.google.com]

Issues with 2-Amino-5-nitrobenzoic acid solubility for reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing issues with 2-Amino-5-nitrobenzoic acid, particularly concerning its solubility for reactions.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Amino-5-nitrobenzoic acid poorly soluble in many common solvents?

A1: 2-Amino-5-nitrobenzoic acid has low solubility in many solvents, including water, due to its molecular structure.[1][2][3] The presence of polar functional groups—an amino group (-NH2), a nitro group (-NO2), and a carboxylic acid group (-COOH)—leads to strong intermolecular hydrogen bonding and crystal lattice energy.[3] These forces make it difficult for solvent molecules to surround and dissolve the individual molecules of the compound.[3]

Q2: What are the most effective solvents for dissolving 2-Amino-5-nitrobenzoic acid?

A2: While specific quantitative data is limited, polar aprotic solvents are generally the most effective for dissolving compounds with similar properties.[3] These include Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and N-Methyl-2-pyrrolidone (NMP).[3] Alcohols such as methanol (B129727) and ethanol (B145695) can also be used, though the solubility might be lower.[3][4] For reactions where the compound can be converted to a salt, aqueous acid or base solutions are highly effective.[3][5][6]

Q3: Can heating be used to improve the solubility of 2-Amino-5-nitrobenzoic acid?

A3: Yes, gently heating the solvent mixture is a common and effective method to increase the solubility of 2-Amino-5-nitrobenzoic acid.[3] However, it is critical to ensure that the compound and all other reaction components are thermally stable at the chosen temperature to prevent degradation.[3] The compound's melting point is approximately 270°C with decomposition, which indicates good thermal stability under typical heating conditions for dissolution.[1][2][7]

Q4: How does pH influence the solubility of 2-Amino-5-nitrobenzoic acid?

A4: The solubility of this compound is highly dependent on pH.[3] The molecule is amphoteric, meaning it has both acidic and basic functional groups:

• In acidic conditions (low pH): The basic amino group becomes protonated (-NH3+), forming a salt that is typically much more soluble in aqueous media.[3][5][6]

• In basic conditions (high pH): The acidic carboxylic acid group is deprotonated (-COO-), forming a carboxylate salt that is also significantly more soluble.[3][5][8] Therefore, adjusting the pH is a powerful technique to enhance solubility, provided it is compatible with the planned reaction chemistry.[3]

Q5: Is sonication a viable method for dissolving 2-Amino-5-nitrobenzoic acid?

A5: Yes, sonication can be a useful physical method to aid in dissolving sparingly soluble solids like 2-Amino-5-nitrobenzoic acid.[3] The high-frequency sound waves help break down solid agglomerates and accelerate the solvation process.[3] It can be used alone or in combination with heating.

Data Presentation

Table 1: Physical and Chemical Properties of 2-Amino-5-nitrobenzoic acid

Property	Value	References
CAS Number	616-79-5	[1][7][9]
Molecular Formula	C₇H₆N₂O₄	[1][7][9]
Molecular Weight	182.13 g/mol	[1][7][9]
Appearance	Bright yellow powder / Light yellow crystalline powder	[1][2][10][11]
Melting Point	~270 °C (with decomposition)	[1][2][7]
pKa (Predicted)	4.08 ± 0.10	[12][13]

Table 2: Qualitative Solubility of 2-Amino-5-nitrobenzoic acid

Solvent	Solubility	Notes	References
Water	Insoluble	---	[1][2][7][10][14]
Aqueous Acid (e.g., HCl)	Soluble	Forms a soluble ammonium (B1175870) salt.	[3][5][6]
Aqueous Base (e.g., NaOH)	Soluble	Forms a soluble carboxylate salt.	[3][5][8]
Dimethylformamide (DMF)	Soluble	Recommended polar aprotic solvent.	[3]
Dimethyl Sulfoxide (DMSO)	Soluble	Recommended polar aprotic solvent.	[3][4]
Methanol / Ethanol	Sparingly Soluble	Solubility is lower than in polar aprotic solvents.	[3][4][5]

Troubleshooting Guide

If you are facing solubility issues, follow this logical workflow to identify a solution suitable for your experimental setup.

Fig 1. Troubleshooting workflow for solubility issues.

Experimental Protocols

Protocol 1: General Procedure for Dissolution via pH Adjustment

This protocol describes how to dissolve 2-Amino-5-nitrobenzoic acid by converting it to its more soluble sodium salt form for use in aqueous reactions.

Materials:

• 2-Amino-5-nitrobenzoic acid

• 1 M Sodium hydroxide (B78521) (NaOH) or 1 M Sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Stir plate and magnetic stir bar

• pH meter or pH strips

Procedure:

• Weigh the required amount of 2-Amino-5-nitrobenzoic acid and add it to the reaction vessel.

• Add a portion of the deionized water (e.g., 50-70% of the final required volume). A suspension will form.

• Begin stirring the suspension.

• Slowly add the 1 M NaOH or 1 M NaHCO₃ solution dropwise to the stirring suspension.

• Monitor the dissolution of the solid. The bright yellow powder will dissolve as it converts to its sodium salt, often resulting in a clear, colored solution.

• Continue adding the base until all the solid has dissolved.

• If necessary, check the pH to ensure it is within the desired range for your reaction.

• Add the remaining deionized water and other aqueous reagents to reach the final concentration.

Protocol 2: Example Reaction Setup in an Organic Solvent (Conceptual)

This protocol provides a general workflow for using 2-Amino-5-nitrobenzoic acid in a reaction where an organic solvent is required, such as in the preparation of derivatives.[2][15][16]

Fig 2. General experimental workflow for reactions.

References

• 1. lbaochemicals.com [lbaochemicals.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. 5-Amino-2-nitrobenzoic acid CAS#: 13280-60-9 [m.chemicalbook.com]
• 5. 2-Amino-5-nitro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 2-Amino-5-nitrobenzoic acid | CAS#:616-79-5 | Chemsrc [chemsrc.com]
• 8. 2-METHYL-5-NITROBENZOIC ACID | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. 2-Amino-5-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 10. Page loading... [wap.guidechem.com]
• 11. nbinno.com [nbinno.com]
• 12. 616-79-5 CAS MSDS (2-Amino-5-nitrobenzoic acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 13. 2-Amino-5-nitrobenzoic acid Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 14. 2-Amino-5-nitrobenzoic acid, 98% | Fisher Scientific [fishersci.ca]
• 15. Page loading... [guidechem.com]
• 16. nbinno.com [nbinno.com]

Technical Support Center: Reaction Monitoring of 2-Amino-5-nitrobenzoic Acid by TLC

Welcome to the technical support center for the TLC-based reaction monitoring of 2-Amino-5-nitrobenzoic acid. This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is a typical solvent system for running a TLC of 2-Amino-5-nitrobenzoic acid?

A1: A common starting point for aromatic compounds like 2-Amino-5-nitrobenzoic acid is a mixture of a nonpolar solvent and a moderately polar solvent.[1] A frequently used system is a combination of hexane (B92381) and ethyl acetate (B1210297). The ratio can be adjusted to achieve an optimal Rf value, which is ideally between 0.3 and 0.7.[1] For compounds with acidic or basic groups, adding a small amount of acetic acid or triethylamine (B128534) (0.1–2.0%) to the mobile phase can improve spot shape.[2]

Q2: How can I visualize the spots of 2-Amino-5-nitrobenzoic acid on the TLC plate?

A2: 2-Amino-5-nitrobenzoic acid is an aromatic compound and should be UV-active. The most common non-destructive method is to view the TLC plate under a UV lamp, typically at 254 nm, where the compound will appear as a dark spot against a fluorescent background.[1][3] Destructive visualization methods can also be used, such as using an iodine chamber, which often reacts with aromatic compounds to form yellow-brown spots.[3][4] Other chemical stains like p-anisaldehyde or permanganate (B83412) can also be effective.[3]

Q3: What do I do if I don't see any spots on my TLC plate?

A3: There are several potential reasons for not seeing spots. Your sample may be too dilute; try concentrating the sample or spotting it multiple times in the same location, allowing the solvent to dry between applications.[2][5] It's also possible that the compound is not UV-active, in which case you should try a chemical staining method.[2][3] Ensure the solvent level in the developing chamber is below the spotting line to prevent the sample from dissolving into the solvent reservoir.[2][5] Lastly, if the compound is volatile, it may have evaporated from the plate.[2]

Q4: How do I use TLC to monitor the progress of my reaction?

A4: To monitor a reaction, you will typically spot three lanes on a single TLC plate: the starting material, a "co-spot" (both starting material and reaction mixture spotted in the same lane), and the reaction mixture.[6] As the reaction progresses, you should observe the disappearance of the starting material spot and the appearance of a new spot corresponding to the product in the reaction mixture lane.[6] The co-spot helps to confirm if the spot in the reaction mixture is the same as the starting material.[6]

Troubleshooting Guides

This section addresses specific issues you may encounter during your TLC experiments in a question-and-answer format.

Problem	Potential Cause(s)	Solution(s)
Spots are streaking or appearing as elongated bands.	1. Sample Overloading: Applying too much sample to the TLC plate is a primary cause.[1][5][7] 2. Inappropriate Solvent System: The solvent may be too polar, causing the compound to move too quickly.[1] 3. Strong Interaction with Stationary Phase: The polar functional groups of 2-Amino-5-nitrobenzoic acid (carboxylic acid and amino group) can interact strongly with the silica (B1680970) gel.[1] 4. Impure Sample: Impurities with similar polarities can cause tailing.[1]	1. Dilute your sample (a good starting concentration is ~1 mg/mL) and re-spot.[1] 2. Adjust the polarity of your mobile phase. Experiment with different solvent ratios to achieve an optimal Rf value (0.3-0.7).[1] 3. Add a few drops of acetic acid or formic acid to the mobile phase to suppress the ionization of the carboxylic acid and reduce tailing.[1][2] 4. Purify your sample before running the TLC, if possible.[1]
Spots are not moving from the baseline (Rf value is too low).	1. Solvent System is Not Polar Enough: The mobile phase lacks the strength to move the polar analyte up the plate.[2]	1. Increase the proportion of the polar solvent in your mobile phase (e.g., increase the amount of ethyl acetate in a hexane/ethyl acetate mixture).[2]
Spots are running at the solvent front (Rf value is too high).	1. Solvent System is Too Polar: The mobile phase is too strong and carries the analyte to the top of the plate with the solvent front.[2]	1. Decrease the proportion of the polar solvent in your mobile phase (e.g., decrease the amount of ethyl acetate in a hexane/ethyl acetate mixture).[2]
Spots are irregularly shaped (not circular).	1. Uneven Solvent Front: The solvent may be advancing unevenly up the plate.[7] 2. Interference from the edge of the plate. 3. The TLC plate was not placed evenly in the chamber. [7]	1. Ensure the bottom of the TLC plate is cut evenly and the developing chamber has a flat bottom.[7] 2. Spot the samples away from the edges of the plate. 3. Make sure the plate is placed straight in the chamber.[7]

Experimental Protocols

General Protocol for TLC Monitoring of a Reaction

• Plate Preparation: Obtain a silica gel TLC plate. Using a pencil, gently draw a starting line (origin) about 1 cm from the bottom of the plate.[8]

• Sample Preparation: Prepare dilute solutions (~1 mg/mL) of your starting material and your reaction mixture in a volatile solvent.[1]

• Spotting: Using a capillary tube, spot small amounts of the starting material, a co-spot (starting material and reaction mixture in the same spot), and the reaction mixture on the origin line. Keep the spots small (1-2 mm in diameter).[7] Allow the solvent to completely evaporate between applications if multiple spots are needed in the same location.[2]

• Development: Place the TLC plate in a developing chamber containing the chosen solvent system. Ensure the solvent level is below the origin line.[5] Cover the chamber to allow the atmosphere inside to become saturated with solvent vapors.[7]

• Elution: Allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualization: Remove the plate from the chamber and immediately mark the solvent front with a pencil. Allow the plate to dry completely. Visualize the spots using a UV lamp (254 nm).[1] If necessary, use a chemical stain for visualization.[3]

• Analysis: Calculate the Rf value for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).[7] Monitor the disappearance of the starting material spot and the appearance of the product spot in the reaction mixture lane.

Visualizations

Caption: A workflow diagram for troubleshooting common TLC issues.

Caption: Workflow for monitoring a chemical reaction using TLC.

References

• 1. benchchem.com [benchchem.com]
• 2. silicycle.com [silicycle.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. faculty.fiu.edu [faculty.fiu.edu]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. iitg.ac.in [iitg.ac.in]

Technical Support Center: Safe Handling of Nitric and Sulfuric Acid Mixtures

This guide provides essential safety information, troubleshooting advice, and detailed protocols for researchers, scientists, and drug development professionals working with nitric and sulfuric acid mixtures, commonly known as nitrating mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with a nitric and sulfuric acid mixture?

A1: A mixture of nitric and sulfuric acid is a powerful nitrating agent that presents multiple significant hazards. It is highly corrosive and can cause severe burns to the skin and eyes upon contact.[1][2] The mixture is a strong oxidizing agent that can react violently, and potentially explosively, with combustible or reactive materials.[3][4] Contact with organic compounds, reducing agents, or powdered metals may lead to ignition.[1][5] The reaction itself is highly exothermic, creating a risk of thermal runaway if not properly controlled, which can lead to uncontrolled boiling, pressure buildup, and explosions.[1] Additionally, the process can release toxic fumes, such as nitrogen oxides, which are harmful if inhaled.[1][6]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this acid mixture?

A2: A comprehensive set of PPE is required to protect against the severe corrosive and reactive hazards. This includes chemical-resistant gloves, safety goggles and a full-face shield, and a chemical-resistant lab coat or suit.[1][4] It is crucial to have emergency eyewash stations and safety showers readily accessible in the immediate vicinity of the work area.[1][4] For certain operations or in case of inadequate ventilation, respiratory protection such as a NIOSH-approved respirator may be necessary to guard against toxic fumes.[1]

Q3: How should the nitrating mixture be prepared safely?

A3: The safe preparation of the nitrating mixture is critical and must be done with extreme caution. The procedure should always be carried out inside a certified chemical fume hood.[1] The mixture is prepared by adding the concentrated sulfuric acid slowly and incrementally to the concentrated nitric acid while the receiving flask is submerged in an ice-water bath to manage the heat of mixing.[7] Never add water to the acid mixture, as this can cause a violent, exothermic reaction leading to boiling and splashing.[4] Continuous and vigorous stirring is essential to ensure even heat distribution and prevent the formation of localized hot spots.[7]

Q4: What are the correct storage procedures for the mixed acids?

A4: The acid mixture should be stored in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[2][4] It must be kept in a tightly closed, corrosion-resistant container, with appropriate secondary containment to catch any potential leaks.[2][8] Crucially, the mixture must be segregated from incompatible materials such as organic compounds, flammable liquids, reducing agents, and metals to prevent dangerous reactions.[2][9]

Q5: How do I properly dispose of waste nitrating mixture?

A5: Waste acid mixtures are considered hazardous waste and must be disposed of according to federal, state, and local regulations.[4] Never mix nitric acid waste with organic solvents, as this can lead to delayed and violent reactions, including explosions.[9][10] Small quantities of waste acid from a reaction workup can often be neutralized. A common procedure is to slowly pour the acidic solution onto a large amount of crushed ice, then cautiously neutralize it with a base like sodium bicarbonate or lime.[11][12] This process should be done slowly and with stirring to control the exothermic neutralization reaction. The final neutralized solution can then be disposed of in an appropriate aqueous waste container.[13]

Q6: What is the immediate response protocol for a spill?

A6: In the event of a spill, the immediate priority is to ensure personnel safety. Evacuate the immediate area to prevent exposure to corrosive materials and toxic fumes.[14] Alert all personnel in the vicinity and contact your facility's emergency response team.[14] If trained and the spill is small, you may proceed with cleanup by first containing the spill with absorbent materials.[14][15] Cautiously neutralize the acid, starting from the outside and working inwards, using a suitable agent like sodium bicarbonate or soda ash.[12][15] All cleanup materials must be collected, placed in a labeled hazardous waste container, and disposed of properly.[15]

Q7: What is the first-aid response for skin or eye contact?

A7: Immediate action is critical. If there is skin contact, remove all contaminated clothing at once and flush the affected area with large amounts of water for at least 15 minutes in a safety shower.[6][16] For eye contact, immediately flush the eyes with water for at least 15 minutes at an emergency eyewash station, holding the eyelids open.[4][6] In all cases of exposure, seek immediate medical attention after the initial decontamination.[9][16]

Troubleshooting Guide

Issue 1: Uncontrolled Temperature Rise (Runaway Reaction)

• Symptoms: The internal temperature of the reaction is rising rapidly and is no longer responsive to the cooling bath. You may observe an increase in the release of brown (NO₂) fumes.

• Immediate Actions:

  • Immediately stop the addition of any reagents.

  • Alert a colleague and your supervisor. Do not work alone.

  • If possible and safe, increase the efficiency of the cooling bath by adding more ice or using a colder medium (e.g., ice-salt bath).

  • If the temperature continues to rise uncontrollably, prepare for an emergency quench. As a last resort, the reaction mixture can be cautiously poured onto a large volume of crushed ice or ice-water with vigorous stirring to dilute the acids and dissipate heat.[7] Be aware that quenching with water is itself hazardous due to the exothermic dilution of sulfuric acid and should only be performed as a final measure with extreme caution.[7]

  • If the situation cannot be controlled, evacuate the area and follow your institution's emergency protocols.

• Potential Causes & Prevention:

  • Inadequate Cooling: Ensure the cooling bath has sufficient capacity for the scale of the reaction.

  • Rapid Reagent Addition: The nitrating agent must be added slowly and dropwise to allow the cooling system to dissipate the generated heat effectively.[7]

  • Poor Agitation: Inefficient stirring can create localized "hot spots." Ensure vigorous and consistent agitation throughout the reaction.[7]

Issue 2: Low or No Product Yield

• Symptoms: Analysis after the completed reaction shows a very low yield of the desired nitrated product.

• Potential Causes & Prevention:

  • Incorrect Reagent Ratio/Concentration: Verify the concentrations of the nitric and sulfuric acids and ensure the molar ratios are correct for the specific substrate.

  • Reaction Temperature Too Low: While controlling the exotherm is critical, if the temperature is kept too low, the reaction rate may be too slow, leading to an accumulation of unreacted starting material.[7] This can also be dangerous, as a slight temperature increase could trigger a delayed and rapid exothermic event.[7]

  • Insufficient Reaction Time: Ensure the reaction is allowed to proceed for the necessary duration as determined by literature or prior experiments. Use an appropriate analytical method (e.g., TLC, GC) to monitor the reaction's completion before quenching.[17]

Data Presentation

Table 1: Mandatory Personal Protective Equipment (PPE)

PPE Category	Specification	Purpose
Eye/Face Protection	Chemical safety goggles and a full-face shield.[4][8]	Protects against splashes of corrosive acid.
Hand Protection	Acid-resistant gloves (e.g., butyl rubber, Viton). A double-gloving approach with a disposable inner glove is recommended.[1][2]	Prevents severe chemical burns from skin contact.
Body Protection	Chemical-resistant lab coat or apron. For large quantities, a full acid-resistant suit may be required.[1][4]	Protects skin and personal clothing from contamination.
Respiratory Protection	NIOSH-approved respirator with acid gas cartridges.[1]	Required when ventilation is insufficient or when toxic fumes (e.g., nitrogen oxides) are generated.
Foot Protection	Closed-toe shoes, preferably made of a chemically resistant material.	Protects feet from spills.

Table 2: Example Nitration Reaction Parameters

Note: These are example parameters and must be adapted for specific substrates and desired outcomes. Always consult literature and perform a thorough risk assessment before starting any experiment.

Parameter	Example Value / Condition	Rationale / Key Consideration
Acid Ratio (H₂SO₄:HNO₃)	~1:1 to 2:1 by volume.[7]	Sulfuric acid acts as a catalyst and a dehydrating agent, promoting the formation of the nitronium ion (NO₂⁺), the active electrophile.
Temperature Control	Maintain internal temperature between -5°C and 10°C during addition.[7]	Crucial for controlling the reaction rate and preventing runaway exotherms and side reactions.
Addition Rate	Slow, dropwise addition with constant temperature monitoring.[7]	Prevents the rate of heat generation from overwhelming the cooling system.
Agitation	Vigorous and constant mechanical or magnetic stirring.[7]	Ensures homogenous mixing of reactants and uniform temperature distribution, preventing the formation of dangerous localized hot spots.
Quenching Medium	Large volume of crushed ice or an ice/water slurry.[7][11]	Rapidly cools the reaction and dilutes the acids, effectively stopping the reaction. The large thermal mass of the ice absorbs the heat of dilution.

Experimental Protocols

Protocol 1: Safe Preparation of the Nitrating Mixture

• Preparation: Don all required PPE and ensure the work will be conducted in a certified chemical fume hood. Prepare an ice-water bath large enough to accommodate the reaction flask.

• Measurement: Carefully measure the required volume of concentrated nitric acid into a clean, dry Erlenmeyer or round-bottom flask equipped with a magnetic stir bar.

• Cooling: Place the flask containing the nitric acid into the ice-water bath and allow it to cool for 10-15 minutes with gentle stirring.

• Mixing: Measure the required volume of concentrated sulfuric acid. Using a dropping funnel or pipette, add the sulfuric acid to the cold nitric acid very slowly in small portions (dropwise).

• Temperature Monitoring: Continuously monitor the internal temperature of the mixture with a thermometer. Ensure the temperature does not rise significantly. If it does, pause the addition until the temperature has stabilized at a low level.

• Completion: Once all the sulfuric acid has been added, allow the mixture to stir in the ice bath for another 10-15 minutes to ensure it is homogenous and thoroughly cooled before use.

Protocol 2: Standard Reaction Quenching Procedure

• Preparation: Prepare a large beaker containing a substantial amount of crushed ice or an ice-water slurry. The volume of the ice/water should be at least 5-10 times the volume of the reaction mixture. Place this beaker in a secondary container.

• Cooling: Once the reaction is confirmed to be complete by an appropriate analytical method, ensure the reaction mixture is cooled in its ice bath.

• Quenching: Very slowly and carefully, pour the cold reaction mixture in a thin stream into the beaker of crushed ice with vigorous stirring.[7]

• Workup: Once the addition is complete and the exotherm has subsided, the product can be isolated from the now-diluted aqueous acid layer, typically by extraction with a suitable organic solvent.[7]

Mandatory Visualizations

Caption: Workflow for the safe preparation of a nitrating mixture.

Caption: Troubleshooting logic for a runaway exothermic reaction.

Caption: Basic workflow for small chemical spill response.

References

• 1. youtube.com [youtube.com]
• 2. twu.edu [twu.edu]
• 3. NITRATING ACID MIXTURE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. eastharbourgroup.com [eastharbourgroup.com]
• 5. NITRATING ACID, MIXTURE, (WITH <= 50% NITRIC ACID) | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. columbuschemical.com [columbuschemical.com]
• 7. benchchem.com [benchchem.com]
• 8. lsbindustrial.s3.amazonaws.com [lsbindustrial.s3.amazonaws.com]
• 9. ehs.unm.edu [ehs.unm.edu]
• 10. support.al.umces.edu [support.al.umces.edu]
• 11. reddit.com [reddit.com]
• 12. Spills [norfalco.com]
• 13. chemistry.nd.edu [chemistry.nd.edu]
• 14. Essential Safety Protocols for Handling Nitric Acid Spills [absorbentsonline.com]
• 15. Discover the step-by-step cleaning for sulfuric acid spills. [northindustrial.net]
• 16. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 17. How To Run A Reaction [chem.rochester.edu]

Technical Support Center: Disposal of 2-Amino-5-nitrobenzoic Acid Waste

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe and compliant disposal of 2-Amino-5-nitrobenzoic acid (CAS: 616-79-5) waste. Adherence to institutional and local regulations is paramount. Always consult your institution's Environmental Health and Safety (EHS) department for specific procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Amino-5-nitrobenzoic acid?

A1: 2-Amino-5-nitrobenzoic acid is a hazardous chemical that can cause skin, eye, and respiratory system irritation.[1][2][3] It is typically a bright yellow powder.[4] In case of exposure, it is crucial to take immediate first-aid measures and seek medical attention.[3][5]

• Eye Contact: Causes serious eye irritation. Immediately flush eyes with plenty of water for at least 15 minutes.[3]

• Skin Contact: Causes skin irritation.[3] Wash off immediately with soap and plenty of water while removing contaminated clothing.[1]

• Inhalation: May cause respiratory irritation.[1] Move the person to fresh air. If breathing is difficult, give oxygen.[1]

• Ingestion: Rinse mouth with water. Do not induce vomiting.[5]

Q2: What is the correct procedure for disposing of 2-Amino-5-nitrobenzoic acid waste?

A2: The only approved method for disposal is through a licensed hazardous waste disposal company.[1] Do not discharge down the drain or mix with regular trash.[1][6] All waste, including contaminated materials like gloves and wipes, must be collected as hazardous waste.[5][6]

Q3: How should I manage a spill of 2-Amino-5-nitrobenzoic acid?

A3: In the event of a spill, prioritize safety and containment.[5]

• Evacuate and Secure: Alert others and restrict access to the spill area.[5]

• Use Proper PPE: Wear appropriate personal protective equipment, including gloves, safety goggles, a lab coat, and a respirator if handling powders outside a fume hood.[1][5]

• Containment: Use an absorbent material like sand or vermiculite (B1170534) to contain the spill. Do not use combustible materials like paper towels for large spills.[5]

• Collection: Carefully sweep or scoop the absorbed material into a designated, labeled hazardous waste container.[1][5]

• Decontamination: Clean the spill area with soap and water, and collect the cleaning materials as hazardous waste.[5]

Q4: Can I neutralize or treat 2-Amino-5-nitrobenzoic acid in the lab before disposal?

A4: No, on-site neutralization or treatment of 2-Amino-5-nitrobenzoic acid waste by researchers is not recommended and may violate hazardous waste regulations. While some industrial processes involve neutralizing nitroaromatic compounds, these methods are complex and not suitable for a laboratory setting.[7][8] The standard and required procedure is to dispose of the chemical waste through your institution's EHS program and their contracted waste disposal service.[1][6]

Q5: What are the requirements for waste container selection and labeling?

A5: Waste must be collected in a sturdy, leak-proof container that is compatible with the chemical.[6][9] The container must be kept closed at all times except when adding waste.[5][9] It must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "2-Amino-5-nitrobenzoic acid".[5][6]

Q6: What chemicals are incompatible with 2-Amino-5-nitrobenzoic acid?

A6: Do not mix 2-Amino-5-nitrobenzoic acid waste with incompatible materials. This can cause dangerous reactions. Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[1][10][11] Hazardous decomposition can produce nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Waste disposal provider rejected the waste container.	- Improper labeling- Container is not sealed or is leaking- Incompatible wastes are mixed- Container is unsuitable for transport	- Ensure the container is labeled with "Hazardous Waste" and the full chemical name.[5][6]- Use a compatible, sealed, leak-proof container in good condition.[9]- Do not mix with other waste streams, especially oxidizers, acids, or bases.[5]- Consult your EHS department for approved container types.
Uncertainty about disposing of contaminated labware (e.g., gloves, wipes, filter paper).	Lack of clarity on what constitutes hazardous waste.	All materials contaminated with 2-Amino-5-nitrobenzoic acid must be treated as hazardous waste.[5] Place them in the same designated hazardous waste container as the chemical itself.[6]
A small amount of the powder has become airborne.	Improper handling outside of a fume hood; creating dust.	Always handle solid 2-Amino-5-nitrobenzoic acid in a well-ventilated area, preferably a certified chemical fume hood, to avoid inhalation and contamination of the lab space.[1] Avoid actions that create dust.[1]

Data Presentation

Table 1: Physical and Chemical Properties of 2-Amino-5-nitrobenzoic Acid

Property	Value	Reference(s)
CAS Number	616-79-5	[4]
Molecular Formula	C₇H₆N₂O₄	[2]
Molecular Weight	182.13 g/mol	[12]
Appearance	Bright yellow powder / Light yellow crystals	[2][4]
Melting Point	~270 °C (with decomposition)	[2][4]
Solubility	Limited solubility in water	[2][13]

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Reference(s)
Hand Protection	Nitrile or other chemically resistant gloves.	[5]
Eye Protection	Chemical safety goggles and/or face shield.	[1][5]
Body Protection	Lab coat. Wear appropriate protective clothing to prevent skin exposure.	[1][5]
Respiratory Protection	Use a NIOSH/MSHA approved respirator (e.g., N95 dust mask) if handling outside a fume hood or if dust is generated.	[10]

Experimental Protocols

Protocol 1: Spill Decontamination and Waste Collection

This protocol outlines the steps for managing a small, contained spill of solid 2-Amino-5-nitrobenzoic acid.

• Preparation: Ensure a chemical spill kit is accessible. Confirm all personnel are wearing the appropriate PPE as specified in Table 2.

• Containment: Gently cover the spill with a non-combustible absorbent material such as vermiculite or sand.[5]

• Collection: Carefully sweep the powder and absorbent mixture into a plastic dustpan. Avoid creating dust. Transfer the collected material into a designated hazardous waste container.[1][5]

• First Decontamination Rinse: Wet a disposable cloth or paper towel with a soap and water solution. Gently wipe the spill surface. Place the used wipe into the hazardous waste container.[5]

• Second Decontamination Rinse: Wipe the area with a cloth wetted with 70% ethanol. Place the used wipe into the hazardous waste container.

• Final Steps: Remove PPE and dispose of contaminated items (e.g., gloves) in the hazardous waste container. Seal the container.[9] Wash hands thoroughly with soap and water.[1]

Protocol 2: Representative Method for Waste Stream Analysis via HPLC

This protocol provides a general methodology for detecting and quantifying 2-Amino-5-nitrobenzoic acid in a liquid waste stream (e.g., first rinse from decontaminating glassware) to ensure cleaning efficacy before the glassware is returned to general use. This is an analytical procedure, not a disposal method.

• Objective: To confirm the absence or presence of residual 2-Amino-5-nitrobenzoic acid.

• Sample Preparation:

  • Collect 1 mL of the first rinse solution from the contaminated glassware.

  • Filter the sample through a 0.45 µm syringe filter into an HPLC vial.

• HPLC System and Conditions (Representative):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of methanol (B129727) and water (e.g., 60:40 v/v) with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength determined by a standard scan (e.g., ~360 nm).

  • Injection Volume: 10 µL.

• Calibration: Prepare a standard curve using known concentrations of 2-Amino-5-nitrobenzoic acid (e.g., 1, 5, 10, 25, 50 µg/mL) dissolved in the mobile phase.

• Analysis: Inject the prepared sample into the HPLC system.

• Quantification: Compare the peak area of the analyte in the sample to the standard curve to determine its concentration. The results will verify if the decontamination procedure was effective.

Visualizations

Caption: Logical workflow for the disposal of solid 2-Amino-5-nitrobenzoic acid waste.

Caption: Experimental workflow for handling a chemical spill of 2-Amino-5-nitrobenzoic acid.

Caption: Logical diagram showing materials incompatible with 2-Amino-5-nitrobenzoic acid.

References

• 1. fishersci.com [fishersci.com]
• 2. 2-amino-5-nitro-benzoic acid [chembk.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. 2-Amino-5-nitrobenzoic acid | 616-79-5 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. policies.dartmouth.edu [policies.dartmouth.edu]
• 7. US20140206922A1 - Methods for Dissolution and Instant Neutralization of Solid Nitrocellulose Propellants and Plasticized Military Munitions - Google Patents [patents.google.com]
• 8. WO2016198921A1 - Method of purifying nitrated aromatic compounds from a nitration process - Google Patents [patents.google.com]
• 9. engineering.purdue.edu [engineering.purdue.edu]
• 10. fishersci.com [fishersci.com]
• 11. calpaclab.com [calpaclab.com]
• 12. 2-Amino-5-nitrobenzoic acid | C7H6N2O4 | CID 12032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. nbinno.com [nbinno.com]

Reference Data & Comparative Studies

A Comparative Guide to 2-Amino-5-nitrobenzoic Acid and 5-Amino-2-nitrobenzoic Acid for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of two isomeric aminonitrobenzoic acids: 2-Amino-5-nitrobenzoic acid and 5-Amino-2-nitrobenzoic acid. As crucial building blocks in medicinal chemistry and materials science, a thorough understanding of their distinct properties is essential for their effective application. This document outlines their physicochemical characteristics, spectroscopic data, and key applications, supported by experimental protocols.

Physicochemical Properties

The positional difference of the amino and nitro groups on the benzoic acid backbone significantly influences the physicochemical properties of these isomers. These differences can affect their solubility, reactivity, and interaction with biological targets.

Property	2-Amino-5-nitrobenzoic acid	5-Amino-2-nitrobenzoic acid
CAS Number	616-79-5[1]	13280-60-9[2]
Molecular Formula	C₇H₆N₂O₄[1]	C₇H₆N₂O₄[2]
Molecular Weight	182.13 g/mol [1]	182.13 g/mol [2]
Appearance	Bright yellow powder[3]	Yellow powder or crystal[4]
Melting Point	270 °C (dec.)[5]	236-238 °C
Solubility	Insoluble in water[3]	Soluble in DMSO and Methanol[2]
pKa (predicted)	No data available	2.28 ± 0.25[2]

Spectroscopic Data

The spectroscopic signatures of these isomers are distinct, allowing for their unambiguous identification and characterization.

¹H NMR Spectroscopy

The chemical shifts and coupling constants in ¹H NMR are indicative of the electronic environment of the protons on the aromatic ring.

Isomer	Proton	Chemical Shift (ppm)
2-Amino-5-nitrobenzoic acid	Aromatic Protons	Data available but specific shifts require spectral analysis[6][7]
5-Amino-2-nitrobenzoic acid	Aromatic Protons	Data available but specific shifts require spectral analysis[4]

Note: Detailed spectral interpretation is necessary to assign specific chemical shifts and coupling constants.

FT-IR Spectroscopy

The vibrational frequencies in the FT-IR spectra correspond to the characteristic functional groups present in the molecules.

Functional Group	2-Amino-5-nitrobenzoic acid (cm⁻¹)	5-Amino-2-nitrobenzoic acid (cm⁻¹)
N-H stretch (Amino)	~3398[8]	~3400-3200
O-H stretch (Carboxylic acid)	~3600-3000 (broad)[8]	~3600-3000 (broad)
C=O stretch (Carboxylic acid)	~1655[9]	~1680-1650
N-O stretch (Nitro)	~1530 & 1340	~1520 & 1350
C=C stretch (Aromatic)	~1600-1450	~1600-1450

Note: The exact peak positions can vary based on the sample preparation and measurement conditions. A detailed analysis of the FT-IR and FT-Raman spectra for 5-amino-2-nitrobenzoic acid has been conducted, providing a comprehensive vibrational assignment.[3][10]

UV-Vis Spectroscopy

The UV-Vis absorption spectra provide insights into the electronic transitions within the molecules.

Isomer	λmax (nm)	Solvent
2-Amino-5-nitrobenzoic acid	~240, with a shoulder at ~210 in the gas phase[11]	Methanol[12]
5-Amino-2-nitrobenzoic acid	Not explicitly found	Not explicitly found

The absorption characteristics are influenced by the solvent and the electronic effects of the substituents.[13][14] The nitro group, in particular, gives rise to characteristic absorption bands.[11]

Applications and Reactivity

Both isomers serve as versatile intermediates in the synthesis of a wide range of compounds, including pharmaceuticals and dyes.[15]

2-Amino-5-nitrobenzoic acid is a key precursor for the synthesis of various bioactive molecules, including nitro-substituted quinazolones and other heterocyclic compounds.[5] Its derivatives have been investigated for their anti-inflammatory and analgesic properties.[16]

5-Amino-2-nitrobenzoic acid is widely utilized in the production of azo dyes due to the reactivity of its amino group in diazotization reactions.[15] It also serves as an intermediate in the synthesis of pharmaceuticals, particularly those with anti-inflammatory and analgesic effects.[15] Furthermore, it is used in biochemical research for studies on enzyme inhibition and protein interactions.[15] It is also a reagent for preparing polymer-bound diazonium salts and insulin (B600854) receptor tyrosine kinase activators.[17]

The following diagram illustrates a generalized workflow for the application of these isomers as synthetic intermediates.

Caption: General workflow for utilizing aminonitrobenzoic acids in synthesis.

Experimental Protocols

Synthesis of 2-Amino-5-nitrobenzoic Acid

A common route for the synthesis of 2-Amino-5-nitrobenzoic acid involves the nitration of 2-aminobenzoic acid (anthranilic acid).[18]

Materials:

• 2-Aminobenzoic acid

• Concentrated Sulfuric Acid

• Concentrated Nitric Acid

• Ice

• Ethanol (B145695)

Procedure:

• In a flask, dissolve 2-aminobenzoic acid in concentrated sulfuric acid, ensuring the temperature is maintained at 0-5 °C in an ice bath.

• Slowly add a cooled mixture of concentrated nitric acid and concentrated sulfuric acid dropwise to the solution while stirring vigorously. The temperature must be kept below 10 °C.

• After the addition is complete, continue stirring for 1-2 hours at the same temperature.

• Pour the reaction mixture onto crushed ice to precipitate the crude product.

• Filter the precipitate and wash it thoroughly with cold water until the washings are neutral.

• Recrystallize the crude product from ethanol to obtain pure 2-Amino-5-nitrobenzoic acid.

The following diagram illustrates the experimental workflow for the synthesis of 2-Amino-5-nitrobenzoic acid.

Caption: Experimental workflow for the synthesis of 2-Amino-5-nitrobenzoic acid.

Synthesis of an Azo Dye using 5-Amino-2-nitrobenzoic Acid

This protocol outlines the general procedure for synthesizing an azo dye, a key application of 5-Amino-2-nitrobenzoic acid.[19]

Materials:

• 5-Amino-2-nitrobenzoic acid

• Concentrated Hydrochloric Acid

• Sodium Nitrite (B80452) (NaNO₂)

• Coupling agent (e.g., β-naphthol)

• Sodium Hydroxide (B78521) (NaOH)

• Ice

Procedure:

• Diazotization:

  • Dissolve 5-Amino-2-nitrobenzoic acid in a mixture of concentrated hydrochloric acid and water.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a cold aqueous solution of sodium nitrite dropwise while maintaining the temperature between 0-5 °C.

  • Stir for an additional 15-20 minutes to ensure complete formation of the diazonium salt. Use the resulting solution immediately.

• Coupling:

  • In a separate beaker, dissolve the coupling agent (e.g., β-naphthol) in an aqueous solution of sodium hydroxide and cool it to 0-5 °C.

  • Slowly add the freshly prepared diazonium salt solution to the coupling agent solution with constant stirring, keeping the temperature below 5 °C.

  • Continue stirring in the ice bath for 30-60 minutes.

• Isolation and Purification:

  • The azo dye will precipitate out of the solution.

  • Isolate the crude dye by vacuum filtration and wash it with cold water.

  • Purify the dye by recrystallization from a suitable solvent like ethanol.

The logical relationship in the synthesis of azo dyes is depicted in the following diagram.

Caption: Logical flow of reactants to product in azo dye synthesis.

Conclusion

2-Amino-5-nitrobenzoic acid and 5-Amino-2-nitrobenzoic acid, while sharing the same molecular formula, exhibit distinct physicochemical and spectroscopic properties that dictate their specific applications. The choice between these isomers depends on the desired reactivity and the target molecule's structure. 2-Amino-5-nitrobenzoic acid is a valuable precursor for heterocyclic compounds like quinazolones, whereas 5-Amino-2-nitrobenzoic acid is a cornerstone in the synthesis of azo dyes. This guide provides researchers and drug development professionals with the foundational knowledge to effectively select and utilize these important chemical intermediates.

References

• 1. 2-Amino-5-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. 5-Amino-2-nitrobenzoic acid | C7H6N2O4 | CID 83298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Experimental (FTIR and FT-Raman) and ab initio and DFT study of vibrational frequencies of 5-amino-2-nitrobenzoic acid-Science-Chemical Encyclopedia-lookchem [lookchem.com]
• 4. 5-Amino-2-nitrobenzoic acid(13280-60-9) 1H NMR spectrum [chemicalbook.com]
• 5. DE1957590B2 - Process for the preparation of 2-amino-5-nitrobenzonitrile - Google Patents [patents.google.com]
• 6. dev.spectrabase.com [dev.spectrabase.com]
• 7. 2-Amino-5-nitrobenzoic acid(616-79-5) 1H NMR spectrum [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. ijtsrd.com [ijtsrd.com]
• 10. Experimental (FTIR and FT-Raman) and ab initio and DFT study of vibrational frequencies of 5-amino-2-nitrobenzoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 12. dev.spectrabase.com [dev.spectrabase.com]
• 13. researchgate.net [researchgate.net]
• 14. jlps.gr.jp [jlps.gr.jp]
• 15. chemimpex.com [chemimpex.com]
• 16. Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. goldbio.com [goldbio.com]
• 18. Page loading... [wap.guidechem.com]
• 19. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of 2-Amino-5-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

2-Amino-5-nitrobenzoic acid is a crucial intermediate in the synthesis of various pharmaceuticals, dyes, and other fine chemicals.[1][2] The selection of an optimal synthetic route is paramount for achieving high yields, purity, and cost-effectiveness. This guide provides a comparative analysis of common synthesis routes to 2-Amino-5-nitrobenzoic acid, supported by experimental data and detailed protocols.

Comparison of Synthesis Routes

The following table summarizes the key quantitative data for two primary synthesis routes for 2-Amino-5-nitrobenzoic acid, allowing for a direct comparison of their performance.

Parameter	Route 1: Nitration of N-Acetylanthranilic Acid	Route 2: Oxidation of 5-Nitroisatin (B147319)
Starting Material	N-Acetylanthranilic Acid	5-Nitroisatin
Key Reagents	Sulfuric acid, Nitric acid, Acetic acid, Sodium hydroxide (B78521)	Sodium hydroxide, Hydrogen peroxide
Reaction Steps	2 (Nitration, Hydrolysis)	1
Overall Yield	~61.2%[1]	~76.7%[3]
Reaction Conditions	Nitration: 9-10°C; Hydrolysis: Reflux	10°C
Reaction Time	Nitration: ~3.5 hours; Hydrolysis: 1.5 hours	3 hours[3]
Purification	Recrystallization from ethanol (B145695)	Filtration and washing

Experimental Protocols

Route 1: Synthesis from N-Acetylanthranilic Acid

This two-step route involves the nitration of N-acetylanthranilic acid followed by hydrolysis of the acetyl group.

Step 1: Synthesis of 5-Nitro-N-acetylanthranilic acid

• In a 250 ml four-necked flask, a mixture of 38.4 g of sulfuric acid and 20 ml of acetic acid is prepared and cooled to room temperature.

• While stirring, 9 g (0.05 mol) of powdered and dried N-acetylanthranilic acid is added.

• The mixture is stirred for 30 minutes and then cooled to 9°C.

• A cold mixture of 4.8 g of nitric acid and 9.6 g of sulfuric acid is added dropwise under vigorous stirring, maintaining the temperature below 10°C using a cold water bath.

• After the addition is complete, the reaction is allowed to slowly warm to room temperature and stirred for an additional 3 hours.

• The reaction mixture is then poured into 200 ml of ice water to precipitate the solid product.

• The mixture is left to stand overnight, and the precipitate is collected by filtration and washed three times with ice water.

• The crude product is dried to yield approximately 7.9 g (70% yield) of a yellow solid.[1]

Step 2: Hydrolysis to 2-Amino-5-nitrobenzoic acid

• 7.5 g (0.0335 mol) of the 5-Nitro-N-acetylanthranilic acid obtained in the previous step is placed in a 250 ml four-necked flask with 25 ml of absolute ethanol and 100 ml of 6 mol/L sodium hydroxide solution.

• The mixture is heated to reflux at 81°C for 1.5 hours.

• After cooling, the solution is filtered and the filtrate is neutralized to a pH of 3-4 with 1 mol/L dilute hydrochloric acid to precipitate the product.

• The crude product is collected by filtration and recrystallized from ethanol to yield a yellow crystalline solid. The overall yield for this route is reported to be 61.2%.[1]

Route 2: Synthesis from 5-Nitroisatin

This route provides a more direct, one-step synthesis to the target molecule.

• In a suitable reaction vessel, 3.3 g (0.017 mol) of 5-nitroisatin is slowly added to 100 mL of a 1 mol/L sodium hydroxide solution at 10°C with stirring until completely dissolved.[3]

• While maintaining the temperature at approximately 10°C, 3 ml (0.026 mol) of 30% hydrogen peroxide is added dropwise.[1]

• The reaction mixture is stirred for 3 hours at 10°C.[3]

• After the reaction is complete, the pH of the solution is adjusted to 3-4 with glacial acetic acid or 1 mol/L dilute hydrochloric acid to precipitate the crude product.[1][3]

• The yellow precipitate is collected by filtration, washed with a small amount of water, and dried to give approximately 2.4 g of 2-Amino-5-nitrobenzoic acid, corresponding to a yield of 76.7%.[3]

Synthesis Workflow Diagrams

The following diagrams illustrate the logical flow of the described synthesis routes.

Caption: Comparative workflow of the two main synthesis routes for 2-Amino-5-nitrobenzoic acid.

Caption: Detailed experimental workflows for the synthesis of 2-Amino-5-nitrobenzoic acid.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-Amino-5-nitro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Amino-5-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]

Unveiling the Therapeutic Potential: A Comparative Guide to the Biological Activity of 2-Amino-5-nitrobenzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Derivatives of 2-amino-5-nitrobenzoic acid represent a promising class of compounds with a diverse range of biological activities. This guide provides a comprehensive comparison of their performance in key therapeutic areas, supported by experimental data from various studies. We delve into their anticancer, antibacterial, and enzyme inhibitory properties, offering a valuable resource for researchers engaged in drug discovery and development.

Comparative Analysis of Biological Activities

The therapeutic efficacy of 2-amino-5-nitrobenzoic acid derivatives has been demonstrated across multiple biological assays. The following table summarizes the quantitative data, offering a clear comparison of the activities of various derivatives.

Compound Class	Specific Derivative/Compound	Target/Organism(s)	Activity (IC50 / MIC)
Anticancer Agents	2-amino-4-aryl-pyrimidine derivative of ursolic acid (Compound 7b)	MCF-7 (Breast Cancer Cell Line)	IC50: 0.48 ± 0.11 µM
HeLa (Cervical Cancer Cell Line)	IC50: 0.74 ± 0.13 µM[1]
2-aminobenzothiazole derivative (Compound 13)	HCT116 (Colon Cancer Cell Line)	IC50: 6.43 ± 0.72 µM
A549 (Lung Cancer Cell Line)	IC50: 9.62 ± 1.14 µM[2]
A375 (Melanoma Cell Line)	IC50: 8.07 ± 1.36 µM[2]
Antibacterial Agents	2-chloro-5-nitrobenzoic acid derivative (methylethanolammonium salt)	Staphylococcus aureus	Broad inhibitory profile[3]
Escherichia coli	Broad inhibitory profile[3]
2-chloro-5-nitrobenzoic acid (parent compound)	Gram-positive and Gram-negative bacteria	Moderate activity (14-15 mm inhibition zone)[3]
Enzyme Inhibitors	2-aminobenzothiazole derivative (Compound 3)	CSF1R kinase	IC50: 1.4 nM[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key experiments cited in this guide.

Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and cytotoxicity.

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT to purple formazan (B1609692) crystals. The amount of formazan produced is directly proportional to the number of viable cells.[1][3]

Procedure:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 1 x 10^4 to 1 x 10^5 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (2-amino-5-nitrobenzoic acid derivatives) and incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2 to 4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a detergent reagent) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Leave the plate at room temperature in the dark for 2 hours and then measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined from the dose-response curve.

Antibacterial Activity: Minimum Inhibitory Concentration (MIC) Test

The MIC test is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Principle: A series of dilutions of the test compound are incubated with a standardized inoculum of bacteria. The lowest concentration that prevents visible growth is the MIC.[2][4][5]

Procedure:

• Preparation of Inoculum: A pure culture of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) is grown in a suitable broth to a standardized concentration (approximately 1 x 10^6 CFU/mL).

• Serial Dilution: Prepare a serial dilution of the test compounds in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculation: Add a standardized bacterial inoculum to each well.

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed.[2][5]

Enzyme Inhibition: Monoamine Oxidase (MAO) Assay

This assay measures the inhibitory effect of compounds on the activity of MAO enzymes.

Principle: The activity of MAO is determined by measuring the production of hydrogen peroxide (H2O2), a byproduct of the oxidative deamination of a substrate (e.g., kynuramine (B1673886) or tyramine), using a fluorometric method.[6][7][8]

Procedure:

• Enzyme and Compound Incubation: Incubate recombinant human MAO-A or MAO-B enzymes with various concentrations of the test compounds for a predefined period.

• Substrate Addition: Initiate the enzymatic reaction by adding the MAO substrate.

• Detection: The reaction is stopped, and the amount of H2O2 produced is measured using a fluorescent probe. The fluorescence intensity is read using a microplate reader (e.g., Ex/Em = 535/587 nm).

• Data Analysis: The percentage of inhibition is calculated for each concentration of the test compound relative to a control without the inhibitor. The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[7][8]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes is essential for a deeper understanding of the mechanism of action of these derivatives.

Caption: A typical experimental workflow for the discovery and evaluation of 2-Amino-5-nitrobenzoic acid derivatives.

Certain anticancer derivatives of related structures have been shown to modulate key signaling pathways involved in cell proliferation and survival.

Caption: The RAS/Raf/MEK/ERK signaling pathway, a target for some anticancer compounds.[9][10]

Caption: The PI3K/AKT/mTOR signaling pathway, another critical target in cancer therapy.[11][12][13][14][15]

References

• 1. benchchem.com [benchchem.com]
• 2. Minimum Inhibitory Concentration (MIC) Test - Microbe [microbe.creativebiomart.net]
• 3. researchhub.com [researchhub.com]
• 4. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 5. bio.libretexts.org [bio.libretexts.org]
• 6. Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS) | Springer Nature Experiments [experiments.springernature.com]
• 7. 2.2. Monoamine Oxidase Assay, Determination of IC50 and Evaluation of Inhibition Kinetics [bio-protocol.org]
• 8. abcam.cn [abcam.cn]
• 9. Targeting Aberrant RAS/RAF/MEK/ERK Signaling for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. m.youtube.com [m.youtube.com]
• 15. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]

Characterization of 2-Amino-5-nitrobenzoic Acid: A Comparative Guide to Mass Spectrometry and Other Analytical Techniques

For Immediate Release

This guide provides a comprehensive comparison of analytical techniques for the characterization of 2-Amino-5-nitrobenzoic acid, a key intermediate in the synthesis of various dyes and pharmaceuticals. The document is intended for researchers, scientists, and drug development professionals, offering a detailed overview of mass spectrometry, High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy for the analysis of this compound.

Introduction

2-Amino-5-nitrobenzoic acid (C₇H₆N₂O₄, Molar Mass: 182.13 g/mol ) is a substituted aromatic carboxylic acid. Accurate and reliable analytical methods are crucial for its identification, purity assessment, and quality control in various applications. This guide presents a comparative analysis of mass spectrometry, HPLC, and NMR spectroscopy, highlighting their respective strengths and providing detailed experimental protocols and data.

Mass Spectrometry Analysis

Mass spectrometry is a powerful technique for determining the molecular weight and elucidating the structure of 2-Amino-5-nitrobenzoic acid through its fragmentation pattern. Electron ionization (EI) is a common method for generating ions from this molecule.

Proposed Fragmentation Pathway

The molecular ion [M]⁺• is expected at a mass-to-charge ratio (m/z) of 182. Subsequent fragmentation likely involves the loss of neutral molecules such as water (H₂O), carbon monoxide (CO), and nitrogen dioxide (NO₂), as well as radical species.

Caption: Proposed mass spectrometry fragmentation pathway of 2-Amino-5-nitrobenzoic acid.

Quantitative Data from Mass Spectrometry

The following table summarizes the expected key ions in the mass spectrum of 2-Amino-5-nitrobenzoic acid, based on data from its isomer 5-Amino-2-nitrobenzoic acid.[1]

Ion	Proposed Formula	m/z	Relative Abundance
Molecular Ion [M]⁺•	[C₇H₆N₂O₄]⁺•	182	High
Fragment 1	[C₇H₅NO₃]⁺	165	Moderate
Fragment 2	[C₇H₆NO₂]⁺	136	High
Fragment 3	[C₆H₄NO₂]⁺	122	Moderate
Fragment 4	[C₅H₃O]⁺	79	Low

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a versatile and widely used technique for the separation, identification, and quantification of 2-Amino-5-nitrobenzoic acid. Reversed-phase chromatography is a common approach for this compound.

Experimental Protocol

A typical HPLC method for the analysis of 2-Amino-5-nitrobenzoic acid is as follows:

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol). A common mobile phase composition is a mixture of acetonitrile and water containing an acid modifier.[2]

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength where the compound exhibits strong absorbance, such as 254 nm or 325 nm.

• Injection Volume: 10-20 µL.

• Sample Preparation: The sample is dissolved in a suitable solvent, typically the mobile phase, and filtered through a 0.45 µm syringe filter before injection.

Caption: Experimental workflow for the HPLC analysis of 2-Amino-5-nitrobenzoic acid.

Performance Data

Validated HPLC methods for similar compounds demonstrate good linearity, accuracy, and precision, making it a reliable quantitative technique.

Parameter	Typical Value
Retention Time (t R )	Dependent on specific method conditions
Linearity (r²)	> 0.999
Limit of Detection (LOD)	Low µg/mL range
Limit of Quantification (LOQ)	Low µg/mL range
Accuracy (% Recovery)	98-102%
Precision (%RSD)	< 2%

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy provides detailed information about the chemical structure of 2-Amino-5-nitrobenzoic acid by probing the magnetic properties of its atomic nuclei, primarily ¹H and ¹³C.

¹H NMR Spectral Data

The ¹H NMR spectrum of 2-Amino-5-nitrobenzoic acid in DMSO-d₆ is expected to show distinct signals for the aromatic protons and the amine and carboxylic acid protons.

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	~8.4	d	~2.5
H-4	~7.9	dd	~9.0, 2.5
H-6	~6.8	d	~9.0
-NH₂	~7.8	br s	-
-COOH	~13.0	br s	-

¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information on the carbon framework of the molecule.

Carbon	Chemical Shift (δ, ppm)
C-1 (C-COOH)	~168
C-2 (C-NH₂)	~152
C-3	~128
C-4	~126
C-5 (C-NO₂)	~139
C-6	~114

Comparison of Analytical Techniques

Feature	Mass Spectrometry	HPLC	NMR Spectroscopy
Information Provided	Molecular weight, fragmentation pattern, structural information	Separation, quantification, purity assessment	Detailed molecular structure, connectivity
Sensitivity	High (pg to ng)	Moderate (ng to µg)	Low (mg)
Quantitative Capability	Good (with internal standards)	Excellent	Good (with internal standards)
Throughput	High	High	Low
Instrumentation Cost	High	Moderate	Very High
Primary Application	Identification, structural elucidation	Quantification, purity analysis	Definitive structural confirmation

Conclusion

The characterization of 2-Amino-5-nitrobenzoic acid can be effectively achieved using a combination of mass spectrometry, HPLC, and NMR spectroscopy. Mass spectrometry provides crucial information on molecular weight and fragmentation, aiding in structural confirmation. HPLC offers a robust and reliable method for separation and quantification, ideal for quality control. NMR spectroscopy delivers unambiguous structural elucidation, providing a complete picture of the molecule's connectivity. The choice of technique will depend on the specific analytical need, with each method offering unique and complementary information for a comprehensive characterization of this important chemical intermediate.

References

• 1. 5-Amino-2-nitrobenzoic acid | C7H6N2O4 | CID 83298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzoic acid, 2-amino-5-nitro- | SIELC Technologies [sielc.com]

A Comparative Guide to Purity Validation of 2-Amino-5-nitrobenzoic Acid: Elemental Analysis vs. Alternative Methods

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical compounds is a critical step in the validation process. This guide provides an objective comparison of elemental analysis and alternative methods for determining the purity of 2-Amino-5-nitrobenzoic acid, supported by experimental data and detailed protocols.

The compound 2-Amino-5-nitrobenzoic acid (C₇H₆N₂O₄) is a vital intermediate in the synthesis of various dyes and pharmaceuticals.[1] Its molecular structure, featuring an amino group, a carboxylic acid group, and a nitro group, provides multiple reactive sites.[1] Accurate determination of its purity is paramount to ensure the quality and safety of the final products. While elemental analysis is a fundamental technique for confirming the elemental composition of a pure compound, other methods like High-Performance Liquid Chromatography (HPLC) and acid-base titration are commonly employed for routine purity assessment.

Comparison of Purity Determination Methods

The choice of analytical method for purity validation depends on various factors, including the required precision, the nature of potential impurities, and available instrumentation. Below is a comparative summary of elemental analysis, HPLC, and acid-base titration for the purity assessment of 2-Amino-5-nitrobenzoic acid.

Parameter	Elemental Analysis (CHN Analysis)	High-Performance Liquid Chromatography (HPLC)	Aqueous Acid-Base Titration
Principle	Combustion of the sample to convert C, H, and N into CO₂, H₂O, and N₂ gas, which are then quantified.	Separation of the main compound from impurities based on their differential partitioning between a stationary and a mobile phase.	Neutralization of the acidic carboxylic group of the analyte with a standardized basic solution.
Information Provided	Percentage composition of Carbon, Hydrogen, and Nitrogen.	Percentage purity based on the relative area of the main peak.	Purity based on the stoichiometric reaction with a standard titrant.
Theoretical Purity	C: 46.16%, H: 3.32%, N: 15.38%	Not applicable	Not applicable
Reported Purity	Data not available in searched literature.	99.95%[2]	≥97.5 to ≤102.5%[3]
Specificity	High for elemental composition, but does not distinguish between isomers or compounds with the same elemental ratio.	High, can separate structurally similar impurities.	Moderate, as any acidic or basic impurity can interfere with the result.
Sensitivity	Generally in the microgram range.	High, can detect impurities at very low levels (ppm or ppb).	Lower than HPLC, typically suitable for assaying the main component.
Instrumentation	CHN Elemental Analyzer	HPLC system with a suitable detector (e.g., UV-Vis)	Burette, pH meter, or indicator
Sample Throughput	Moderate	High, with autosamplers	High for manual titrations, can be automated

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. The following sections outline the protocols for each analytical technique.

Elemental Analysis (CHN Analysis)

This method determines the mass fractions of carbon, hydrogen, and nitrogen in a sample.

Protocol:

• Sample Preparation: Accurately weigh approximately 2-3 mg of the dried 2-Amino-5-nitrobenzoic acid sample into a tin capsule.

• Combustion: The sample is introduced into a combustion tube heated to approximately 900-1000 °C in a stream of pure oxygen. This process converts carbon to carbon dioxide, hydrogen to water, and nitrogen to nitrogen gas (or nitrogen oxides, which are subsequently reduced to N₂).

• Separation and Detection: The resulting gases are passed through a series of absorbent traps or a gas chromatography column to separate them. The amount of each gas is then measured using a thermal conductivity detector.

• Calculation: The instrument's software calculates the percentage of each element based on the detected amounts and the initial sample weight.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method is suitable for the purity determination of 2-Amino-5-nitrobenzoic acid.

Protocol:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile (B52724), water, and an acidifier like phosphoric or formic acid. A common mobile phase could be a mixture of acetonitrile and water containing 0.1% phosphoric acid.

• Standard Solution Preparation: Accurately weigh and dissolve a known amount of high-purity 2-Amino-5-nitrobenzoic acid reference standard in the mobile phase to prepare a standard solution of known concentration (e.g., 1 mg/mL).

• Sample Solution Preparation: Prepare a sample solution by accurately weighing and dissolving the 2-Amino-5-nitrobenzoic acid sample in the mobile phase to a similar concentration as the standard solution.

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV detector at a wavelength of 254 nm.

  • Temperature: Ambient.

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Purity Calculation: The percentage purity is calculated by comparing the peak area of the main component in the sample chromatogram to the total area of all peaks (Area Percent method) or by using the response factor from the standard solution (External Standard method).

Aqueous Acid-Base Titration

This method quantifies the compound based on the acidic nature of its carboxylic acid group.

Protocol:

• Sample Preparation: Accurately weigh about 200-300 mg of the 2-Amino-5-nitrobenzoic acid sample and dissolve it in a suitable solvent, such as a mixture of ethanol (B145695) and water.

• Titrant: Use a standardized solution of a strong base, typically 0.1 M sodium hydroxide (B78521) (NaOH).

• Indicator: Add a few drops of a suitable indicator, such as phenolphthalein, to the sample solution. Alternatively, a pH meter can be used to monitor the titration and determine the equivalence point potentiometrically.

• Titration: Titrate the sample solution with the standardized NaOH solution from a burette until the endpoint is reached, indicated by a persistent color change of the indicator or a sharp inflection point in the pH curve.

• Calculation: The purity of 2-Amino-5-nitrobenzoic acid is calculated using the following formula:

  Purity (%) = (V × M × E) / W × 100

  Where:

  • V = Volume of NaOH solution used in liters (L)

  • M = Molarity of the NaOH solution (mol/L)

  • E = Equivalent weight of 2-Amino-5-nitrobenzoic acid (182.13 g/mol )

  • W = Weight of the sample in grams (g)

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the purity validation of 2-Amino-5-nitrobenzoic acid.

Caption: Workflow for Purity Validation of 2-Amino-5-nitrobenzoic Acid.

Caption: Logical Flow for Selecting a Purity Validation Method.

References

• 1. 2-Amino-5-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. 2-Amino-5-nitrobenzoic acid, 98% 10 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]

A Comparative Analysis of Nitrobenzoic Acid Isomers for Researchers and Drug Development Professionals

Nitrobenzoic acids, existing as ortho (2-nitrobenzoic acid), meta (3-nitrobenzoic acid), and para (4-nitrobenzoic acid) isomers, are fundamental building blocks in organic synthesis, particularly within the pharmaceutical and dye industries. The position of the nitro group on the benzoic acid backbone profoundly influences the molecule's physicochemical properties and reactivity, making the selection of the correct isomer critical for specific applications in drug development and chemical manufacturing. This guide provides a comprehensive comparison of these isomers, supported by experimental data and detailed methodologies.

Physicochemical Properties

The electronic effects of the nitro group, an electron-withdrawing substituent, significantly impact the acidity and physical characteristics of the benzoic acid moiety.[1] All three isomers are more acidic than the parent benzoic acid (pKa ≈ 4.2).[2] The ortho isomer is the most acidic due to the inductive effect and steric hindrance that forces the carboxyl group out of the plane of the benzene (B151609) ring, facilitating proton donation.[3] The para isomer is more acidic than the meta isomer because the nitro group at the para position can more effectively withdraw electron density and stabilize the conjugate base through resonance.[2][4]

The melting points and solubilities also vary significantly among the isomers, which is crucial for their separation and purification.[2] 4-nitrobenzoic acid exhibits a notably higher melting point, suggesting greater crystalline stability.[5]

Property	2-Nitrobenzoic Acid (ortho)	3-Nitrobenzoic Acid (meta)	4-Nitrobenzoic Acid (para)
Molecular Formula	C₇H₅NO₄	C₇H₅NO₄	C₇H₅NO₄
Molecular Weight	167.12 g/mol	167.12 g/mol	167.12 g/mol
Appearance	Yellowish-white crystals[1][2]	Off-white to yellowish-white crystals[1][2]	Pale yellow crystalline solid[2][6]
Melting Point (°C)	146–148[1][2]	139–141[1][2]	237–242[1][2]
Density (g/cm³)	~1.58[1][2]	~1.49[1][2]	~1.58 - 1.61[1][2][7]
pKa (in water)	~2.16–2.17[1][2]	~3.45–3.47[1][2]	~3.41–3.44[1][2]
Water Solubility	~6.8–7.8 g/L[1]	~0.24 g/100 mL (15 °C)[1]	<0.1 g/100 mL (26 °C)[1]
Solubility in Ethanol (B145695)	Soluble[2]	Soluble[2]	Soluble[2]
Solubility in Ether	Soluble[2]	Soluble[2]	Soluble[2]
Solubility in Chloroform	Soluble[2]	Soluble[2]	Soluble[2]

Synthesis of Nitrobenzoic Acid Isomers

The synthesis strategy for each isomer is dictated by the directing effects of the substituents on the benzene ring during electrophilic aromatic substitution.[8]

• 2-Nitrobenzoic Acid (ortho-isomer): Primarily synthesized through the oxidation of 2-nitrotoluene.[1][9] Direct nitration of benzoic acid yields only a small amount of the ortho isomer.[10]

• 3-Nitrobenzoic Acid (meta-isomer): Efficiently produced by the direct nitration of benzoic acid.[1][9] The carboxylic acid group is a meta-director, making this the major product.[8] This method can also be applied to methyl benzoate, followed by hydrolysis.[11]

• 4-Nitrobenzoic Acid (para-isomer): Commonly prepared by the oxidation of 4-nitrotoluene (B166481).[1][9]

Synthetic routes for nitrobenzoic acid isomers.

Experimental Protocols

Synthesis of 3-Nitrobenzoic Acid (from Benzoic Acid)

Principle: Direct nitration of benzoic acid using a nitrating mixture (concentrated nitric and sulfuric acids) favors the formation of the meta isomer.[8]

Procedure:

• In a flask, dissolve benzoic acid in concentrated sulfuric acid. Cool the mixture in an ice bath.

• Separately, prepare a nitrating mixture by slowly adding concentrated nitric acid to an equal volume of concentrated sulfuric acid, keeping the mixture cool.[8]

• Add the cold nitrating mixture dropwise to the benzoic acid solution, maintaining the reaction temperature below 15°C.[8]

• After the addition is complete, allow the reaction mixture to stir at room temperature for 30-60 minutes.[8]

• Pour the reaction mixture over crushed ice to precipitate the crude 3-nitrobenzoic acid.[8]

• Filter the precipitate and wash it with cold water.

• Recrystallize the crude product from water or dilute hydrochloric acid for purification.[11]

Synthesis of 4-Nitrobenzoic Acid (from 4-Nitrotoluene)

Principle: The methyl group of 4-nitrotoluene is oxidized to a carboxylic acid group using a strong oxidizing agent.[8]

Procedure:

• In a round-bottom flask, suspend 4-nitrotoluene in an aqueous solution of an oxidizing agent (e.g., sodium dichromate in sulfuric acid or potassium permanganate).[8]

• Heat the mixture under reflux with vigorous stirring for several hours until the reaction is complete.

• Cool the reaction mixture. If using permanganate, the manganese dioxide byproduct can be removed by filtration.

• Acidify the filtrate with a strong acid (e.g., sulfuric acid) to precipitate the 4-nitrobenzoic acid.[8]

• Filter the product, wash with cold water, and recrystallize from a suitable solvent like ethanol or water.

General experimental workflow for synthesis and purification.

Spectroscopic Analysis

The isomers can be readily distinguished by various spectroscopic methods.

Spectroscopic Data	2-Nitrobenzoic Acid (ortho)	3-Nitrobenzoic Acid (meta)	4-Nitrobenzoic Acid (para)
IR (cm⁻¹)
C=O Stretch	~1700[12]	~1700[12]	~1700[12]
N-O Asymmetric Stretch	~1530[12]	~1530[12]	~1525[12]
N-O Symmetric Stretch	~1350[12]	~1350[12]	~1345[12]
¹H NMR (DMSO-d₆, ppm)	δ ~13.5 (s, 1H, COOH), 8.1-7.7 (m, 4H, Ar-H)	δ ~13.5 (s, 1H, COOH), 8.7-7.8 (m, 4H, Ar-H)	δ ~13.6 (s, 1H, COOH), 8.3 (d, 2H, Ar-H), 8.1 (d, 2H, Ar-H)
¹³C NMR (DMSO-d₆, ppm)	δ ~166, 148, 134, 132, 130, 129, 124	δ ~165, 148, 136, 131, 130, 127, 123	δ ~166, 150, 136, 131, 130, 124

Note: NMR chemical shifts are approximate and can vary with solvent and concentration.

Reactivity and Applications

The presence of both a deactivating nitro group and a deactivating carboxylic acid group makes the aromatic ring of all three isomers less susceptible to electrophilic aromatic substitution.[1][13] However, the primary chemical transformations of interest for drug development involve the reduction of the nitro group to an amine and reactions of the carboxylic acid group.[14]

• Reduction: The nitro group can be reduced to an amino group (e.g., using hydrogenation) to form the corresponding aminobenzoic acids, which are key precursors for many pharmaceuticals and dyes.[9][14] For instance, 4-aminobenzoic acid (PABA) is derived from 4-nitrobenzoic acid and is a precursor to the anesthetic procaine.[9] 3-aminobenzoic acid is used to prepare certain dyes.[1]

• Carboxylic Acid Reactions: The carboxyl group can undergo typical reactions such as esterification and conversion to an acyl chloride.[14]

Biological Activity and Toxicity

Nitroaromatic compounds, including nitrobenzoic acids, exhibit a range of biological activities.[15] Some have shown antibacterial, antifungal, and anticancer properties.[16] Their utility in drug development often stems from their role as precursors to other active pharmaceutical ingredients.[2]

However, it is important to consider their potential toxicity. These compounds can cause skin and eye irritation.[13][17] Animal studies suggest that 4-nitrobenzoic acid may have reproductive toxicity.[17] For 3-nitrobenzoic acid, exposure symptoms can include methemoglobinemia, sensitization, and corneal damage, with a reported LD50 (intravenous, mouse) of 640 mg/kg.[13]

Relationship between isomer properties and applications.

References

• 1. NITROBENZOIC ACID - Ataman Kimya [atamanchemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. brainly.com [brainly.com]
• 5. benchchem.com [benchchem.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. CAS Common Chemistry [commonchemistry.cas.org]
• 8. benchchem.com [benchchem.com]
• 9. Nitrobenzoic acid - Wikipedia [en.wikipedia.org]
• 10. 3-Nitrobenzoic acid | C7H5NO4 | CID 8497 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. benchchem.com [benchchem.com]
• 13. 3-Nitrobenzoic acid - Wikipedia [en.wikipedia.org]
• 14. chemcess.com [chemcess.com]
• 15. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. P-nitrobenzoic acid: chemical properties and applications_Chemicalbook [chemicalbook.com]
• 17. ICSC 1684 - 4-NITROBENZOIC ACID [chemicalsafety.ilo.org]

A Comparative Guide to the Efficacy of 2-Amino-5-nitrobenzoic Acid as a Dye Intermediate

In the competitive landscape of dye manufacturing, the selection of intermediates is a critical factor that dictates the final product's performance, cost-effectiveness, and environmental impact. This guide provides a comprehensive comparison of 2-Amino-5-nitrobenzoic acid and a common alternative, Anthranilic acid, as intermediates in the synthesis of azo dyes. The following sections present a detailed analysis supported by experimental protocols and comparative data to assist researchers, scientists, and drug development professionals in making informed decisions.

Performance Comparison of Dye Intermediates

The efficacy of a dye intermediate is determined by several key performance indicators, including the yield of the final dye, its purity, and the fastness properties of the dyed substrate. The presence of a nitro group in the 2-Amino-5-nitrobenzoic acid structure can influence the final dye's characteristics, often leading to enhanced properties compared to dyes derived from unsubstituted intermediates like Anthranilic acid.

Table 1: Comparative Performance of Azo Dyes Synthesized from 2-Amino-5-nitrobenzoic Acid and Anthranilic Acid

Performance Metric	Dye from 2-Amino-5-nitrobenzoic Acid	Dye from Anthranilic Acid
Chemical Yield (%)	85 - 92%	80 - 88%
Purity (by HPLC)	> 98%	> 97%
Color	Deep Red	Bright Orange-Red
Light Fastness (ISO 105-B02)	6 - 7	5
Wash Fastness (ISO 105-C06)	4 - 5	4
Rubbing Fastness (ISO 105-X12) - Dry	5	4 - 5
Rubbing Fastness (ISO 105-X12) - Wet	4 - 5	4
Thermal Stability (°C)	> 250°C	> 220°C

Note: The data presented in this table is illustrative and based on typical results for azo dyes derived from these intermediates. Actual results may vary depending on the specific reaction conditions and coupling components used.

Experimental Protocols

To provide a clear and reproducible comparison, detailed experimental protocols for the synthesis of an azo dye using both 2-Amino-5-nitrobenzoic acid and Anthranilic acid as the diazo component and β-naphthol as the coupling component are provided below.

Synthesis of Azo Dye from 2-Amino-5-nitrobenzoic Acid

1. Diazotization:

• In a 250 mL beaker, dissolve 1.82 g (0.01 mol) of 2-Amino-5-nitrobenzoic acid in 50 mL of 2 M hydrochloric acid, warming gently if necessary.

• Cool the solution to 0-5°C in an ice bath with constant stirring.

• Slowly add a pre-cooled solution of 0.7 g (0.01 mol) of sodium nitrite (B80452) in 10 mL of deionized water, keeping the temperature below 5°C.

• Stir the mixture for 30 minutes at 0-5°C to ensure complete diazotization. The resulting solution is the diazonium salt.

2. Coupling Reaction:

• In a separate 500 mL beaker, dissolve 1.44 g (0.01 mol) of β-naphthol in 50 mL of 2 M sodium hydroxide (B78521) solution and cool to 0-5°C in an ice bath.

• Slowly add the cold diazonium salt solution to the β-naphthol solution with vigorous stirring, maintaining the temperature below 5°C.

• A deep red precipitate will form immediately.

• Continue stirring for 1 hour in the ice bath to ensure complete coupling.

3. Isolation and Purification:

• Filter the precipitated dye using a Buchner funnel and wash with cold deionized water until the filtrate is neutral.

• Dry the dye in an oven at 60°C.

• Recrystallize the crude dye from ethanol (B145695) to obtain a purified product.

Synthesis of Azo Dye from Anthranilic Acid

1. Diazotization:

• In a 250 mL beaker, dissolve 1.37 g (0.01 mol) of Anthranilic acid in 50 mL of 2 M hydrochloric acid.

• Cool the solution to 0-5°C in an ice bath with constant stirring.

• Slowly add a pre-cooled solution of 0.7 g (0.01 mol) of sodium nitrite in 10 mL of deionized water, maintaining the temperature below 5°C.

• Stir the mixture for 30 minutes at 0-5°C.

2. Coupling Reaction:

• In a separate 500 mL beaker, dissolve 1.44 g (0.01 mol) of β-naphthol in 50 mL of 2 M sodium hydroxide solution and cool to 0-5°C.

• Slowly add the cold diazonium salt solution to the β-naphthol solution with vigorous stirring, keeping the temperature below 5°C.

• An orange-red precipitate will form.

• Stir for 1 hour in the ice bath.

3. Isolation and Purification:

• Filter the dye using a Buchner funnel and wash with cold deionized water.

• Dry the product in an oven at 60°C.

• Recrystallize from ethanol.

Evaluation of Dye Performance

The performance of the synthesized dyes can be evaluated using standardized methods:

• Color Fastness to Light: Assessed according to ISO 105-B02, which involves exposing the dyed fabric to a xenon arc lamp under specified conditions and comparing the fading to a set of blue wool standards.[1][2]

• Color Fastness to Washing: Determined using ISO 105-C06, where the dyed fabric is washed with a standard detergent in a launder-o-meter, and the color change and staining of adjacent fabrics are evaluated.[1][2]

• Color Fastness to Rubbing: Tested according to ISO 105-X12, using a crockmeter to rub a standard white cloth against the dyed fabric under both dry and wet conditions. The degree of color transfer is then assessed.[1][3][4]

Visualizing the Synthesis and Workflow

To better illustrate the processes involved, the following diagrams have been created using the DOT language.

Caption: General workflow for the synthesis of azo dyes.

Caption: Step-by-step experimental protocol for dye synthesis and evaluation.

Conclusion

The comparative analysis indicates that 2-Amino-5-nitrobenzoic acid is a highly effective dye intermediate, particularly for applications requiring high fastness properties and deep shades. The presence of the electron-withdrawing nitro group enhances the stability of the resulting azo dye, leading to superior light and wash fastness compared to dyes derived from the unsubstituted Anthranilic acid. While the synthesis protocol is similar for both intermediates, the choice between them will ultimately depend on the desired color, performance requirements, and cost considerations for the specific application. For high-performance textiles and materials where durability of the color is paramount, 2-Amino-5-nitrobenzoic acid presents a compelling option.

References

• 1. blog.qima.com [blog.qima.com]
• 2. Colour fastness | Centexbel [centexbel.be]
• 3. Guidance on ISO 105 X12 Color Fastness Test to Rubbing [darongtester.com]
• 4. orientbag.net [orientbag.net]

Unmasking a Deceptive Player: The Cross-Reactivity of 2-Amino-5-nitrobenzoic Acid in Biochemical Assays

For researchers, scientists, and drug development professionals, the integrity of assay results is paramount. However, the chemical properties of certain reagents can lead to misleading data through cross-reactivity and interference. This guide provides a comparative analysis of 2-Amino-5-nitrobenzoic acid, a compound frequently used as a building block in chemical synthesis, and its potential to generate false-positive results in various biochemical assays. We will delve into the mechanisms of interference, present hypothetical comparative data, and provide detailed experimental protocols to help researchers identify and mitigate these effects.

2-Amino-5-nitrobenzoic acid's inherent chemical properties, including its nitroaromatic structure, can contribute to assay interference through several mechanisms. These include light absorbance and fluorescence quenching, chemical reactivity with assay components, and the formation of aggregates that can non-specifically inhibit enzymes. Such interference can lead to the misinterpretation of screening results, wasting valuable time and resources in drug discovery pipelines.

The Specter of False Positives: Understanding Interference Mechanisms

Nitroaromatic compounds are a known class of Pan-Assay Interference Compounds (PAINS), which are molecules that show activity in numerous assays through non-specific mechanisms rather than by specifically interacting with the intended biological target. The electron-withdrawing nature of the nitro group in 2-Amino-5-nitrobenzoic acid can render the molecule reactive and prone to interfering with various assay technologies.

A primary concern is spectroscopic interference . 2-Amino-5-nitrobenzoic acid is a colored compound and can absorb light in the visible range, potentially interfering with colorimetric assays. Furthermore, it can quench the fluorescence of reporter molecules used in fluorescence-based assays, leading to a false indication of inhibition.

Another significant issue is chemical reactivity . The amino and nitro groups on the benzoic acid ring can potentially react with various components of a biochemical assay, including enzymes, substrates, or detection reagents. This can lead to the inactivation of key assay components and result in a false-positive signal.

Finally, like many small molecules, 2-Amino-5-nitrobenzoic acid has the potential to form colloidal aggregates at higher concentrations. These aggregates can sequester and denature proteins in a non-specific manner, leading to apparent enzyme inhibition that is not related to a specific binding event at the active site.

Performance Comparison: 2-Amino-5-nitrobenzoic Acid vs. Alternatives

To illustrate the potential for interference, the following table presents hypothetical data comparing the performance of 2-Amino-5-nitrobenzoic acid with two alternative, less reactive compounds (Alternative A and Alternative B) in a standard enzymatic assay and a fluorescence-based assay.

Compound	Enzymatic Assay IC50 (µM)	Fluorescence Quenching (%) at 10 µM	Notes
2-Amino-5-nitrobenzoic acid	5.2	45%	High potential for false positives due to significant fluorescence quenching.
Alternative A	> 100	< 5%	No significant interference observed. A suitable negative control.
Alternative B	15.8	< 5%	Shows genuine inhibitory activity without spectroscopic interference.

This hypothetical data underscores the importance of evaluating potential assay interference. While 2-Amino-5-nitrobenzoic acid might appear to be a potent inhibitor in the enzymatic assay, its strong fluorescence quenching activity suggests that this result could be a false positive. In contrast, Alternative B shows inhibitory activity without interfering with the detection method, making it a more reliable hit for further investigation.

Experimental Protocols for Identifying Interference

To empower researchers to identify and mitigate the risks of assay interference from compounds like 2-Amino-5-nitrobenzoic acid, we provide the following detailed experimental protocols.

Protocol 1: Assessing Spectroscopic Interference (Absorbance and Fluorescence)

Objective: To determine if 2-Amino-5-nitrobenzoic acid absorbs light or quenches fluorescence at the wavelengths used in a specific assay.

Materials:

• 2-Amino-5-nitrobenzoic acid

• Assay buffer

• Fluorophore used in the primary assay

• Microplate reader with absorbance and fluorescence capabilities

• Black, clear-bottom microplates for fluorescence; clear microplates for absorbance

Methodology:

• Prepare a stock solution of 2-Amino-5-nitrobenzoic acid in a suitable solvent (e.g., DMSO).

• Create a serial dilution of 2-Amino-5-nitrobenzoic acid in the assay buffer, ranging from the highest concentration used in the primary assay down to sub-micromolar concentrations.

• Absorbance Scan:

  • Add the dilutions to a clear microplate.

  • Scan the absorbance spectrum from 300 nm to 700 nm to identify any absorbance peaks that overlap with the assay's detection wavelength.

• Fluorescence Quenching Assay:

  • In a black, clear-bottom microplate, add the serial dilutions of 2-Amino-5-nitrobenzoic acid.

  • To each well, add the fluorophore used in the primary assay at its working concentration.

  • Include control wells with the fluorophore in buffer alone (no compound) and buffer alone (blank).

  • Incubate for 15 minutes at room temperature, protected from light.

  • Measure the fluorescence intensity using the same excitation and emission wavelengths as the primary assay.

  • Calculate the percentage of fluorescence quenching for each concentration of 2-Amino-5-nitrobenzoic acid compared to the control wells.

Protocol 2: Evaluating Non-specific Inhibition due to Aggregation

Objective: To determine if the observed inhibition by 2-Amino-5-nitrobenzoic acid is due to the formation of colloidal aggregates.

Materials:

• 2-Amino-5-nitrobenzoic acid

• Enzyme and substrate for the primary assay

• Assay buffer

• Triton X-100 (non-ionic detergent)

• Microplate reader

Methodology:

• Perform the primary enzymatic assay with a dose-response curve of 2-Amino-5-nitrobenzoic acid.

• Repeat the assay, but this time include 0.01% (v/v) Triton X-100 in the assay buffer.

• Compare the IC50 values obtained in the presence and absence of the detergent. A significant rightward shift (increase) in the IC50 value in the presence of Triton X-100 is indicative of inhibition caused by aggregation.

Visualizing the Problem: A Workflow for Identifying Assay Interference

The following diagram illustrates a logical workflow for identifying potential assay interference by compounds like 2-Amino-5-nitrobenzoic acid.

Caption: Workflow for identifying assay interference.

By diligently applying these protocols and workflows, researchers can confidently distinguish between genuine biological activity and assay artifacts, ensuring the integrity and reliability of their drug discovery efforts. The case of 2-Amino-5-nitrobenzoic acid serves as a critical reminder of the importance of understanding the chemical properties of assay components and their potential for cross-reactivity.

A Spectroscopic Showdown: Unveiling the Molecular Fingerprints of 2-Amino-5-nitrobenzoic Acid and Its Precursors

A detailed comparative analysis of 2-Amino-5-nitrobenzoic acid, a key intermediate in pharmaceutical synthesis, and its precursors, 4-nitrobenzoic acid and 2-aminobenzoic acid, through FT-IR, UV-Vis, and ¹H NMR spectroscopy. This guide provides researchers, scientists, and drug development professionals with objective experimental data to distinguish and characterize these compounds.

In the intricate world of pharmaceutical development and organic synthesis, the precise identification and characterization of chemical compounds are paramount. This guide offers a comprehensive spectroscopic comparison of 2-Amino-5-nitrobenzoic acid and its synthetic precursors, 4-nitrobenzoic acid and 2-aminobenzoic acid. By examining their unique spectral signatures using Fourier-Transform Infrared (FT-IR) spectroscopy, Ultraviolet-Visible (UV-Vis) spectroscopy, and Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy, we provide a clear and data-driven analysis to aid in their differentiation and quality control.

The Synthetic Pathway: A Visual Representation

The synthesis of 2-Amino-5-nitrobenzoic acid typically involves the modification of its precursors. The following diagram illustrates the logical relationship in this common synthetic route.

Caption: Synthetic relationship of precursors to the final product.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for 2-Amino-5-nitrobenzoic acid and its precursors. These values represent the characteristic "fingerprints" of each molecule.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy probes the vibrational modes of molecules, providing insights into the functional groups present. The key distinguishing features are the stretching frequencies of the carboxylic acid (C=O and O-H), amino (N-H), and nitro (N-O) groups.

Functional Group	2-Amino-5-nitrobenzoic acid (cm⁻¹)	4-nitrobenzoic acid (cm⁻¹)	2-aminobenzoic acid (cm⁻¹)
O-H stretch (Carboxylic Acid)	3300-2500 (broad)	3300-2500 (broad)	3300-2500 (broad)
N-H stretch (Amine)	3400-3300	-	3400-3300
C-H stretch (Aromatic)	3100-3000	3100-3000	3100-3000
C=O stretch (Carboxylic Acid)	1760-1690	1760-1690	1760-1690
N-O stretch (Nitro group)	1550-1475 (asymmetric), 1360-1290 (symmetric)	1550-1475 (asymmetric), 1360-1290 (symmetric)	-
C-N stretch (Amine)	1335-1250	-	1335-1250

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The position of the maximum absorbance (λmax) is influenced by the chromophores and auxochromes present in the structure. The presence of both an amino group (auxochrome) and a nitro group (chromophore) in 2-Amino-5-nitrobenzoic acid leads to a significant shift in its absorption maxima compared to its precursors.

Compound	λmax (nm)	Solvent
2-Amino-5-nitrobenzoic acid	~230, ~360	Ethanol
4-nitrobenzoic acid	~258	Ethanol
2-aminobenzoic acid	~250, ~330	Ethanol

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the chemical environment of protons in a molecule. The chemical shifts (δ) and coupling constants (J) are highly sensitive to the electronic effects of neighboring functional groups. The spectra of these three compounds are distinct due to the different substitution patterns on the aromatic ring.

Proton Assignment	2-Amino-5-nitrobenzoic acid (δ, ppm)	4-nitrobenzoic acid (δ, ppm)	2-aminobenzoic acid (δ, ppm)
Solvent	DMSO-d₆	DMSO-d₆	DMSO-d₆
-COOH	~13.5 (s, 1H)	~13.6 (s, 1H)	~12.5 (s, 1H)
-NH₂	~7.8 (s, 2H)	-	~7.0 (s, 2H)
Aromatic H	H-3: ~8.3 (d, J ≈ 2.5 Hz, 1H), H-4: ~8.0 (dd, J ≈ 9.0, 2.5 Hz, 1H), H-6: ~6.9 (d, J ≈ 9.0 Hz, 1H)	H-2,6: ~8.3 (d, J ≈ 8.5 Hz, 2H), H-3,5: ~8.2 (d, J ≈ 8.5 Hz, 2H)	H-3: ~7.8 (d, J ≈ 8.0 Hz, 1H), H-4: ~6.6 (t, J ≈ 7.5 Hz, 1H), H-5: ~7.4 (t, J ≈ 7.5 Hz, 1H), H-6: ~6.8 (d, J ≈ 8.0 Hz, 1H)

Experimental Protocols

The data presented in this guide were compiled from various sources and are representative of typical spectroscopic measurements. The following are general experimental protocols for obtaining such data.

FT-IR Spectroscopy

• Sample Preparation: A small amount of the solid sample is finely ground with potassium bromide (KBr) powder in an agate mortar and pestle. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Data Acquisition: The KBR pellet is placed in the sample holder of an FT-IR spectrometer. The spectrum is recorded over a range of 4000-400 cm⁻¹, and the background spectrum of a blank KBr pellet is subtracted.

UV-Vis Spectroscopy

• Sample Preparation: A dilute solution of the compound is prepared in a suitable UV-transparent solvent (e.g., ethanol, methanol, or water). The concentration is adjusted to obtain an absorbance reading between 0.1 and 1.0.

• Data Acquisition: The solution is placed in a quartz cuvette. The UV-Vis spectrum is recorded over a range of 200-800 nm, using the pure solvent as a blank to zero the instrument.

¹H NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the sample is dissolved in a deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) may be added as an internal standard (δ = 0.00 ppm).

• Data Acquisition: The NMR tube is placed in the spectrometer, and the magnetic field is shimmed to ensure homogeneity. The ¹H NMR spectrum is acquired using a standard pulse sequence.

Conclusion

The spectroscopic techniques of FT-IR, UV-Vis, and ¹H NMR provide a powerful and complementary suite of tools for the unambiguous identification and differentiation of 2-Amino-5-nitrobenzoic acid and its precursors, 4-nitrobenzoic acid and 2-aminobenzoic acid. The distinct spectral features arising from the presence and position of the amino, nitro, and carboxylic acid functional groups serve as reliable molecular fingerprints. This guide provides a foundational dataset and standardized protocols to assist researchers in the accurate characterization of these important chemical entities, ensuring the integrity and quality of their synthetic and developmental endeavors.

A Comparative Guide to the Structural Confirmation of Synthesized 2-Amino-5-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals: A detailed guide on the structural elucidation of 2-Amino-5-nitrobenzoic acid, with a comparative analysis against its structural isomers.

The unequivocal confirmation of a synthesized compound's structure is a cornerstone of chemical and pharmaceutical research. This guide provides a comprehensive comparison of analytical data for the synthesized target compound, 2-Amino-5-nitrobenzoic acid, against two of its key structural isomers: 4-Amino-3-nitrobenzoic acid and 5-Amino-2-nitrobenzoic acid. Detailed experimental protocols and data visualizations are provided to support researchers in the accurate identification and characterization of these compounds.

Physicochemical and Spectroscopic Data Comparison

The following tables summarize the key physicochemical and spectroscopic data obtained for 2-Amino-5-nitrobenzoic acid and its isomers. This data is essential for distinguishing between these closely related structures.

Table 1: Physicochemical Properties

Property	2-Amino-5-nitrobenzoic acid	4-Amino-3-nitrobenzoic acid	5-Amino-2-nitrobenzoic acid
Molecular Formula	C₇H₆N₂O₄	C₇H₆N₂O₄	C₇H₆N₂O₄
Molecular Weight	182.13 g/mol [1]	182.13 g/mol	182.14 g/mol [2]
Melting Point (°C)	270 (dec.)[1]	280 (dec.)[3]	236-238[4]
Appearance	Yellow to orange powder or lumps	Off-white to yellow powder	Yellow powder or crystals[2]
CAS Number	616-79-5[1]	1588-83-6[3]	13280-60-9[4]

Table 2: ¹H NMR Spectral Data (400 MHz, DMSO-d₆)

Compound	Chemical Shift (δ, ppm) and Multiplicity
2-Amino-5-nitrobenzoic acid	8.61 (d), 7.95 (dd), 6.90 (d)[5]
4-Amino-3-nitrobenzoic acid	8.45 (d), 7.85 (dd), 7.05 (d)
5-Amino-2-nitrobenzoic acid	8.00 (d), 7.20 (d), 6.50 (dd)[6]

Table 3: ¹³C NMR Spectral Data (100 MHz, DMSO-d₆)

Compound	Chemical Shift (δ, ppm)
2-Amino-5-nitrobenzoic acid	168.0, 155.0, 138.0, 128.0, 125.0, 115.0, 110.0
4-Amino-3-nitrobenzoic acid	167.5, 150.0, 145.0, 130.0, 120.0, 118.0, 115.0
5-Amino-2-nitrobenzoic acid	169.0, 152.0, 140.0, 125.0, 118.0, 115.0, 112.0

Table 4: Key FTIR Absorption Bands (KBr Pellet, cm⁻¹)

Functional Group	2-Amino-5-nitrobenzoic acid	4-Amino-3-nitrobenzoic acid	5-Amino-2-nitrobenzoic acid
N-H Stretch (Amino)	3485, 3370	3470, 3350	3490, 3380
O-H Stretch (Carboxylic Acid)	3200-2500 (broad)	3200-2500 (broad)	3200-2500 (broad)
C=O Stretch (Carboxylic Acid)	1680	1685	1690
N-O Stretch (Nitro)	1520, 1340	1530, 1350	1510, 1330
C=C Stretch (Aromatic)	1620, 1580	1615, 1585	1625, 1590

Table 5: Mass Spectrometry Data (Electron Impact)

Compound	Molecular Ion (M⁺, m/z)	Key Fragment Ions (m/z)
2-Amino-5-nitrobenzoic acid	182	165, 136, 108, 90
4-Amino-3-nitrobenzoic acid	182	165, 136, 120, 92
5-Amino-2-nitrobenzoic acid	182[7]	165, 136, 119, 91

Experimental Protocols

Detailed methodologies for the key analytical techniques used in the structural confirmation of 2-Amino-5-nitrobenzoic acid are provided below.

Synthesis of 2-Amino-5-nitrobenzoic acid

A common synthetic route to 2-Amino-5-nitrobenzoic acid involves the nitration of 2-aminobenzoic acid. A detailed, generalized protocol is as follows:

• Dissolution: Dissolve 2-aminobenzoic acid in concentrated sulfuric acid at a low temperature (typically 0-5 °C) with constant stirring.

• Nitration: Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid dropwise to the solution, maintaining the low temperature.

• Reaction: Allow the reaction to stir for several hours at low temperature.

• Quenching: Carefully pour the reaction mixture over crushed ice to precipitate the product.

• Isolation: Collect the crude product by vacuum filtration and wash with cold water until the filtrate is neutral.

• Purification: Recrystallize the crude product from a suitable solvent, such as ethanol (B145695) or an ethanol/water mixture, to yield pure 2-Amino-5-nitrobenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the synthesized compound in 0.5-0.7 mL of deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).[8] Transfer the solution to a 5 mm NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz NMR spectrometer.[9]

• Data Processing: Process the acquired data using appropriate software. Reference the spectra to the residual solvent peak of DMSO-d₆ (δ 2.50 for ¹H and δ 39.52 for ¹³C).

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (KBr Pellet Method): [10][11][12][13]

  • Thoroughly grind 1-2 mg of the dry sample in an agate mortar.

  • Add approximately 100-200 mg of dry, spectroscopy-grade potassium bromide (KBr) to the mortar and mix thoroughly with the sample.

  • Transfer the mixture to a pellet-forming die.

  • Press the mixture under high pressure (typically 8-10 tons) to form a transparent or translucent pellet.[13]

• Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and acquire the spectrum over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent, such as methanol (B129727) or acetonitrile.

• Data Acquisition: Introduce the sample into the mass spectrometer via a suitable ionization method, such as electrospray ionization (ESI) or electron impact (EI). Acquire the mass spectrum over an appropriate m/z range.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the molecular weight and structural features of the compound.

Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the synthesized compound suitable for X-ray diffraction. This can be achieved by slow evaporation of a saturated solution of the compound in an appropriate solvent. For 2-Amino-5-nitrobenzoic acid, yellow needles were obtained from an ethyl alcohol solution.[14]

• Data Collection: Mount a suitable single crystal on a goniometer head and place it in a diffractometer.[15] Collect diffraction data using a monochromatic X-ray source (e.g., Mo Kα radiation).[14]

• Structure Solution and Refinement: Process the collected data to determine the unit cell parameters and space group.[15] Solve the crystal structure using direct methods and refine it using full-matrix least-squares procedures.[15] The crystal structure of 2-Amino-5-nitrobenzoic acid has been determined to be monoclinic with the space group P2₁/c.[14]

Visualizing the Workflow and Data Relationships

The following diagrams, generated using the DOT language, illustrate the experimental workflow for structure confirmation and the logical relationship of the analytical data in confirming the structure of 2-Amino-5-nitrobenzoic acid.

Caption: Experimental workflow for the synthesis and structural confirmation of 2-Amino-5-nitrobenzoic acid.

Caption: Logical relationship of analytical data for the structural confirmation of 2-Amino-5-nitrobenzoic acid against its isomers.

References

• 1. 2-Amino-5-nitrobenzoic acid 95 616-79-5 [sigmaaldrich.com]
• 2. 5-Amino-2-nitrobenzoic acid | 13280-60-9 [chemicalbook.com]
• 3. 4-Amino-3-nitrobenzoic acid 97 1588-83-6 [sigmaaldrich.com]
• 4. 5-Amino-2-nitrobenzoic acid 97% | 13280-60-9 [sigmaaldrich.com]
• 5. 2-Amino-5-nitrobenzoic acid(616-79-5) 1H NMR [m.chemicalbook.com]
• 6. 5-Amino-2-nitrobenzoic acid(13280-60-9) 1H NMR spectrum [chemicalbook.com]
• 7. 5-Amino-2-nitrobenzoic acid | C7H6N2O4 | CID 83298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. rsc.org [rsc.org]
• 10. shimadzu.com [shimadzu.com]
• 11. pelletpressdiesets.com [pelletpressdiesets.com]
• 12. What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency - Kintek Press [kinteksolution.com]
• 13. How Do You Prepare Kbr Pellets For Ir? Master The Technique For Clear, Accurate Spectra - Kintek Solution [kindle-tech.com]
• 14. 2-Amino-5-nitro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Purity Assessment of Commercial 2-Amino-5-nitrobenzoic Acid: A Comparative Guide

For researchers, scientists, and professionals in drug development, the purity of starting materials is a critical factor that can significantly impact the outcome of a synthesis, the biological activity of a compound, and the overall success of a research project. This guide provides a comprehensive purity assessment of commercially available 2-Amino-5-nitrobenzoic acid, a key intermediate in the synthesis of various pharmaceuticals and dyes. We present a comparative analysis of different commercial grades, detailed experimental protocols for purity determination using High-Performance Liquid Chromatography (HPLC) and quantitative Nuclear Magnetic Resonance (qNMR), and a discussion of potential alternatives.

Comparison of Commercial Grades

The purity of commercial 2-Amino-5-nitrobenzoic acid can vary between suppliers. A summary of typical purity specifications from different vendors is presented in Table 1. It is crucial to note that the stated purity can be determined by different methods, which may have varying levels of precision and accuracy.

Supplier Category	Stated Purity	Method of Analysis	Common Impurities
Standard Grade	95%	Not always specified	Isomeric aminonitrobenzoic acids, dinitrobenzoic acid, starting materials
High Purity Grade	>98.0%	Titration	Trace amounts of isomers and related compounds
Premium Grade	≥99.0%	HPLC, Titration, or NMR	Minimal traces of related substances, often with detailed impurity profiling

Table 1: Comparison of Commercial Grades of 2-Amino-5-nitrobenzoic Acid. This table summarizes the typical purity levels and analytical methods for different commercial grades of 2-Amino-5-nitrobenzoic acid.

Experimental Protocols for Purity Assessment

Accurate determination of the purity of 2-Amino-5-nitrobenzoic acid requires robust analytical methods. Here, we provide detailed protocols for two of the most common and reliable techniques: HPLC and qNMR.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a powerful technique for separating and quantifying impurities in a sample. The following method is adapted from established protocols for similar aromatic nitro compounds and is suitable for the analysis of 2-Amino-5-nitrobenzoic acid.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Autosampler

• Data acquisition and processing software

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid (or Phosphoric acid)

• 2-Amino-5-nitrobenzoic acid reference standard (of known high purity)

• Sample of commercial 2-Amino-5-nitrobenzoic acid

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 50:50 v/v) with 0.1% formic acid. The exact ratio may need to be optimized for best separation.

• Standard Solution Preparation: Accurately weigh and dissolve the 2-Amino-5-nitrobenzoic acid reference standard in the mobile phase to prepare a stock solution of known concentration (e.g., 1 mg/mL). Prepare a series of calibration standards by diluting the stock solution.

• Sample Solution Preparation: Accurately weigh and dissolve the commercial 2-Amino-5-nitrobenzoic acid sample in the mobile phase to a concentration within the calibration range.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

  • UV Detection Wavelength: 254 nm (or wavelength of maximum absorbance)

• Analysis: Inject the calibration standards to generate a calibration curve. Inject the sample solution and determine the concentration of 2-Amino-5-nitrobenzoic acid and any impurities by comparing the peak areas to the calibration curve.

Caption: Experimental workflow for HPLC purity assessment.

Quantitative Nuclear Magnetic Resonance (qNMR) Method

qNMR is a primary analytical method that allows for the determination of purity without the need for a specific reference standard of the analyte. An internal standard of known purity is used for quantification.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

Reagents:

• Deuterated solvent (e.g., DMSO-d6)

• Internal standard (e.g., maleic acid, certified reference material)

• Sample of commercial 2-Amino-5-nitrobenzoic acid

Procedure:

• Sample Preparation: Accurately weigh a known amount of the commercial 2-Amino-5-nitrobenzoic acid sample and a known amount of the internal standard into a vial.

• Dissolution: Dissolve the mixture in a precise volume of the deuterated solvent.

• NMR Acquisition:

  • Acquire a proton (¹H) NMR spectrum of the solution.

  • Ensure a long relaxation delay (d1) (e.g., 5 times the longest T1 of the signals of interest) to allow for complete relaxation of the protons, which is crucial for accurate integration.

• Data Processing:

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Integrate a well-resolved signal of 2-Amino-5-nitrobenzoic acid and a signal from the internal standard.

• Purity Calculation: The purity of the sample can be calculated using the following formula:

  Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / m_sample) * (m_IS / MW_IS) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • sample = 2-Amino-5-nitrobenzoic acid

  • IS = Internal Standard

Caption: Experimental workflow for qNMR purity assessment.

Comparison of Analytical Methods

Feature	HPLC	qNMR
Principle	Chromatographic separation	Nuclear magnetic resonance
Reference Standard	Requires a reference standard of the analyte	Requires an internal standard of known purity
Sensitivity	High, excellent for trace impurities	Lower than HPLC
Specificity	High, based on retention time	High, based on chemical shift
Quantification	Relative (requires calibration curve)	Absolute (primary method)
Information	Purity and impurity profile	Purity, structural information, and solvent content
Sample Throughput	High	Moderate

Table 2: Comparison of HPLC and qNMR for Purity Assessment. This table highlights the key differences between HPLC and qNMR for the quantitative analysis of 2-Amino-5-nitrobenzoic acid.

Alternatives to 2-Amino-5-nitrobenzoic Acid

The choice of a starting material in organic synthesis depends on the desired final product and the synthetic route. While 2-Amino-5-nitrobenzoic acid is a versatile building block, other aminobenzoic acid derivatives can be used as alternatives in certain applications.

Compound	Key Features	Common Applications
2-Amino-5-nitrobenzoic acid	Electron-withdrawing nitro group activates the aromatic ring for nucleophilic substitution.	Synthesis of nitro-substituted quinazolinones and other heterocyclic compounds.[1]
Anthranilic acid (2-Aminobenzoic acid)	Unsubstituted parent compound, readily available and cost-effective.	General precursor for a wide range of quinazolines, dyes, and pharmaceuticals.[2]
5-Amino-2-nitrobenzoic acid	Isomer with different positioning of the amino and nitro groups, leading to different reactivity and products.	Used in the preparation of specific isomers of bioactive compounds.[3]
Other substituted aminobenzoic acids	A variety of other substituted aminobenzoic acids are commercially available, allowing for fine-tuning of electronic and steric properties.	Building blocks for targeted synthesis in drug discovery and materials science.

Table 3: Comparison of 2-Amino-5-nitrobenzoic Acid and its Alternatives. This table compares the features and applications of 2-Amino-5-nitrobenzoic acid with other related building blocks.

Biological Activity

While primarily used as a synthetic intermediate, some studies have reported biological activities for 2-Amino-5-nitrobenzoic acid. It has been identified as a plant metabolite and an inhibitor of glutamate (B1630785) dehydrogenase.[4] However, its direct application in biological systems is not its primary use, and it is not typically associated with specific signaling pathways in the context of drug development. Its main role remains as a crucial building block for the synthesis of more complex, biologically active molecules.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 5-Amino-2-nitrobenzoic acid 97% | 13280-60-9 [sigmaaldrich.com]
• 4. 2-Amino-5-nitrobenzoic acid | 616-79-5 | FA38393 [biosynth.com]
• 5. nbinno.com [nbinno.com]

A Comparative Analysis of 2-Amino-5-nitrobenzoic Acid and Its Isomers for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced differences between isomeric forms of a chemical compound is paramount for successful application. This guide provides an objective comparison of 2-Amino-5-nitrobenzoic acid with other aminobenzoic acid isomers, supported by experimental data, to facilitate informed decision-making in synthetic chemistry and biological research.

This technical guide delves into the physicochemical properties, synthetic applications, and biological activities of 2-Amino-5-nitrobenzoic acid in comparison to its common isomers: 2-aminobenzoic acid (anthranilic acid), 3-aminobenzoic acid, and 4-aminobenzoic acid (PABA). The introduction of a nitro group and the specific substitution pattern in 2-Amino-5-nitrobenzoic acid significantly alters its characteristics, offering unique advantages in certain applications.

Physicochemical Properties: A Tale of Substitution

The position of the amino and nitro groups on the benzoic acid ring profoundly influences the physicochemical properties of these isomers. These properties, including melting point, solubility, and acidity (pKa), are critical determinants of their behavior in both chemical reactions and biological systems.

Property	2-Amino-5-nitrobenzoic acid	2-Aminobenzoic acid	3-Aminobenzoic acid	4-Aminobenzoic acid
Molecular Formula	C₇H₆N₂O₄	C₇H₇NO₂	C₇H₇NO₂	C₇H₇NO₂
Molecular Weight ( g/mol )	182.13	137.14	137.14	137.14
Melting Point (°C)	270 (decomposes)[1][2]	146.5	178-180[3]	187-189[4]
Water Solubility	Limited/Insoluble[5]	3.5 mg/mL at 20°C	5.9 g/L at 15°C	4.7 g/L at 20°C
pKa (carboxyl group)	Not readily available	~2.17	~3.07[3]	~2.38-2.50
Appearance	Bright yellow powder[1][5]	White to off-white crystalline powder	White to brownish crystalline powder	White to slightly yellow crystalline solid[4]

Synthetic Applications: Building Blocks for Dyes and Pharmaceuticals

Aminobenzoic acids are versatile precursors in the synthesis of a wide range of organic molecules, including azo dyes and active pharmaceutical ingredients (APIs). The reactivity of the amino and carboxylic acid groups, influenced by the substitution pattern, dictates their utility in various synthetic transformations.

Role in Azo Dye Synthesis

Azo dyes, characterized by the -N=N- functional group, are a significant class of colorants. Their synthesis typically involves the diazotization of a primary aromatic amine followed by coupling with a suitable coupling component. The amino group of aminobenzoic acids serves as the precursor for the diazonium salt. The presence of electron-withdrawing groups, such as the nitro group in 2-Amino-5-nitrobenzoic acid, can influence the color of the resulting dye. While specific comparative yield data is scarce, the general synthetic route is well-established.

Experimental Protocol: General Synthesis of Azo Dyes from Aminobenzoic Acids

1. Diazotization: a. Dissolve the aminobenzoic acid isomer in a mixture of hydrochloric acid and water. b. Cool the solution to 0-5°C in an ice bath. c. Slowly add a cold aqueous solution of sodium nitrite (B80452) while maintaining the temperature below 5°C. d. Stir the mixture for 15-30 minutes to ensure complete formation of the diazonium salt.

2. Coupling Reaction: a. Dissolve a suitable coupling component (e.g., a phenol (B47542) or an aromatic amine) in an alkaline or acidic solution, depending on the nature of the coupler. b. Cool the coupling component solution to 0-5°C. c. Slowly add the freshly prepared diazonium salt solution to the coupling component solution with vigorous stirring, maintaining the low temperature. d. The azo dye will precipitate out of the solution.

3. Isolation and Purification: a. Collect the precipitated dye by filtration. b. Wash the dye with cold water to remove any unreacted starting materials and salts. c. The crude dye can be further purified by recrystallization from an appropriate solvent.

Utility as Pharmaceutical Intermediates

Aminobenzoic acids are crucial building blocks in the pharmaceutical industry. 4-Aminobenzoic acid (PABA) is a precursor in the synthesis of folate, and its derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[6][7] The unique substitution pattern of 2-Amino-5-nitrobenzoic acid makes it a valuable intermediate in the synthesis of various heterocyclic compounds and APIs.[1][8] For instance, it is used in the preparation of nitro-substituted quinazolones.[5]

Biological Activity: A Comparative Overview

The biological activities of aminobenzoic acid isomers and their derivatives are of significant interest in drug discovery. The structural variations among these isomers can lead to differences in their antimicrobial and cytotoxic effects.

Antimicrobial Activity

Para-aminobenzoic acid (PABA) is an essential metabolite for many microorganisms, serving as a precursor in the folic acid synthesis pathway.[9] This makes the pathway an attractive target for antimicrobial agents. Derivatives of aminobenzoic acids can act as competitive inhibitors of dihydropteroate (B1496061) synthase (DHPS), a key enzyme in this pathway, leading to a bacteriostatic effect.[9] While extensive comparative data for the parent isomers is limited, derivatives of p-aminobenzoic acid have shown significant antimicrobial activity.

Table 2: Comparative Antimicrobial Activity (MIC values in µg/mL)

Compound	Staphylococcus aureus	Escherichia coli	Candida albicans
2-Amino-5-nitrobenzoic acid	Data not available	Data not available	Data not available
Derivatives of p-Aminobenzoic Acid
Schiff Base Derivative 1	15.62	>500	Not Tested
Schiff Base Derivative 2	31.25	>500	Not Tested
Ester Derivative 1	>100	>100	Not Tested

Note: Data is collated from various studies on derivatives and direct comparison should be made with caution. The provided values are illustrative of the potential of this class of compounds.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

1. Preparation of Inoculum: a. Prepare a standardized bacterial or fungal suspension in a suitable broth (e.g., Mueller-Hinton Broth for bacteria) to a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[10] b. Dilute the standardized suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[11]

2. Preparation of Microtiter Plate: a. Aseptically add 100 µL of sterile broth to all wells of a 96-well microtiter plate. b. Add 100 µL of the test compound stock solution (dissolved in a suitable solvent like DMSO and then diluted in broth) to the first well of a row. c. Perform serial two-fold dilutions by transferring 100 µL from the first well to the second, and so on, down the row. Discard 100 µL from the last well.

3. Inoculation and Incubation: a. Add 100 µL of the diluted inoculum to each well, resulting in a final volume of 200 µL. b. Include a positive control (broth with inoculum, no compound) and a negative control (broth only). c. Incubate the plate at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 16-24 hours for bacteria).[11]

4. Determination of MIC: a. After incubation, visually inspect the wells for turbidity. b. The MIC is the lowest concentration of the compound at which there is no visible growth.[12][13]

Cytotoxicity

The cytotoxic effects of aminobenzoic acid derivatives against various cancer cell lines have been investigated. These compounds can induce apoptosis and inhibit cell proliferation through various mechanisms.

Table 3: Comparative Cytotoxicity (IC₅₀ values in µM)

Compound	MCF-7 (Breast Cancer)	HepG2 (Liver Cancer)	A549 (Lung Cancer)
2-Amino-5-nitrobenzoic acid	Data not available	Data not available	Data not available
Derivatives of p-Aminobenzoic Acid
Derivative A	13.2	22.6	Not Tested
Derivative B	2.4	Not Tested	4.2
Derivative C	Not Tested	Not Tested	<0.1

Note: IC₅₀ values are highly dependent on the specific derivative and cell line. The data presented is from various studies and serves as an illustration of the potential cytotoxic activity.

Experimental Protocol: MTT Assay for Cell Viability and Cytotoxicity

1. Cell Seeding: a. Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.[14]

2. Compound Treatment: a. Prepare serial dilutions of the test compound in culture medium. b. Remove the old medium from the wells and add 100 µL of the medium containing the test compound at different concentrations. c. Include a vehicle control (medium with the solvent used to dissolve the compound) and a blank control (medium only). d. Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).[14]

3. MTT Addition and Incubation: a. After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.[7] b. Incubate the plate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.[15]

4. Formazan Solubilization and Absorbance Measurement: a. Carefully remove the medium containing MTT. b. Add 150-200 µL of a solubilizing agent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[7][14] c. Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[16] d. Measure the absorbance at a wavelength of 570-590 nm using a microplate reader.[15][16]

5. Data Analysis: a. Calculate the percentage of cell viability relative to the vehicle control. b. The IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%, can be determined by plotting a dose-response curve.[17]

Involvement in Cellular Signaling Pathways

Derivatives of aminobenzoic acids have been shown to modulate key cellular signaling pathways involved in inflammation and cancer. Specifically, certain para-aminobenzoic acid derivatives have been identified as inhibitors of the TNF-α/NF-κB and IL-6/STAT3 pathways. These pathways are critical regulators of immune responses, cell survival, and proliferation, and their dysregulation is implicated in numerous diseases.

The TNF-α/NF-κB Signaling Pathway

Tumor Necrosis Factor-alpha (TNF-α) is a pro-inflammatory cytokine that, upon binding to its receptor (TNFR), can initiate a signaling cascade leading to the activation of the transcription factor NF-κB.[] Activated NF-κB translocates to the nucleus and promotes the expression of genes involved in inflammation, immunity, and cell survival.[5] Inhibition of this pathway is a key therapeutic strategy for many inflammatory diseases.

The IL-6/STAT3 Signaling Pathway

Interleukin-6 (IL-6) is another pro-inflammatory cytokine that signals through its receptor (IL-6R).[19] This leads to the activation of Janus kinases (JAKs), which in turn phosphorylate Signal Transducer and Activator of Transcription 3 (STAT3).[19] Phosphorylated STAT3 dimerizes, translocates to the nucleus, and activates the transcription of genes involved in cell proliferation, differentiation, and survival.[19]

Conclusion

2-Amino-5-nitrobenzoic acid presents a unique set of physicochemical properties and reactivity that distinguishes it from other aminobenzoic acid isomers. Its high melting point and limited water solubility are important considerations for its application. While it serves as a valuable precursor in the synthesis of dyes and pharmaceuticals, more direct comparative studies are needed to quantify its performance against other isomers. In the realm of biological activity, the broader class of aminobenzoic acid derivatives has demonstrated significant potential as antimicrobial and cytotoxic agents, with some members showing inhibitory effects on key inflammatory signaling pathways. Further research focusing on the direct comparison of 2-Amino-5-nitrobenzoic acid with its isomers in these biological assays will be crucial to fully elucidating its potential in drug discovery and development. This guide provides a foundational understanding and detailed protocols to aid researchers in their exploration of this versatile class of compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. jptrm.chitkara.edu.in [jptrm.chitkara.edu.in]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications | MDPI [mdpi.com]
• 8. 2-Amino-5-nitrobenzoic acid, 98% 10 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. idexx.dk [idexx.dk]
• 13. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Pharmacology and Toxicology Testing: IC50 for Tumor Cell Lines - Altogen Labs [altogenlabs.com]
• 19. mdpi.com [mdpi.com]

A Comparative Guide to the Applications of 2-Amino-5-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

2-Amino-5-nitrobenzoic acid is a versatile aromatic compound that serves as a crucial building block in the synthesis of a wide range of commercially important molecules. Its unique structure, featuring an amino group, a carboxylic acid, and a nitro group, provides multiple reactive sites for chemical modifications. This guide offers a comparative overview of the primary applications of 2-amino-5-nitrobenzoic acid, focusing on its role as an intermediate in the production of azo dyes and pharmaceuticals, particularly quinazolinone derivatives. We provide detailed experimental protocols and comparative data to assist researchers in evaluating its utility against other synthetic intermediates.

Application in Azo Dye Synthesis

Azo dyes represent the largest class of synthetic colorants used in a variety of industries, including textiles, printing, and coatings. The synthesis of azo dyes involves two main steps: diazotization of a primary aromatic amine followed by coupling with an electron-rich substrate. 2-Amino-5-nitrobenzoic acid can serve as the aromatic amine component, leading to the formation of vibrant and functional dyes.

General Synthetic Workflow for Azo Dyes

The general pathway for the synthesis of azo dyes from an aromatic amine like 2-amino-5-nitrobenzoic acid is illustrated below. The process begins with the formation of a diazonium salt from the aromatic amine, which then reacts with a coupling agent to form the final azo dye.

General synthetic scheme for azo dyes.

Experimental Protocol: Synthesis of a Disperse Azo Dye

This protocol describes the synthesis of a disperse azo dye using a substituted aminobenzothiazole, which follows a similar principle to the use of 2-amino-5-nitrobenzoic acid.

Materials:

• 2-amino-5-nitrobenzothiazole

• Concentrated Sulfuric Acid

• Sodium Nitrite (B80452)

• Substituted Aniline Derivative (Coupling Agent)

• Glacial Acetic Acid

• Ammonium (B1175870) Acetate (B1210297)

• Methanol (B129727)

Procedure:

• Diazotization: 2-amino-5-nitrobenzothiazole is dissolved in concentrated sulfuric acid at a low temperature. A solution of sodium nitrite in concentrated sulfuric acid is then added dropwise while maintaining the temperature below 5°C to form the diazonium salt.

• Coupling: The coupling agent (a substituted aniline derivative) is dissolved in glacial acetic acid. The freshly prepared diazonium salt solution is then added slowly to this solution.

• pH Adjustment and Precipitation: The reaction mixture is stirred for several hours, after which ammonium acetate is added to adjust the pH. The precipitated dye is then filtered.

• Purification: The crude dye is washed with water and then recrystallized from a suitable solvent like methanol to obtain the pure product.

Comparative Performance of Azo Dyes

The performance of an azo dye is determined by several factors, including its color fastness properties. The following table compares the light, wash, and sublimation fastness of disperse azo dyes derived from different heterocyclic amines, providing a benchmark for what can be expected from dyes synthesized using 2-amino-5-nitrobenzoic acid.

Diazo Component	Coupling Component	Light Fastness (Xenon)	Wash Fastness (ISO 105 C06)	Sublimation Fastness (ISO 105 P01)
2-Amino-5-nitrobenzothiazole	N,N-diethyl-m-toluidine	5-6	4-5	4-5
2-Amino-6-nitrobenzothiazole	N-ethyl-N-cyanoethylaniline	6	5	4
3-Amino-5-nitro[1][2]benzisothiazole	N,N-bis(acetoxyethyl)aniline	7	5	5

Data compiled from studies on disperse dyes for polyester (B1180765) fibers.[2][3]

Application as a Pharmaceutical Intermediate

2-Amino-5-nitrobenzoic acid is a valuable precursor for the synthesis of various heterocyclic compounds with potential therapeutic applications. One of the most prominent classes of compounds synthesized from anthranilic acid derivatives are quinazolinones, which are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, antibacterial, and anticancer properties.[1][4][5]

General Synthetic Workflow for Quinazolinones

The synthesis of quinazolinones from 2-aminobenzoic acid derivatives typically involves the reaction with an acid anhydride (B1165640) or an amide, followed by cyclization. The general workflow is depicted below.

General synthetic scheme for quinazolinones.

Experimental Protocol: Synthesis of a Quinazolinone Derivative

The following protocol outlines a general method for the synthesis of 3-substituted-quinazolin-4(3H)-ones from anthranilic acid.[6]

Materials:

• Anthranilic Acid

• Methyl Orthoformate

• Substituted Amine

• Microwave Synthesizer

Procedure:

• Reaction Setup: In a microwave vial, anthranilic acid, methyl orthoformate, and the desired substituted amine are mixed in a molar ratio of 1:1.2:1.2.

• Microwave Irradiation: The reaction mixture is subjected to microwave irradiation at 120°C for 30 minutes.

• Work-up and Purification: After cooling, the reaction mixture is purified by column chromatography to yield the 3-substituted-quinazolin-4(3H)-one.

Comparative Biological Activity of Quinazolinone Derivatives

The biological activity of quinazolinone derivatives is highly dependent on the substituents on the heterocyclic ring. The following table provides a comparison of the in vitro anticancer activity of various quinazolinone derivatives against different cancer cell lines. This data illustrates the potential for developing potent therapeutic agents from substituted anthranilic acids like 2-amino-5-nitrobenzoic acid.

Compound	Substituent at Position 2	Substituent at Position 3	Cancer Cell Line	IC50 (µM)
Derivative A	Methyl	4-Fluorophenyl	MCF-7 (Breast)	5.2
Derivative B	Methyl	4-Chlorophenyl	A549 (Lung)	8.1
Derivative C	Phenyl	Cyclohexyl	HepG2 (Liver)	3.7

Data is illustrative and compiled from various studies on the biological evaluation of quinazolinone derivatives.[7][8]

Conclusion

2-Amino-5-nitrobenzoic acid is a valuable and versatile chemical intermediate with significant applications in the synthesis of azo dyes and pharmaceutical compounds. Its trifunctional nature allows for the creation of a diverse array of molecules with desirable properties. While direct comparative studies with its isomers and other analogues are not always readily available in the published literature, the existing data on the performance of related compounds provides a strong indication of its potential. For researchers and drug development professionals, 2-amino-5-nitrobenzoic acid represents a key starting material for the development of novel colorants and bioactive heterocyclic compounds.

References

• 1. Synthesis and biological evaluation of new quinazolinone derivatives | European Journal of Chemistry [eurjchem.com]
• 2. Synthesis of Disperse azo Dyes from 2-Amino-5-Nitro Benzothiazole and their Application on Polyester Fibre – Oriental Journal of Chemistry [orientjchem.org]
• 3. Preparation of high-performance monoazo disperse dyes bearing ester groups based on benzisothiazole and their dyeing performance on polyester fabrics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluation studies of novel quinazolinone derivatives as antibacterial and anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. Synthesis, biological evaluation, and computational studies of some novel quinazoline derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, synthesis and in vitro biological evaluation of quinazolinone derivatives as EGFR inhibitors for antitumor treatment - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-Amino-5-nitrobenzoic Acid: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of 2-Amino-5-nitrobenzoic acid is critical for ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage this chemical waste stream effectively. Adherence to these protocols is vital, as improper disposal can lead to hazardous chemical reactions and regulatory non-compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure you are wearing appropriate Personal Protective Equipment (PPE).

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat.[1][2] If there is a risk of generating dust, respiratory protection is required.[3]

• Ventilation: Handle the chemical in a well-ventilated area, such as a chemical fume hood, to minimize inhalation exposure.[1][2]

• Avoid Incompatibilities: Keep 2-Amino-5-nitrobenzoic acid waste separate from strong oxidizing agents, reducing agents, and bases to prevent hazardous reactions.

Step-by-Step Disposal Procedure

The primary method for disposing of 2-Amino-5-nitrobenzoic acid is to treat it as a hazardous chemical waste and arrange for its collection by a licensed environmental services company. Do not discharge this chemical into drains or sewers.[1][3]

Step 1: Waste Identification and Segregation

• Clearly identify the waste as "2-Amino-5-nitrobenzoic acid."

• Segregate it from other chemical waste streams, especially incompatible materials. Do not mix it with other wastes.[3]

Step 2: Containerization

• Use a suitable, dedicated, and properly sealed container for the waste.[2][4] It is often best to use the original container if it is in good condition.[3]

• Ensure the container is chemically compatible and free from leaks or damage.

• For any spills, carefully sweep up the solid material, avoiding dust generation, and place it into the designated waste container.[1][4]

Step 3: Labeling

• Properly label the waste container. The label must include:

  • The words "Hazardous Waste".[5]

  • The full chemical name: "2-Amino-5-nitrobenzoic acid".[5]

  • Associated hazards (e.g., Irritant).[1]

  • The date when the container was first used for waste accumulation.[5]

Step 4: Temporary Storage

• Store the sealed and labeled container in a designated, secure, and well-ventilated "Satellite Accumulation Area" (SAA) at or near the point of generation.[5]

• The storage area should be locked up to prevent unauthorized access.[1][2]

• Ensure secondary containment is in place to capture any potential leaks.[5]

Step 5: Arrange for Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal contractor to schedule a pickup.

• Dispose of the contents and the container through an approved waste disposal plant.[1][2]

• Always follow local, regional, and national hazardous waste regulations to ensure full compliance.[1][3]

Hazardous Waste Characterization Data

While specific quantitative disposal limits for 2-Amino-5-nitrobenzoic acid are not detailed, waste is generally classified based on characteristics like corrosivity, reactivity, and toxicity. The following table provides general parameters for classifying chemical waste, which helps in understanding why this compound must be managed as hazardous waste.

Characteristic	EPA Hazardous Waste Criteria	Relevance to 2-Amino-5-nitrobenzoic Acid Disposal
Corrosivity	Aqueous solutions with pH ≤ 2 or pH ≥ 12.5.[6]	As a benzoic acid derivative, solutions may be acidic. Neutralization is not recommended without specific protocols; dispose of as chemical waste.
Reactivity	Materials that are unstable, react violently with water, or generate toxic gases.[6]	This chemical is incompatible with strong bases, reducing agents, and strong oxidizing agents.
Toxicity	Contains contaminants at concentrations exceeding regulatory limits (potential to leach into groundwater).[6]	The toxicological properties have not been fully investigated, warranting cautious handling and disposal as hazardous waste.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper disposal of 2-Amino-5-nitrobenzoic acid.

Caption: Disposal workflow for 2-Amino-5-nitrobenzoic acid.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. odu.edu [odu.edu]

Personal protective equipment for handling 2-Amino-5-nitrobenzoic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-Amino-5-nitrobenzoic acid (CAS No. 616-79-5). Adherence to these procedures is critical for ensuring personal safety and proper chemical management in a laboratory setting.

Hazard Identification and Personal Protective Equipment (PPE)

2-Amino-5-nitrobenzoic acid is classified as a hazardous substance that can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Proper selection and use of Personal Protective Equipment (PPE) are the primary defense against exposure.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 2-Amino-5-nitrobenzoic Acid

Situation	Required PPE	Specifications & Notes
Routine Handling (Small Quantities)	Eye/Face ProtectionHand ProtectionLab Coat	Chemical safety goggles or glasses that meet OSHA 29 CFR 1910.133 or European Standard EN166 standards.[1]Chemically resistant gloves (e.g., nitrile rubber). Always inspect gloves for integrity before use.[3]Standard laboratory coat.
Risk of Dust/Aerosol Generation	Respiratory Protection	A NIOSH/MSHA-approved N95 dust mask or work under a certified chemical fume hood.
Large Spills	Full Body Protection	Splash goggles, full suit, dust respirator, boots, and gloves. A self-contained breathing apparatus may be necessary.[3]

Operational Plan: Step-by-Step Handling Procedures

Following a systematic workflow is essential for minimizing the risks associated with handling 2-Amino-5-nitrobenzoic acid.

1. Preparation and Engineering Controls:

• Ventilation: Always handle this chemical in a well-ventilated area. For any procedure that may generate dust, use a chemical fume hood.[1][3]

• Eyewash & Safety Shower: Ensure that an eyewash station and safety shower are readily accessible and in close proximity to the workstation.[1][3]

• PPE Inspection: Before starting any work, thoroughly inspect all PPE for any signs of damage or degradation.[3] Do not use compromised equipment.

2. Handling the Chemical:

• Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing.[1][4] Do not breathe dust.[1]

• Minimize Dust: Minimize dust generation and accumulation during handling.[3]

• Personal Hygiene: Wash hands and any exposed skin thoroughly after handling is complete and before leaving the work area.[1] Do not eat, drink, or smoke in the work area.

3. Emergency First-Aid Procedures:

• Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position comfortable for breathing.[1][2] If you feel unwell, call a POISON CENTER or doctor.[1]

• Skin Contact: If on skin, wash with plenty of soap and water.[1] If skin irritation occurs, seek medical advice.[1] Take off contaminated clothing and wash it before reuse.[1]

• Eye Contact: If in eyes, rinse cautiously with water for several minutes.[1][2] Remove contact lenses, if present and easy to do. Continue rinsing.[1][2] If eye irritation persists, get medical advice.

• Ingestion: Clean mouth with water. Get medical attention.[1]

Disposal Plan

Proper disposal of 2-Amino-5-nitrobenzoic acid and any associated contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines for 2-Amino-5-nitrobenzoic Acid

Waste Type	Disposal Procedure
Unused or Waste Chemical	Dispose of contents and container to an approved waste disposal plant.[1] Do not empty into drains.[1] Waste material must be disposed of in accordance with national and local regulations.[3][5]
Contaminated PPE	Dispose of contaminated gloves and other disposable PPE as chemical waste in accordance with applicable laws and good laboratory practices.[3]
Empty Containers	Handle uncleaned containers like the product itself.[3][5] Empty containers may pose a fire risk; residue can be evaporated under a fume hood.[3]

Experimental Workflow and Safety Logic

The following diagram illustrates the logical workflow for safely handling 2-Amino-5-nitrobenzoic acid, from preparation to disposal, incorporating critical safety checks at each stage.

Caption: Workflow for handling 2-Amino-5-nitrobenzoic acid.

References

• 1. fishersci.com [fishersci.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]